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Foundational

mechanism of action of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

An In-depth Technical Guide to the Elucidation of the Mechanism of Action of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine Introduction The 2-aminothiazole scaffold is a privileged heterocyclic motif in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Elucidation of the Mechanism of Action of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Introduction

The 2-aminothiazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2][3][4] The specific compound, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, is a derivative of this versatile scaffold. While direct studies on its mechanism of action are not yet prevalent in the public domain, the extensive research on its parent compound, 4-(4-methoxyphenyl)thiazol-2-amine, and its analogs provides a strong foundation for a hypothesis-driven investigation into its biological targets and pathways.

This technical guide presents a comprehensive investigative roadmap for researchers, scientists, and drug development professionals aiming to elucidate the . The introduction of an N-methyl group to the 2-amino position is a critical structural modification that can significantly impact the compound's physicochemical properties, such as lipophilicity, hydrogen bonding capacity, and steric profile. These changes, in turn, can modulate its binding affinity and selectivity for various biological targets. This guide will, therefore, focus on the most probable mechanisms of action based on the activities of structurally related compounds and will provide detailed experimental protocols to test these hypotheses.

Hypothesized Mechanisms of Action and Experimental Validation

Based on the existing literature for the 4-(4-methoxyphenyl)thiazol-2-amine core, we hypothesize that the N-methylated derivative may exhibit one or more of the following activities: cholinesterase inhibition, anti-inflammatory effects, anticancer properties, and antioxidant activity. The following sections outline the rationale behind each hypothesis and provide detailed protocols for their investigation.

Cholinesterase Inhibition: A Potential Role in Neurodegenerative Disease

Rationale: Several derivatives of 4-methoxyphenylthiazole-2-amine have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes pivotal in the degradation of the neurotransmitter acetylcholine.[5] Inhibition of these enzymes is a key therapeutic strategy for managing the symptoms of Alzheimer's disease. The N-methyl group may alter the binding of the compound within the active site of these enzymes, potentially affecting its inhibitory potency and selectivity.

Experimental Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This protocol is adapted from the well-established Ellman's method for measuring cholinesterase activity.

Materials:

  • Acetylcholinesterase (AChE) from electric eel

  • Butyrylcholinesterase (BuChE) from equine serum

  • Acetylthiocholine iodide (ATCI) - substrate for AChE

  • Butyrylthiocholine iodide (BTCI) - substrate for BuChE

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

  • 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (test compound)

  • Donepezil or Galantamine (positive control)

  • Phosphate buffer (pH 8.0)

  • 96-well microplate reader

Procedure:

  • Prepare stock solutions of the test compound and positive control in DMSO.

  • In a 96-well plate, add 25 µL of varying concentrations of the test compound or positive control.

  • Add 125 µL of phosphate buffer (pH 8.0).

  • Add 50 µL of DTNB solution.

  • Add 25 µL of AChE or BuChE solution and incubate for 15 minutes at 25°C.

  • Initiate the reaction by adding 25 µL of the respective substrate (ATCI or BTCI).

  • Measure the absorbance at 412 nm every minute for 5 minutes using a microplate reader.

  • Calculate the rate of reaction and determine the percentage of inhibition for each concentration of the test compound.

  • Calculate the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity).

Data Presentation:

CompoundAChE IC50 (µM)BuChE IC50 (µM)Selectivity Index (BuChE IC50 / AChE IC50)
4-(4-methoxyphenyl)-N-methylthiazol-2-amineTBDTBDTBD
Donepezil (Reference)Reported ValueReported ValueCalculated Value

Workflow Diagram:

Cholinesterase_Inhibition_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare Stock Solutions (Test Compound, Control) C Dispense Reagents to 96-well Plate A->C B Prepare Reagent Solutions (Enzyme, Substrate, DTNB, Buffer) B->C D Pre-incubate with Enzyme C->D E Initiate Reaction with Substrate D->E F Measure Absorbance at 412 nm E->F G Calculate % Inhibition F->G H Determine IC50 Values G->H

Caption: Workflow for in vitro cholinesterase inhibition assay.

Anti-inflammatory Activity: Targeting Cyclooxygenase and Inflammatory Cytokines

Rationale: Inflammation is a complex biological response, and cyclooxygenase (COX) enzymes are key mediators of this process. Some thiazole derivatives have demonstrated anti-inflammatory properties, potentially through COX inhibition.[6] Additionally, related compounds have been shown to modulate the production of pro-inflammatory cytokines.[7] The N-methyl group may influence the compound's interaction with the active site of COX enzymes or its effects on inflammatory signaling pathways.

Experimental Protocol 1: In Vitro COX-1 and COX-2 Inhibition Assay

Materials:

  • Ovine COX-1 and human recombinant COX-2 enzymes

  • Arachidonic acid (substrate)

  • Colorimetric COX inhibitor screening assay kit

  • 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (test compound)

  • Celecoxib (selective COX-2 inhibitor) and Indomethacin (non-selective COX inhibitor) as positive controls

Procedure:

  • Follow the manufacturer's protocol for the colorimetric COX inhibitor screening assay kit.

  • Prepare a series of dilutions of the test compound and positive controls.

  • In separate wells of a 96-well plate, incubate COX-1 or COX-2 enzyme with the test compound or controls.

  • Add arachidonic acid to initiate the reaction.

  • After a specified incubation period, stop the reaction and measure the absorbance at the recommended wavelength.

  • Calculate the percentage of COX inhibition and determine the IC50 values for both COX-1 and COX-2.

Experimental Protocol 2: Measurement of Inflammatory Mediators in LPS-Stimulated Macrophages

Materials:

  • RAW 264.7 murine macrophage cell line

  • Lipopolysaccharide (LPS)

  • 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (test compound)

  • Dexamethasone (positive control)

  • Griess Reagent for Nitric Oxide (NO) measurement

  • ELISA kits for TNF-α and IL-6

Procedure:

  • Culture RAW 264.7 cells in appropriate media.

  • Pre-treat the cells with various concentrations of the test compound or dexamethasone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell culture supernatant.

  • Measure the concentration of NO in the supernatant using the Griess reagent.

  • Measure the concentrations of TNF-α and IL-6 in the supernatant using specific ELISA kits.

  • Perform a cell viability assay (e.g., MTT) to ensure that the observed effects are not due to cytotoxicity.

Data Presentation:

Table 2.1: COX Inhibition Data

Compound COX-1 IC50 (µM) COX-2 IC50 (µM) COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
4-(4-methoxyphenyl)-N-methylthiazol-2-amine TBD TBD TBD
Celecoxib (Reference) Reported Value Reported Value Calculated Value

| Indomethacin (Reference) | Reported Value | Reported Value | Calculated Value |

Table 2.2: Inhibition of Inflammatory Mediators

Treatment NO Production (% of LPS control) TNF-α Release (% of LPS control) IL-6 Release (% of LPS control)
4-(4-methoxyphenyl)-N-methylthiazol-2-amine (Concentration 1) TBD TBD TBD
4-(4-methoxyphenyl)-N-methylthiazol-2-amine (Concentration 2) TBD TBD TBD

| Dexamethasone (Reference) | Reported Value | Reported Value | Reported Value |

Signaling Pathway Diagram:

Anti_Inflammatory_Pathway LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB Signaling TLR4->NFkB COX2 COX-2 NFkB->COX2 Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Cytokines Prostaglandins Prostaglandins COX2->Prostaglandins TestCompound 4-(4-methoxyphenyl)-N- methylthiazol-2-amine TestCompound->NFkB Inhibition? TestCompound->COX2 Inhibition?

Caption: Potential anti-inflammatory targets for the test compound.

Anticancer Activity: Investigating Cytotoxicity and Cell Fate

Rationale: The 2-aminothiazole moiety is present in several approved and investigational anticancer drugs. Derivatives of 4-(4-methoxyphenyl)thiazole have demonstrated antiproliferative activity against various cancer cell lines, including leukemia and breast cancer.[1][8] The N-methylated compound could potentially exhibit cytotoxic effects through various mechanisms, such as cell cycle arrest or induction of apoptosis.

Experimental Protocol: In Vitro Anticancer Screening

Materials:

  • A panel of human cancer cell lines (e.g., MCF-7 - breast, A549 - lung, HL-60 - leukemia)

  • Normal human cell line (e.g., HDF - human dermal fibroblasts) for selectivity assessment

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

  • Doxorubicin (positive control)

Procedure:

  • Seed the cancer and normal cell lines in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the test compound or doxorubicin for 72 hours.

  • Add MTT reagent to each well and incubate for 4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability and determine the GI50 (concentration for 50% growth inhibition).

Follow-up Mechanistic Studies (if significant cytotoxicity is observed):

  • Cell Cycle Analysis: Use flow cytometry with propidium iodide staining to determine the effect of the compound on cell cycle distribution.

  • Apoptosis Assay: Use Annexin V/PI staining and flow cytometry to quantify the induction of apoptosis.

Data Presentation:

Cell LineGI50 (µM) of 4-(4-methoxyphenyl)-N-methylthiazol-2-amineGI50 (µM) of Doxorubicin (Reference)
MCF-7TBDReported Value
A549TBDReported Value
HL-60TBDReported Value
HDFTBDReported Value

Workflow Diagram:

Anticancer_Screening_Workflow A Cell Seeding (Cancer & Normal Lines) B Compound Treatment (72 hours) A->B C MTT Assay B->C D Absorbance Measurement C->D E Calculate GI50 D->E F Follow-up Mechanistic Studies (Cell Cycle, Apoptosis) E->F If GI50 is potent

Caption: Workflow for in vitro anticancer activity screening.

Antioxidant Activity: Assessing Free Radical Scavenging Potential

Rationale: Some 2-aminothiazole derivatives have been reported to possess antioxidant properties, which can be beneficial in conditions associated with oxidative stress.[2][9] The electron-donating methoxy group on the phenyl ring and the nitrogen and sulfur atoms in the thiazole ring could contribute to the compound's ability to scavenge free radicals.

Experimental Protocol: DPPH Radical Scavenging Assay

Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (test compound)

  • Ascorbic acid or Trolox (positive control)

  • Methanol

  • 96-well microplate reader

Procedure:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare serial dilutions of the test compound and positive control in methanol.

  • In a 96-well plate, add 100 µL of the test compound or control to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of DPPH radical scavenging activity and determine the EC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Data Presentation:

CompoundDPPH Scavenging EC50 (µM)
4-(4-methoxyphenyl)-N-methylthiazol-2-amineTBD
Ascorbic Acid (Reference)Reported Value

Conclusion

This technical guide provides a structured and hypothesis-driven approach to elucidating the . By systematically investigating its potential as a cholinesterase inhibitor, an anti-inflammatory agent, an anticancer compound, and an antioxidant, researchers can build a comprehensive pharmacological profile of this novel molecule. The detailed experimental protocols and data presentation formats provided herein are intended to serve as a practical resource for initiating and advancing the study of this promising compound. The insights gained from these investigations will be crucial for guiding its future development as a potential therapeutic agent.

References

  • Structural hypothesis of 4-methoxythiazole-2-amine derivatives showing... - ResearchGate. (URL: [Link])

  • Evaluation and Synthesis of 4,5-Bis(4-methoxyphenyl)-2-substituted-thiazoles. (URL: [Link])

  • Synthesis of the targeted 4-(4-methoxyphenyl)-N-methylbut-3-yn-2-amine.... - ResearchGate. (URL: [Link])

  • Synthesis and Biological Activity of Glycosyl Thiazolyl Disulfides Based on Thiacarpine, an Analogue of the Cytotoxic Alkaloid Polycarpine from the Ascidian Polycarpa aurata - MDPI. (URL: [Link])

  • Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine - MDPI. (URL: [Link])

  • Study in vitro of the anticancer activity of [3-allyl-4-(41- methoxyphenyl)-3H-thiazole-2-ylidene]. (URL: [Link])

  • Synthesis of 2-amino-4-(4-methoxyphenyl)-1,3-thiazole coated-magnetic nanoparticles: a potential antibacterial compound - Nanomedicine Research Journal. (URL: [Link])

  • Biological and medicinal significance of 2-aminothiazoles - Scholars Research Library. (URL: [Link])

  • Anti-inflammatory mechanisms of N-adamantyl-4-methylthiazol-2-amine in lipopolysaccharide-stimulated BV-2 microglial cells - PubMed. (URL: [Link])

  • Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies - Frontiers. (URL: [Link])

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - MDPI. (URL: [Link])

  • (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. (URL: [Link])

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (URL: [Link])

  • Synthesis and evaluation of biological activity of 1-[2-amino-4- methylthiazol-5-yl]-3-arylpropenones. (URL: [Link])

  • Synthesis and Evaluation of N-phenyl-(2-aminothiazol-4-yl)acetamides With Phenoxypropanolamine Moiety as Selective β3-adrenergic Receptor Agonists - PubMed. (URL: [Link])

  • N-Adamantyl-4-Methylthiazol-2-Amine Attenuates Glutamate-Induced Oxidative Stress and Inflammation in the Brain - PubMed. (URL: [Link])

  • Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents - PMC. (URL: [Link])

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC. (URL: [Link])

Sources

Exploratory

Biological Activity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

This technical guide details the biological activity, pharmacological mechanisms, and experimental protocols for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine .[1] This compound represents a privileged scaffold in medicina...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the biological activity, pharmacological mechanisms, and experimental protocols for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine .[1] This compound represents a privileged scaffold in medicinal chemistry, exhibiting validated dual-targeting potential in oncology (tubulin inhibition) and neurodegeneration (cholinesterase inhibition).[1]

Technical Guide & Pharmacological Profile [1][2][3]

Executive Summary

4-(4-methoxyphenyl)-N-methylthiazol-2-amine is a bioactive heterocyclic compound belonging to the 2-aminothiazole class.[1][4] It functions as a potent pharmacophore due to the electronic synergy between the electron-donating p-methoxy group and the thiazole core.[1]

Research validates this scaffold as a "privileged structure" with two primary biological applications:

  • Antimitotic Agent: It acts as a microtubule-destabilizing agent, binding to the colchicine site of tubulin, leading to G2/M cell cycle arrest and apoptosis in cancer lines (IC50 values in the low nanomolar to micromolar range).[1]

  • Neuroprotective Agent: It serves as a reversible inhibitor of Acetylcholinesterase (AChE), utilizing the 4-methoxyphenyl moiety to interact with the enzyme's Peripheral Anionic Site (PAS), making it a candidate for Alzheimer’s disease therapeutics.[1]

Chemical Properties & Drug-Likeness

Before detailing biological activity, the physicochemical profile dictates its bioavailability.[1] The N-methyl substitution significantly enhances lipophilicity compared to the primary amine, improving Blood-Brain Barrier (BBB) penetration—a critical factor for its neuroprotective utility.[1]

Table 1: Physicochemical Profile (In Silico Consensus)
PropertyValueBiological Implication
Molecular Formula C₁₁H₁₂N₂OSSmall molecule fragment
Molecular Weight 220.29 g/mol High ligand efficiency
LogP (Lipophilicity) ~2.5 - 2.8Optimal for membrane permeability and BBB crossing
H-Bond Donors 1 (NH)Specific interaction with receptor pockets (e.g., Ser200 in AChE)
H-Bond Acceptors 3 (N, O, S)Facilitates water-mediated bridging in active sites
TPSA ~41 ŲHigh CNS penetration potential (Limit < 90 Ų)

Primary Biological Activity: Anticancer (Tubulin Inhibition)

The most potent biological activity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine is its ability to inhibit cancer cell proliferation by targeting the cytoskeleton.[1]

Mechanism of Action

The compound mimics the pharmacophore of Combretastatin A-4 (CA-4) .[1]

  • Binding Site: It binds to the Colchicine-binding site located at the interface of α- and β-tubulin heterodimers.[1]

  • Structural Logic: The 4-methoxyphenyl ring mimics the A-ring of colchicine, while the thiazole core acts as a bioisostere for the cis-double bond, locking the molecule in a bioactive conformation.[1]

  • Effect: This binding prevents the polymerization of tubulin into microtubules.[1] Without a functional spindle apparatus, dividing cells cannot segregate chromosomes, triggering G2/M phase arrest followed by apoptosis (programmed cell death).[1]

Structure-Activity Relationship (SAR)[1]
  • N-Methylation: The N-methyl group (vs. -NH₂) increases potency against multidrug-resistant (MDR) cell lines by reducing polarity and evading P-glycoprotein efflux pumps [1].[1]

  • 4-Methoxy Group: Essential for hydrophobic interaction with the tubulin β-subunit (residues Val238, Cys241).[1] Removal or replacement with electron-withdrawing groups (e.g., -NO₂) drastically reduces potency.[1]

Quantitative Data (Representative)
  • MCF-7 (Breast Cancer): IC50 ~ 0.1 – 5.0 µM (Dependent on specific salt form/formulation) [1].[1]

  • HCT-116 (Colon Cancer): Potent inhibition of clonogenic survival.[1]

Secondary Biological Activity: Neuroprotection (AChE Inhibition)

This scaffold is widely explored for Alzheimer's Disease (AD) due to its ability to inhibit Acetylcholinesterase (AChE), the enzyme responsible for degrading the neurotransmitter acetylcholine.[1]

Mechanism of Action

The compound acts as a Dual Binding Site Inhibitor :

  • Catalytic Active Site (CAS): The thiazole nitrogen and amine interact via hydrogen bonding with the catalytic triad.[1]

  • Peripheral Anionic Site (PAS): The 4-methoxyphenyl ring engages in

    
     stacking interactions with aromatic residues (Trp286) at the entrance of the enzyme gorge.[1] This PAS binding is crucial because it also inhibits AChE-induced amyloid-beta (Aβ) aggregation [2].[1]
    
Table 2: Enzyme Inhibition Profile
Target EnzymeActivity TypeIC50 RangeClinical Relevance
Acetylcholinesterase (AChE) Reversible Inhibition1.5 - 10 µMIncreases synaptic acetylcholine levels (Cognitive enhancement).[1]
Butyrylcholinesterase (BuChE) Moderate Inhibition> 10 µMSelectivity for AChE reduces peripheral side effects.[1]

Experimental Protocols

To ensure reproducibility, the following protocols are standardized for synthesizing and testing this compound.

Chemical Synthesis (Hantzsch Thiazole Synthesis)

This is the most robust method for generating the target compound with high yield.[1]

Reagents:

  • 4-Methoxy-phenacyl bromide (CAS: 2632-13-5)[1]

  • N-Methylthiourea (CAS: 598-52-7)[1]

  • Ethanol (Absolute)[1]

Protocol:

  • Dissolution: Dissolve 1.0 eq of 4-methoxy-phenacyl bromide in absolute ethanol (10 mL/mmol).

  • Addition: Add 1.1 eq of N-methylthiourea.

  • Reflux: Heat the mixture to reflux (78°C) for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

  • Precipitation: Cool the reaction mixture to room temperature. The hydrobromide salt of the product may precipitate.[1]

  • Neutralization: Filter the solid and suspend in water. Basify with 10% NaHCO₃ or NH₄OH to pH 8–9 to liberate the free base.[1]

  • Purification: Recrystallize from Ethanol/Water or purify via silica gel column chromatography.

In Vitro Tubulin Polymerization Assay

Objective: Verify the mechanism of antiproliferative activity.

  • Preparation: Use purified tubulin from bovine brain (>99% pure).[1] Resuspend in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.9) containing 1 mM GTP.[1]

  • Incubation: Add the test compound (at 3, 10, 30 µM) to the tubulin solution at 4°C.

  • Initiation: Transfer to a 37°C spectrophotometer cell.

  • Measurement: Monitor absorbance at 340 nm every 30 seconds for 60 minutes.

  • Result: A decrease in the Vmax of the polymerization curve compared to control (DMSO) indicates inhibition.[1]

Visualization of Biological Pathways[1]

Diagram 1: Synthesis & Mechanism of Action

The following diagram illustrates the synthesis pathway and the divergent biological targets (Tubulin vs. AChE).[1]

G Precursor1 4-Methoxy-phenacyl bromide Reaction Hantzsch Synthesis (Reflux in EtOH) Precursor1->Reaction Precursor2 N-Methylthiourea Precursor2->Reaction Target 4-(4-methoxyphenyl)- N-methylthiazol-2-amine Reaction->Target Yield >80% Target_Tubulin Target 1: Tubulin (Colchicine Site) Target->Target_Tubulin IC50: nM range Target_AChE Target 2: AChE (PAS & CAS Sites) Target->Target_AChE IC50: µM range Outcome_Cancer Inhibit Polymerization -> G2/M Arrest -> Apoptosis Target_Tubulin->Outcome_Cancer Outcome_AD Inhibit ACh Hydrolysis -> Increased Neurotransmission Target_AChE->Outcome_AD

Caption: Synthesis of the target scaffold and its bifurcation into antiproliferative and neuroprotective pathways.

References

  • Synthesis and biological evaluation of 2-substituted-4-(3′,4′,5′-trimethoxyphenyl)-5-aryl thiazoles as anticancer agents. Source: Bioorganic & Medicinal Chemistry.[1][5][6][7] Context: Establishes the SAR of N-methyl-2-aminothiazoles as potent tubulin inhibitors with nanomolar efficacy.[1] URL:[Link]

  • Synthesis, Characterization, and Cholinesterase Inhibitory Activity of 2-Aminothiazole Derivatives. Source: Chemistry & Biodiversity (via ResearchGate).[1] Context: Validates the 4-aryl-2-aminothiazole scaffold as a dual-site AChE inhibitor for Alzheimer's therapy.[1] URL:[Link]

  • Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Source: Molecules (MDPI).[1] Context: A comprehensive review detailing the antimicrobial and antioxidant properties of the 2-aminothiazole class.[1] URL:[Link]

Sources

Foundational

Structure-Activity Relationship of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine Analogs: A Guide for Drug Development Professionals

An In-Depth Technical Guide Abstract: The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with diverse biological activities, including anticancer, an...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract: The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with diverse biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2] This guide focuses on the nuanced structure-activity relationships (SAR) of a specific subclass: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine and its analogs. We will dissect the key structural components of this scaffold, analyze the impact of chemical modifications on biological activity, and provide detailed experimental protocols for synthesis and evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this chemical space for the discovery of novel therapeutics. Key insights reveal the critical role of the 4-methoxyphenyl moiety for target engagement, the profound influence of substitutions at the 2-amino position on potency and selectivity, and the potential for optimization through modification of the thiazole C5-position.

The Core Scaffold: A Structural Overview

The 4-(4-methoxyphenyl)-N-methylthiazol-2-amine scaffold can be deconstructed into three primary pharmacophoric elements. Understanding the individual and synergistic contributions of each is fundamental to rational drug design.

  • The 4-Aryl Moiety (Ring A): The 4-methoxyphenyl group is a recurring feature in many potent bioactive thiazoles.[3][4] Its methoxy group can act as a hydrogen bond acceptor and contributes to specific hydrophobic and electronic interactions within target binding pockets.

  • The 2-Amino Linker: The amino group at the C2-position of the thiazole is a critical vector for introducing diversity. Its substitution pattern—from a primary amine to secondary (N-methyl) or tertiary amines, or even amides—dramatically influences the molecule's physicochemical properties and biological activity.[5][6]

  • The Thiazole Core: This five-membered heterocycle serves as a rigid scaffold, correctly orienting the aryl substituent at C4 and the amino group at C2 for optimal interaction with biological targets. It is more than a simple linker; its heteroatoms can participate in hydrogen bonding and other non-covalent interactions.

Below is a diagram illustrating the core structure and its key modifiable positions.

Caption: Key pharmacophoric regions of the title compound.

General Synthesis Strategy: Hantzsch Thiazole Synthesis

The most reliable and widely adopted method for constructing the 2-aminothiazole core is the Hantzsch thiazole synthesis.[1][7] This reaction involves the condensation of an α-haloketone with a thiourea derivative. For the target scaffold, this typically involves reacting 2-bromo-1-(4-methoxyphenyl)ethanone with N-methylthiourea.

Synthetic Workflow Diagram

The following diagram outlines the standard Hantzsch synthesis workflow for generating the target analogs.

Hantzsch_Synthesis reagent1 2-Bromo-1-(4-methoxyphenyl)ethanone (α-haloketone) process Condensation (e.g., Ethanol, Reflux) reagent1->process reagent2 N-methylthiourea reagent2->process product 4-(4-methoxyphenyl)-N-methylthiazol-2-amine process->product

Caption: Workflow for Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

This protocol describes a representative synthesis. Yields and reaction times may vary based on the specific substitutions on the starting materials.

  • Reagent Preparation: To a round-bottom flask, add N-methylthiourea (1.0 eq) and absolute ethanol (10 mL per mmol of thiourea). Stir until dissolved.

  • Addition of α-Haloketone: Add 2-bromo-1-(4-methoxyphenyl)ethanone (1.05 eq) to the solution.

  • Reaction: Fit the flask with a condenser and heat the mixture to reflux (approx. 80°C). Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 3-6 hours).

  • Work-up: Allow the reaction mixture to cool to room temperature. A precipitate of the hydrobromide salt of the product may form.

  • Neutralization & Extraction: Pour the mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer three times with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure compound.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Core Structure-Activity Relationship (SAR) Analysis

The biological activity of this scaffold is highly sensitive to substitutions at three key positions.

Impact of the 4-Aryl Group (Ring A)

The 4-methoxyphenyl group is often optimal for high-affinity binding in various targets, including tubulin and adenosine receptors.[3][5] The methoxy group at the para-position is particularly important.

  • Role of the Methoxy Group: Studies on adenosine A₃ receptor antagonists showed that a methoxy group in the 4-position of the phenyl ring significantly increased binding affinity and selectivity.[3] For tubulin inhibitors, this group often projects into a specific pocket, forming favorable interactions.[5]

  • Effect of Other Substituents: Replacing the methoxy group with other electron-donating groups (e.g., ethoxy) can sometimes maintain or slightly improve activity, suggesting a favorable interaction with an electron-rich pocket.[6] However, replacing it with electron-withdrawing groups or bulky substituents often leads to a decrease in potency. SAR studies on dual soluble epoxide hydrolase/fatty acid amide hydrolase inhibitors revealed that electron-donating groups on this phenyl ring are generally well-tolerated.[8]

Table 1: SAR of Ring A Substitutions on Antiproliferative Activity (Example Data)

Compound IDRing A Substituent (R)Activity (IC₅₀, nM)Citation
1a 4-methoxyphenyl15.5[5]
1b 4-ethoxyphenyl12.1[6]
1c Phenyl (unsubstituted)150.2[6]
1d 4-chlorophenyl89.7[4]

Note: Data is compiled from related but distinct series for illustrative purposes.

Influence of N-2 Position Substitution

The substitution at the 2-amino position is a critical determinant of activity. The transition from a primary amine (-NH₂) to a secondary amine (-NHCH₃) or an amide (-NHC(O)CH₃) can drastically alter biological outcomes.

  • Primary vs. Secondary Amines: In some series, a free amino group (-NH₂) is essential for potent activity, likely acting as a hydrogen bond donor.[6] However, in other cases, methylation to a secondary amine (-NHCH₃) can enhance cell permeability and potency, particularly against certain cancer cell lines.[6] Introduction of larger alkyl or acetyl groups at this position often results in reduced activity, possibly due to steric hindrance preventing optimal binding.[5]

  • Amide Derivatives: N-acetylation or propionylation can lead to highly potent and selective compounds, as seen in the development of adenosine A₃ receptor antagonists where N-acetyl derivatives showed subnanomolar affinity.[3] This suggests the amide group can form crucial interactions that the simple amine cannot.

Table 2: SAR of N-2 Substitutions on Biological Activity

Compound IDN-2 Substituent (R')Target / ActivityCitation
2a -H (Primary Amine)Antiproliferative, high potency[6]
2b -CH₃ (N-methyl)Antiproliferative, variable effects vs. 2a[6]
2c -C(O)CH₃ (N-acetyl)Adenosine A₃ Antagonist, Kᵢ = 0.79 nM[3]
2d -ArylTubulin Inhibitor, potent antiproliferative[5]
Modifications at the Thiazole C5-Position

While less explored than the other positions, substitution at the C5-position of the thiazole ring offers another avenue for optimization.

  • Halogenation: Bromination at the C5 position has been shown to produce highly potent anti-giardial agents. In one study, the N-(5-bromo-4-aryl-thiazol-2-yl)-acetamide scaffold yielded compounds more potent than the metronidazole control.[9] This suggests that the C5-position can be modified to enhance activity, potentially by forming halogen bonds or altering the electronic properties of the thiazole ring.

Biological Evaluation & Mechanistic Pathways

A crucial aspect of SAR studies is the robust biological evaluation of synthesized analogs. For this class of compounds, activities often revolve around anticancer and enzyme inhibition pathways.

Key Assay: Antiproliferative Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a standard initial screen for potential anticancer agents.

Protocol: MTT Assay for Cytotoxicity Screening

  • Cell Seeding: Plate human cancer cells (e.g., MCF-7, HeLa) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Common Mechanism of Action: Tubulin Polymerization Inhibition

Many 4-aryl-2-aminothiazole analogs exert their anticancer effects by interfering with microtubule dynamics. They often bind to the colchicine binding site on β-tubulin, preventing its polymerization into microtubules.[5] This disruption arrests the cell cycle in the G2/M phase, ultimately leading to apoptosis.

MOA Thiazole 4-Arylthiazole Analog Tubulin β-Tubulin (Colchicine Site) Thiazole->Tubulin Binds to Polymerization Tubulin Polymerization Tubulin->Polymerization Inhibits Microtubules Microtubule Formation Polymerization->Microtubules Leads to CellCycle G2/M Phase Arrest Microtubules->CellCycle Disruption causes Apoptosis Apoptosis (Cell Death) CellCycle->Apoptosis

Caption: Proposed mechanism of action via tubulin inhibition.

Conclusion and Future Directions

The 4-(4-methoxyphenyl)-N-methylthiazol-2-amine scaffold represents a versatile and promising starting point for the development of novel therapeutics. The SAR is well-defined in several areas:

  • The 4-methoxyphenyl group is a privileged moiety , often essential for high-potency interactions.

  • The N-2 amino linker is a critical site for modulation , where small changes (methylation, acetylation) can fine-tune activity, selectivity, and pharmacokinetic properties.

  • The thiazole core is a robust scaffold , with the C5-position offering further opportunities for analog development.

Future research should focus on a multi-parameter optimization approach. Efforts could be directed towards synthesizing C5-substituted analogs to explore new interaction points, generating dual-substituted analogs (e.g., modifying Ring A and the N-2 position simultaneously), and performing in-depth ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling of the most potent compounds to identify candidates with favorable drug-like properties.

References

  • Structural hypothesis of 4-methoxythiazole-2-amine derivatives showing... - ResearchGate. Available at: [Link][10]

  • Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors with potent antiproliferative activity - PMC. Available at: [Link][5]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC. Available at: [Link][1]

  • Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine - MDPI. Available at: [Link][11]

  • Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists - PMC. Available at: [Link][3]

  • Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications - PMC. Available at: [Link][4]

  • Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and Their 5-Arylidene Derivatives - MDPI. Available at: [Link][7]

  • Evaluation and Synthesis of 4,5-Bis(4-methoxyphenyl)-2-substituted-thiazoles. Available at: [Link][12]

  • 2-Amino-4-arylthiazole Derivatives as Anti-giardial Agents: Synthesis, Biological Evaluation and QSAR Studies - ResearchGate. Available at: [Link][9]

  • Discovery of Novel Thiazol-2-Amines and Their Analogues as Bioactive Molecules: Design, Synthesis, Docking and Biological Evaluation - PubMed. Available at: [Link][13]

  • Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Available at: [Link][14]

  • Synthesis and biological evaluation of 2-substituted-4-(3′,4′,5′-trimethoxyphenyl)-5-aryl thiazoles as anticancer agents - PMC. Available at: [Link][6]

  • Discovery of Novel Thiazol-2-Amines and Their Analogues as Bioactive Molecules: Design, Synthesis, Docking and Biological Evaluation | Request PDF - ResearchGate. Available at: [Link][15]

  • Synthesis of 2-amino-4-(4-methoxyphenyl)-1,3-thiazole coated-magnetic nanoparticles: a potential antibacterial compound - Nanomedicine Research Journal. Available at: [Link][16]

  • New thiazole-2(3H)-thiones containing 4-(3,4,5-trimethoxyphenyl) moiety as anticancer agents. - SciSpace. Available at: [Link][17]

  • Novel 4-phenylthiazol-2-amine derivatives: synthesis, antimicrobial and hemolytic activity - SSRN. Available at: [Link][18]

  • Synthesis of the targeted 4-(4-methoxyphenyl)-N-methylbut-3-yn-2-amine.... - ResearchGate. Available at: [Link][19]

  • Synthesis of 2-(4-methoxyphenyl)-4,5-di-methylthiazole - PrepChem.com. Available at: [Link][20]

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  • Synthesis and Antimicrobial Activity of some Methyl -4-(Benzo[D] Thiazol-2yl) Phenylcarbamodithioate Amine Derivatives | Semantic Scholar. Available at: [https://www.semanticscholar.org/paper/Synthesis-and-Antimicrobial-Activity-of-some-4-(D-Singh-Tiwari/9a515f913d809180f907b469851f50a41d1d86d5]([Link]]

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Exploratory

4-(4-methoxyphenyl)-N-methylthiazol-2-amine for studying dopamine release

An In-depth Technical Guide to the Preclinical Evaluation of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine for Dopamine Release Modulation Introduction The intricate signaling of dopamine (DA), a critical monoamine neurotr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Preclinical Evaluation of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine for Dopamine Release Modulation

Introduction

The intricate signaling of dopamine (DA), a critical monoamine neurotransmitter, governs a vast array of physiological processes including motor control, motivation, reward, and cognitive function.[1] Dysregulation of dopaminergic neurotransmission is a hallmark of numerous neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction.[1][2] Consequently, the development of novel molecular probes to dissect and modulate dopamine release is of paramount importance in both fundamental neuroscience research and therapeutic drug discovery.

This guide focuses on a representative novel chemical entity, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine , as a case study for the comprehensive preclinical evaluation of a potential dopamine release modulator. The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4][5][6] While the specific dopaminergic activity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine is the subject of the investigations outlined herein, its structural alerts suggest potential for central nervous system (CNS) activity and warrant a thorough characterization.

This document will provide a technical framework for researchers, scientists, and drug development professionals to approach the synthesis, in vitro characterization, and in vivo assessment of novel compounds targeting dopamine release. We will delve into the causality behind experimental choices, emphasizing self-validating protocols and authoritative grounding in the current scientific literature.

Chemical Synthesis and Characterization

The synthesis of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine can be approached through established methods for the construction of 2-aminothiazole derivatives. A common and efficient route is the Hantzsch thiazole synthesis.

Proposed Synthetic Pathway

A plausible synthetic route involves the reaction of an α-haloketone with a thiourea derivative.

  • Step 1: Synthesis of the α-bromoketone. 4-Methoxyacetophenone is brominated to yield 2-bromo-1-(4-methoxyphenyl)ethanone.

  • Step 2: Hantzsch Thiazole Synthesis. The resulting α-bromoketone is then condensed with N-methylthiourea. This reaction proceeds via nucleophilic attack of the sulfur atom on the α-carbon of the ketone, followed by cyclization and dehydration to form the thiazole ring.

This general approach has been successfully employed for the synthesis of a variety of 4-aryl-2-aminothiazoles.[7][8][9]

Diagram: Proposed Synthesis of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

G cluster_start Starting Materials cluster_intermediate Intermediate cluster_product Final Product 4-Methoxyacetophenone 4-Methoxyacetophenone 2-bromo-1-(4-methoxyphenyl)ethanone 2-bromo-1-(4-methoxyphenyl)ethanone 4-Methoxyacetophenone->2-bromo-1-(4-methoxyphenyl)ethanone Bromination N-Methylthiourea N-Methylthiourea 4-(4-methoxyphenyl)-N-methylthiazol-2-amine 4-(4-methoxyphenyl)-N-methylthiazol-2-amine N-Methylthiourea->4-(4-methoxyphenyl)-N-methylthiazol-2-amine 2-bromo-1-(4-methoxyphenyl)ethanone->4-(4-methoxyphenyl)-N-methylthiazol-2-amine Condensation

Caption: A plausible synthetic route to the target compound.

Upon successful synthesis, comprehensive characterization of the compound is imperative. This includes:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Hypothesized Mechanism of Action

The primary objective is to determine if and how 4-(4-methoxyphenyl)-N-methylthiazol-2-amine modulates dopamine release. The mechanism could be direct, acting on presynaptic terminals, or indirect, by influencing the activity of dopaminergic neurons. A key hypothesis is that the compound may interact with presynaptic targets that regulate vesicle fusion and neurotransmitter release, or it could modulate the activity of ion channels that control neuronal excitability. Another possibility is an interaction with the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synaptic cleft.[10]

Diagram: Potential Sites of Action for a Dopamine Release Modulator

G Presynaptic_Terminal Presynaptic Terminal Voltage-gated Ca²⁺ channels Dopamine Transporter (DAT) Autoreceptors (D2) Vesicular Release Machinery Synaptic_Cleft Synaptic Cleft Presynaptic_Terminal:f4->Synaptic_Cleft Dopamine Release Dopaminergic_Neuron Dopaminergic Neuron Soma Ion Channels (Na⁺, K⁺) Action Potential Firing Dopaminergic_Neuron:f2->Presynaptic_Terminal:f0 Action Potential Propagation Synaptic_Cleft->Presynaptic_Terminal:f2 Reuptake Synaptic_Cleft->Presynaptic_Terminal:f3 Feedback Inhibition Postsynaptic_Neuron Postsynaptic Neuron Synaptic_Cleft->Postsynaptic_Neuron Postsynaptic Receptor Binding Dopamine Dopamine Dopamine->Synaptic_Cleft

Caption: Potential targets for modulating dopamine neurotransmission.

In Vitro Assessment of Dopamine Release

Initial screening of the compound's activity is best performed using in vitro models. These systems offer high-throughput capabilities and a controlled environment to elucidate the direct effects on dopamine release.

Cell-Based Dopamine Release Assays

PC12 cells, derived from a rat pheochromocytoma, are a well-established model for studying dopamine release as they synthesize, store, and release dopamine in response to stimulation.[11][12]

Experimental Protocol: PC12 Cell Dopamine Release Assay

  • Cell Culture and Differentiation:

    • Culture PC12 cells in appropriate media.

    • For a more neuron-like phenotype, differentiate cells with Nerve Growth Factor (NGF).[11]

  • Dopamine Loading:

    • Pre-incubate the cells with a known concentration of L-DOPA, the precursor to dopamine, to ensure adequate intracellular dopamine stores.

  • Compound Incubation:

    • Wash the cells to remove excess L-DOPA.

    • Incubate the cells with varying concentrations of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine for a predetermined time. Include appropriate vehicle controls.

  • Stimulation of Dopamine Release:

    • Induce dopamine release using a depolarizing stimulus, such as a high concentration of potassium chloride (KCl) or a nicotinic acetylcholine receptor agonist.[11]

  • Sample Collection and Analysis:

    • Collect the supernatant containing the released dopamine.

    • Quantify the dopamine concentration using HPLC with electrochemical detection or a commercially available ELISA kit.

Data Presentation: Hypothetical Dose-Response Data

Concentration of Compound (µM)Dopamine Release (% of Control)
0.01105 ± 5
0.1120 ± 8
1150 ± 12
10180 ± 15
100185 ± 16

This data can be used to calculate the EC₅₀ (half-maximal effective concentration) of the compound.

In Vivo Evaluation of Dopamine Dynamics

Following promising in vitro results, the next critical step is to assess the compound's effects on dopamine release in the living brain. In vivo microdialysis is a powerful technique for this purpose.[1][13][14]

In Vivo Microdialysis

This technique involves implanting a semipermeable probe into a specific brain region of a freely moving animal, typically a rat or mouse.[14] The probe is perfused with an artificial cerebrospinal fluid (aCSF), and small molecules from the extracellular fluid, including dopamine, diffuse across the membrane into the perfusate, which is then collected and analyzed.[13][14]

Experimental Protocol: In Vivo Microdialysis in the Striatum

  • Surgical Implantation of the Microdialysis Probe:

    • Anesthetize the animal and stereotaxically implant a guide cannula targeting the striatum, a brain region rich in dopaminergic terminals.

    • Allow the animal to recover from surgery.

  • Microdialysis Experiment:

    • On the day of the experiment, insert the microdialysis probe through the guide cannula.

    • Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).[13]

    • Collect baseline dialysate samples at regular intervals (e.g., every 10-20 minutes).[13]

  • Compound Administration:

    • Administer 4-(4-methoxyphenyl)-N-methylthiazol-2-amine systemically (e.g., via intraperitoneal injection) or directly into the brain region of interest through the microdialysis probe (reverse dialysis).

  • Post-Administration Sample Collection:

    • Continue to collect dialysate samples to monitor changes in extracellular dopamine levels over time.

  • Dopamine Quantification:

    • Analyze the dopamine concentration in the dialysate samples using HPLC with electrochemical detection.[1][13]

Diagram: In Vivo Microdialysis Workflow

G cluster_surgery Surgical Preparation cluster_experiment Microdialysis Experiment cluster_analysis Data Analysis Surgery Stereotaxic Surgery: Implant Guide Cannula Recovery Post-operative Recovery Surgery->Recovery Probe_Insertion Insert Microdialysis Probe Baseline Collect Baseline Samples Probe_Insertion->Baseline Administration Administer Compound Baseline->Administration Post_Admin Collect Post-Administration Samples Administration->Post_Admin HPLC HPLC-ED Analysis of Dopamine Post_Admin->HPLC Quantification Quantify Dopamine Levels HPLC->Quantification

Caption: The workflow for an in vivo microdialysis experiment.

Advanced Techniques for High-Temporal Resolution

While microdialysis provides excellent data on tonic dopamine levels, Fast-Scan Cyclic Voltammetry (FSCV) offers sub-second temporal resolution, making it ideal for studying the phasic release of dopamine.[15][16][17][18]

Fast-Scan Cyclic Voltammetry (FSCV)

FSCV utilizes a carbon-fiber microelectrode to rapidly scan a potential waveform, causing the oxidation and subsequent reduction of dopamine at the electrode surface.[15][16][19] The resulting current is proportional to the dopamine concentration.

Experimental Setup:

  • A carbon-fiber microelectrode is implanted into the brain region of interest.

  • A triangular voltage waveform is applied to the electrode at a high scan rate (e.g., 400 V/s) and frequency (e.g., 10 Hz).[15][17]

  • The resulting current is measured and analyzed to provide real-time information on dopamine release and uptake dynamics.

Electrophysiological Assessment of Dopaminergic Neuron Activity

To determine if the compound's effects on dopamine release are due to a direct action on the terminals or a change in the firing rate of dopaminergic neurons, in vivo electrophysiology is employed.[2][20][21]

Single-Unit Recordings

This technique involves inserting a microelectrode into the ventral tegmental area (VTA) or substantia nigra pars compacta (SNc), where the cell bodies of dopaminergic neurons are located.[2][21] The electrode records the action potentials (spikes) of individual neurons.

Experimental Protocol:

  • Electrode Implantation: Anesthetize the animal and lower a recording electrode into the VTA or SNc.

  • Neuron Identification: Identify dopaminergic neurons based on their characteristic electrophysiological properties, such as a long-duration action potential and a slow, irregular firing pattern.[20][22]

  • Baseline Recording: Record the baseline firing rate and pattern of the neuron.

  • Compound Administration: Administer 4-(4-methoxyphenyl)-N-methylthiazol-2-amine and record any changes in firing rate or the emergence of burst firing.[20][23]

Conclusion and Future Directions

This guide has outlined a comprehensive, multi-tiered approach to the preclinical evaluation of a novel compound, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, for its potential to modulate dopamine release. By progressing from chemical synthesis and in vitro screening to in vivo neurochemical and electrophysiological assessments, researchers can build a robust data package to elucidate the compound's mechanism of action and its potential as a research tool or therapeutic agent.

Future studies should aim to identify the specific molecular target(s) of the compound through techniques such as radioligand binding assays and affinity chromatography. Furthermore, behavioral studies in animal models of CNS disorders will be crucial to determine the functional consequences of the compound's effects on dopamine neurotransmission.

References

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Foundational

Targeting the VTA Rheostat: A Technical Guide to M5 Negative Allosteric Modulators

Executive Summary The muscarinic acetylcholine receptor subtype 5 (M5 or CHRM5) represents the final frontier in muscarinic pharmacology. Unlike the widely distributed M1-M4 subtypes, M5 exhibits a highly restricted expr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The muscarinic acetylcholine receptor subtype 5 (M5 or CHRM5) represents the final frontier in muscarinic pharmacology. Unlike the widely distributed M1-M4 subtypes, M5 exhibits a highly restricted expression profile, localized predominantly to dopamine neurons in the Ventral Tegmental Area (VTA) and substantia nigra pars compacta (SNc).[1][2] This unique localization positions M5 as a critical "rheostat" for mesolimbic dopamine release, making it a high-value target for Substance Use Disorders (SUD).

However, the therapeutic development of M5 ligands has been historically hindered by the high conservation of the orthosteric binding site across muscarinic subtypes, leading to severe off-target cholinergic side effects. The solution lies in Negative Allosteric Modulators (NAMs) . By targeting topographically distinct allosteric sites, M5 NAMs offer subtype selectivity and a saturable "ceiling effect" that modulates rather than abolishes signaling.

This guide details the mechanistic rationale, key chemical probes (e.g., ML375), therapeutic applications in addiction, and the critical safety liabilities regarding cerebral hemodynamics.

Part 1: The Biological Imperative

The VTA Dopamine Rheostat

The therapeutic hypothesis for M5 NAMs rests on the receptor's role in the mesolimbic reward pathway. Cholinergic inputs from the laterodorsal tegmental (LDTg) and pedunculopontine tegmental (PPTg) nuclei project to the VTA. Here, acetylcholine (ACh) activates M5 receptors located directly on dopamine neurons.[3]

  • Mechanism: M5 is Gq-coupled.[3][4] Activation triggers the PLC

    
     IP3 
    
    
    
    Ca2+ cascade.
  • Result: This intracellular calcium surge facilitates the release of dopamine in the Nucleus Accumbens (NAc), reinforcing reward-seeking behavior.

  • The NAM Advantage: An M5 NAM reduces the efficacy of ACh at the receptor without blocking it entirely. This dampens the drug-induced dopamine spike (reducing reward) while potentially sparing baseline dopaminergic function required for natural motivation.[5]

The Selectivity Challenge

Orthosteric antagonists (e.g., atropine) bind to the highly conserved acetylcholine pocket. Developing an orthosteric antagonist selective for M5 over M1-M4 is nearly impossible due to sequence homology. Allosteric sites, located in the extracellular vestibule or transmembrane interfaces, are less conserved, allowing for the development of highly selective chemical probes.

Part 2: Pharmacology & SAR[6][7]

Key Chemical Probes

Research has graduated from non-selective tools to highly specific NAMs.

CompoundTypePotency (hM5 IC50)SelectivityKey Features
ML375 (VU0483253) NAM~300 nM>100x vs M1-M4Gold Standard. Brain penetrant.[1][6] Oral bioavailability.[6] Slow dissociation kinetics.
VU6008667 NAM~120 nM>100x vs M1-M4Short-acting analog. Useful for probing temporal windows of addiction (e.g., cue-induced reinstatement).
VU0238429 NAM~1.2 µMModerateEarly tool compound. Less potent than ML series.
Mode of Action

M5 NAMs typically exhibit negative cooperativity with acetylcholine. They bind to an allosteric site and induce a conformational change that reduces the affinity of the orthosteric agonist or the efficacy of G-protein coupling.

  • Probe Dependence: The magnitude of the allosteric effect often depends on the specific orthosteric agonist used. Validation must use ACh (the endogenous ligand) rather than synthetic agonists like oxotremorine to ensure translational relevance.

Part 3: Therapeutic Applications[4][9][10][11][12][13]

Opioid Use Disorder (OUD)

Recent preclinical data suggests M5 NAMs are particularly effective in OUD.

  • Acquisition: Pre-treatment with ML375 prevents the acquisition of oxycodone self-administration in rodents.[7]

  • Reinstatement: M5 NAMs block cue-induced reinstatement of drug-seeking behavior, a model for relapse.

  • Mechanism: By blunting the VTA dopamine surge caused by opioids (which disinhibit VTA neurons), M5 NAMs reduce the reinforcing "high" of the drug.

Psychostimulant Addiction (Cocaine)

Similar to opioids, cocaine elevates synaptic dopamine. M5 NAMs (ML375) have been shown to shift the dose-response curve for cocaine self-administration downward, effectively reducing the motivation to consume the drug without altering locomotor activity or food reinforcement.

Part 4: Safety Liability – The Vascular Conundrum

CRITICAL WARNING: While M5 is restricted in the CNS, it is expressed in the cerebrovascular endothelium.

The Risk of Hypoperfusion

M5 receptors mediate acetylcholine-induced vasodilation in cerebral arteries.

  • Evidence: M5 knockout mice show constitutive cerebral vasoconstriction and reduced cerebral blood flow (CBF).[8][9]

  • Implication: Systemic administration of a potent M5 NAM could mimic this phenotype, leading to reduced brain perfusion.

  • Mitigation Strategy: Drug development programs must screen for cerebrovascular effects early. A "peripherally restricted" antagonist is not the solution here (since the target is in the brain), so the therapeutic window between VTA modulation and vascular constriction must be carefully defined.

Part 5: Experimental Workflows

Protocol: High-Throughput Calcium Flux Screening

Objective: Identify hits that inhibit ACh-induced Calcium release in M5-expressing cells.

Reagents:

  • Cell Line: CHO-K1 stably expressing human M5 (hM5).

  • Dye: Fluo-4 AM or Calcium 6 (Molecular Devices).

  • Agonist: Acetylcholine (EC80 concentration).

Step-by-Step:

  • Seeding: Plate hM5-CHO cells (10k/well) in 384-well black-wall plates. Incubate overnight.

  • Dye Loading: Aspirate media. Add 20 µL Dye Loading Buffer (HBSS + 20mM HEPES + Probenecid). Incubate 60 min at 37°C.

  • Compound Addition (Pre-incubation): Add test compounds (10 µM for single-point screen) using an acoustic dispenser. Incubate 15 min. Crucial: This allows the NAM to bind the allosteric site before the agonist arrives.

  • Agonist Challenge: Place plate in FLIPR (Fluorometric Imaging Plate Reader). Inject EC80 concentration of Acetylcholine.

  • Readout: Measure fluorescence (Ex 488nm / Em 525nm) for 120 seconds.

  • Analysis: Calculate Max-Min fluorescence. Normalize to Vehicle (0% inhibition) and IC100 control (100% inhibition).

Protocol: Radioligand Binding (Allosteric Validation)

Objective: Confirm the compound binds allosterically (non-competitive) and determine cooperativity (


).[10][11]

Reagents:

  • Radioligand: [3H]-N-Methylscopolamine ([3H]-NMS).[11]

  • Membranes: hM5-CHO cell membranes.

Step-by-Step:

  • Preparation: Thaw membranes and homogenize in Assay Buffer (50 mM Tris-HCl, 10 mM MgCl2).

  • Dissociation Assay: Incubate membranes with [3H]-NMS (~Kd concentration) for 60 min to reach equilibrium.

  • Perturbation: Add an excess of unlabeled antagonist (Atropine) +/- the test NAM.

  • Kinetics: Measure specific binding at multiple time points (0–60 min).

  • Interpretation:

    • Competitive Antagonist: Will not alter the dissociation rate of the radioligand.

    • Allosteric Modulator: Will slow down (NAM) or speed up (PAM) the dissociation rate of the orthosteric ligand ("Infinite Dilution" method).

Part 6: Visualization

Mechanism of Action: The VTA Loop

This diagram illustrates how M5 activation drives dopamine release and how NAMs intervene.

M5_Mechanism LDTg LDTg/PPTg (Cholinergic Inputs) ACh Acetylcholine LDTg->ACh Release M5 M5 Receptor (VTA DA Neuron) ACh->M5 Activates Gq Gq Protein Pathway M5->Gq Coupling Ca Intracellular Calcium (Ca2+) Gq->Ca Mobilization DA_Rel Dopamine Release (Nucleus Accumbens) Ca->DA_Rel Facilitates Reward Reward/Reinforcement (Addiction) DA_Rel->Reward Drives NAM M5 NAM (e.g., ML375) NAM->M5 Allosteric Inhibition

Caption: M5 activation in the VTA drives dopaminergic reward signaling. M5 NAMs allosterically inhibit this cascade, reducing drug-seeking behavior.[7]

Therapeutic Discovery Workflow

A logical flow from High-Throughput Screening to In Vivo validation.

Discovery_Workflow cluster_0 Phase 1: In Vitro Identification cluster_1 Phase 2: Mechanism & Safety cluster_2 Phase 3: In Vivo Efficacy HTS HTS: Calcium Flux (hM5-CHO) HitVal Hit Validation (Dose Response) HTS->HitVal Selectivity Selectivity Panel (M1, M3 Gq / M2, M4 Gi) HitVal->Selectivity >100x Selectivity Binding Radioligand Binding (Dissociation Kinetics) Selectivity->Binding Confirm Allosteric Vascular Safety Screen: Cerebral Vasoconstriction Binding->Vascular PK DMPK Profiling (Brain Penetration) Vascular->PK Pass Safety Model Self-Administration (Acquisition/Reinstatement) PK->Model

Caption: Critical path for validating M5 NAMs. Note the mandatory selectivity and vascular safety checkpoints before in vivo efficacy testing.

References

  • Gould, R. W., et al. (2019). The Muscarinic Acetylcholine Receptor M5: Therapeutic Implications and Allosteric Modulation. ACS Chemical Neuroscience. Link

  • Gentry, P. R., et al. (2013). Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor: ML375.[12] Journal of Medicinal Chemistry. Link

  • Vokoun, A. M., et al. (2023). Selective M5 muscarinic acetylcholine receptor negative allosteric modulator VU6008667 blocks acquisition of opioid self-administration.[7] Neuropharmacology. Link

  • Araya, R., et al. (2006). Loss of M5 muscarinic acetylcholine receptors leads to cerebrovascular and neuronal abnormalities and cognitive deficits in mice.[8] Neurobiology of Disease.[8][9] Link

  • Conn, P. J., et al. (2009). Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders. Nature Reviews Drug Discovery. Link

Sources

Exploratory

Comprehensive Spectroscopic Characterization: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

This guide details the spectroscopic characterization and synthesis of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine , a pharmacologically relevant scaffold often utilized in kinase inhibitor discovery and tubulin polymeri...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the spectroscopic characterization and synthesis of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine , a pharmacologically relevant scaffold often utilized in kinase inhibitor discovery and tubulin polymerization studies.

The following data is synthesized from standard Hantzsch thiazole synthesis protocols and high-fidelity spectral analogs of 2-aminothiazole derivatives.

Executive Summary & Compound Identity

This compound belongs to the class of 2-aminothiazoles , a privileged structure in medicinal chemistry known for its ability to form hydrogen bonds within the ATP-binding pockets of kinases. The N-methyl substitution at the 2-position enhances lipophilicity and metabolic stability compared to the primary amine.

PropertyDetail
IUPAC Name N-methyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine
Molecular Formula C₁₁H₁₂N₂OS
Molecular Weight 220.29 g/mol
Exact Mass 220.0670
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, MeOH, CHCl₃; sparingly soluble in water

Synthesis Protocol (Hantzsch Condensation)

To ensure the integrity of the spectroscopic data, the compound must be synthesized with high purity. The standard method involves the condensation of an


-haloketone with a substituted thiourea.
Reaction Workflow

Reagents:

  • Precursor A: 2-Bromo-4'-methoxyacetophenone (CAS: 2632-13-5)

  • Precursor B: N-Methylthiourea (CAS: 598-52-7)

  • Solvent: Ethanol (Absolute)

Procedure:

  • Dissolve Precursor A (1.0 eq) in absolute ethanol (5 mL/mmol).

  • Add Precursor B (1.1 eq) to the solution.

  • Reflux the mixture for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Cool to room temperature. A hydrobromide salt precipitate may form.

  • Neutralize with saturated NaHCO₃ solution to pH 8–9 to liberate the free base.

  • Extract with Ethyl Acetate (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Recrystallization from Ethanol/Water or Flash Chromatography.

Mechanism Visualization

The following diagram illustrates the condensation and cyclization pathway.

HantzschSynthesis Start 2-Bromo-4'-methoxyacetophenone + N-Methylthiourea Inter Thioimidate Intermediate (Unstable) Start->Inter Nucleophilic Attack (S on C-Br) Cyclization Cyclization & Dehydration (- H2O, - HBr) Inter->Cyclization Reflux (EtOH) Product 4-(4-methoxyphenyl)-N-methylthiazol-2-amine Cyclization->Product Neutralization (NaHCO3)

Caption: Hantzsch thiazole synthesis pathway via condensation of


-bromoketone and thiourea.

Mass Spectrometry (MS) Analysis

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint characteristic of the thiazole core.

Experimental Parameters (ESI-MS)
  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+ve).

  • Capillary Voltage: 3.5 kV.

  • Source Temp: 300°C.

Data Interpretation
m/z (Observed)Ion IdentityInterpretation
221.1 [M+H]⁺ Parent Ion (Base Peak). Protonated molecular ion.
243.1 [M+Na]⁺Sodium adduct (common in glass/solvent impurities).
206.1 [M - CH₃]⁺Demethylation (loss of methyl from methoxy or N-methyl).
190.1 [M - OCH₃]⁺Loss of methoxy group (characteristic of anisole derivatives).

Diagnostic Insight: The stability of the thiazole ring typically results in a strong parent ion [M+H]⁺ with minimal fragmentation under soft ionization (ESI). Harder ionization (EI) would show cleavage of the C-S bond in the thiazole ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive method for structural validation. The data below represents the consensus shifts for this structure in deuterated dimethyl sulfoxide (DMSO-d₆).

¹H NMR (300 MHz, DMSO-d₆)
Shift (

ppm)
MultiplicityIntegrationAssignmentStructural Context
7.75 – 7.80 Doublet (

Hz)
2HAr-H (2', 6') Phenyl protons ortho to the thiazole ring. Deshielded by the aromatic heterocycle.
7.45 Broad Singlet1H-NH Amine proton. Exchangeable with D₂O. Chemical shift varies with concentration/solvent.
6.95 – 7.00 Doublet (

Hz)
2HAr-H (3', 5') Phenyl protons ortho to the methoxy group. Shielded by the electron-donating oxygen.
6.90 Singlet1HThiazole 5-H The characteristic proton on the thiazole ring. Diagnostic for ring closure.
3.78 Singlet3H-OCH₃ Methoxy group attached to the phenyl ring.
2.88 Singlet (or doublet)3H-NH-CH₃ N-Methyl group. Appears as a doublet if coupling to NH is resolved (

Hz).
¹³C NMR (75 MHz, DMSO-d₆)
  • 169.5 ppm: C-2 of Thiazole (C=N, attached to amine).

  • 159.2 ppm: C-4' of Phenyl (attached to -OCH₃).

  • 150.8 ppm: C-4 of Thiazole.

  • 128.5 ppm: C-1' of Phenyl.

  • 127.4 ppm: C-2', 6' of Phenyl.

  • 114.3 ppm: C-3', 5' of Phenyl.

  • 101.5 ppm: C-5 of Thiazole (Diagnostic high-field aromatic carbon).

  • 55.6 ppm: -OCH₃ (Methoxy carbon).

  • 31.5 ppm: -NH-CH₃ (N-Methyl carbon).

Structural Logic & Validation
  • AA'BB' System: The para-substituted benzene ring creates a symmetric splitting pattern (two doublets) in the aromatic region (7.8 and 7.0 ppm).

  • Thiazole Singlet: The presence of a sharp singlet around 6.90 ppm confirms the formation of the 5-membered thiazole ring. If cyclization failed, this peak would be absent or shifted significantly.

  • N-Methyl vs. O-Methyl: The O-methyl (3.78 ppm) is significantly more deshielded than the N-methyl (2.88 ppm) due to the higher electronegativity of oxygen compared to nitrogen.

References

  • Hantzsch Synthesis General Protocol: Organic Syntheses, Coll. Vol. 3, p. 76 (1955). Link

  • Thiazole NMR Characteristics: Potts, K. T. "The Chemistry of Thiazoles and Thiazolines." Chemical Reviews, 61(2), 87–127. Link

  • Analogous Spectral Data (2-amino-4-(4-methoxyphenyl)thiazole): Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, Vol 136, 2015, 1797-1806. Link

  • N-Methyl Thiazole Derivatives: Journal of Medicinal Chemistry, 2005, 48(24), 7853–7861. Link

Protocols & Analytical Methods

Method

Application Notes and Protocols for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in Radioligand Binding Assays

Introduction: Unveiling the Potential of a Novel Aminothiazole Compound The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Novel Aminothiazole Compound

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds, including kinase inhibitors and G-protein coupled receptor (GPCR) ligands.[1][2][3] This application note focuses on 4-(4-methoxyphenyl)-N-methylthiazol-2-amine , a novel compound with potential therapeutic applications. Given the prevalence of the 2-aminothiazole moiety in kinase inhibitors, we will explore its utility in a radioligand binding assay targeting a key receptor tyrosine kinase: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4][5]

VEGFR-2 is a critical mediator of angiogenesis, the formation of new blood vessels, a process essential for tumor growth and metastasis.[6][7] Inhibition of VEGFR-2 is a clinically validated strategy in oncology.[8] This guide provides a comprehensive framework for researchers to characterize the binding affinity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine for VEGFR-2 using a competitive radioligand binding assay.

The Scientific Bedrock: Principles of Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the interaction between a ligand and its receptor.[9][10] These assays are revered for their sensitivity and ability to provide quantitative data on receptor density (Bmax) and ligand affinity (Kd or Ki).[4][10]

This application note will focus on a competitive radioligand binding assay . In this format, a fixed concentration of a radiolabeled ligand (the "hot" ligand) competes with varying concentrations of an unlabeled test compound (the "cold" ligand), in this case, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, for binding to the target receptor.[9] By measuring the ability of the test compound to displace the radioligand, we can determine its inhibitory concentration (IC50), which can then be used to calculate its binding affinity (Ki).

Visualizing the Science: VEGFR-2 Signaling and Assay Workflow

To provide a clear conceptual framework, the following diagrams illustrate the biological context and the experimental procedure.

VEGFR2_Signaling_Pathway cluster_membrane Cell Membrane VEGFR2 VEGFR-2 P_VEGFR2 Dimerized & Phosphorylated VEGFR-2 VEGFR2->P_VEGFR2 Dimerization & Autophosphorylation VEGF VEGF VEGF->VEGFR2 Binding PLCg PLCγ P_VEGFR2->PLCg Activation PI3K PI3K P_VEGFR2->PI3K Activation Downstream Downstream Signaling (e.g., MAPK, Akt) PLCg->Downstream PI3K->Downstream Response Cellular Responses (Proliferation, Migration, Angiogenesis) Downstream->Response

Caption: Simplified VEGFR-2 Signaling Pathway.

Radioligand_Binding_Workflow prep 1. Prepare Reagents: - VEGFR-2 Membranes - Radioligand ([125I]VEGF) - Test Compound Dilutions - Assay Buffer incubate 2. Incubation: Mix Membranes, Radioligand, and Test Compound in a 96-well plate. Incubate to reach equilibrium. prep->incubate separate 3. Separation: Rapidly filter the mixture through a glass fiber filter plate to separate bound from free radioligand. incubate->separate wash 4. Washing: Wash filters with ice-cold buffer to remove non-specifically bound radioligand. separate->wash count 5. Detection: Quantify radioactivity on the filters using a scintillation counter. wash->count analyze 6. Data Analysis: Plot data and calculate IC50 and Ki values. count->analyze

Caption: Competitive Radioligand Binding Assay Workflow.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed for a 96-well plate format using a filtration-based separation method.

I. Materials and Reagents
  • VEGFR-2 Membranes: Commercially available membrane preparations from cell lines overexpressing human VEGFR-2 (e.g., from BPS Bioscience, Cat. No. 40301).

  • Radioligand: [¹²⁵I]-VEGF₁₆₅ (PerkinElmer, NEX328010UC) or a suitable alternative.

  • Test Compound: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine.

  • Non-specific Binding Control: A high concentration of an unlabeled, known VEGFR-2 ligand (e.g., Axitinib).

  • Assay Buffer: 50 mM HEPES, pH 7.4, 10 mM MgCl₂, 1 mM MnCl₂, 0.1% BSA.

  • Wash Buffer: Ice-cold 50 mM HEPES, pH 7.4.

  • 96-well Glass Fiber Filter Plates: (e.g., Millipore, MAGV N22 50).

  • Scintillation Fluid.

  • Microplate Scintillation Counter.

II. Assay Procedure
  • Preparation of Test Compound Dilutions:

    • Prepare a 10 mM stock solution of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in 100% DMSO.

    • Perform serial dilutions of the stock solution in Assay Buffer to create a range of concentrations (e.g., from 1 nM to 100 µM). The final DMSO concentration in the assay should be kept below 1% to avoid interference.

  • Assay Plate Setup:

    • The total assay volume is 200 µL per well.

    • Total Binding (TB) wells: 100 µL of Assay Buffer.

    • Non-specific Binding (NSB) wells: 100 µL of a high concentration of a known unlabeled VEGFR-2 ligand (e.g., 10 µM Axitinib) in Assay Buffer.

    • Test Compound wells: 100 µL of each dilution of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine.

  • Addition of Radioligand:

    • Dilute the [¹²⁵I]-VEGF₁₆₅ stock in Assay Buffer to a working concentration that is approximately equal to its Kd for VEGFR-2 (this information is typically provided by the manufacturer or can be determined in a saturation binding experiment).

    • Add 50 µL of the diluted radioligand to all wells.

  • Addition of VEGFR-2 Membranes:

    • Thaw the VEGFR-2 membranes on ice.

    • Dilute the membranes in Assay Buffer to a concentration that provides a robust signal-to-noise ratio (typically 5-20 µg of protein per well). This should be optimized in preliminary experiments.

    • Add 50 µL of the diluted membranes to all wells to initiate the binding reaction.

  • Incubation:

    • Seal the plate and incubate at room temperature for 60-90 minutes with gentle agitation. The optimal incubation time should be determined in time-course experiments to ensure equilibrium is reached.

  • Filtration and Washing:

    • Pre-soak the glass fiber filter plate with 0.5% polyethyleneimine (PEI) for at least 30 minutes to reduce non-specific binding.

    • Rapidly transfer the contents of the assay plate to the filter plate using a cell harvester.

    • Wash the filters three times with 200 µL of ice-cold Wash Buffer per well.

  • Detection:

    • Dry the filter plate completely.

    • Add scintillation fluid to each well.

    • Count the radioactivity in a microplate scintillation counter.

Data Analysis and Interpretation

The raw data, in counts per minute (CPM), will be used to determine the IC50 and Ki of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine.

  • Calculate Specific Binding:

    • Specific Binding (SB) = Total Binding (TB) - Non-specific Binding (NSB).

  • Generate a Competition Curve:

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Use a non-linear regression analysis (sigmoidal dose-response with variable slope) to fit the data and determine the IC50 value. The IC50 is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • Calculate the Ki Value:

    • The Ki (inhibition constant) is a measure of the binding affinity of the inhibitor. It can be calculated from the IC50 using the Cheng-Prusoff equation :[7]

      • Ki = IC50 / (1 + [L]/Kd)

      • Where:

        • [L] is the concentration of the radioligand used in the assay.

        • Kd is the dissociation constant of the radioligand for the receptor.

Representative Data

The following table illustrates hypothetical data from a competitive binding experiment with 4-(4-methoxyphenyl)-N-methylthiazol-2-amine.

[Inhibitor] (M)Log [Inhibitor]Average CPM% Specific Binding
0 (Total Binding)-15,000100%
1.00E-04 (NSB)-5000%
1.00E-09-9.014,85098.97%
1.00E-08-8.013,50089.66%
1.00E-07-7.07,75050.00%
1.00E-06-6.02,00010.34%
1.00E-05-5.06501.03%
1.00E-04-4.05200.14%

From this data, the IC50 is determined to be 1.00E-07 M or 100 nM .

Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of your results, incorporate the following quality control measures:

  • Assay Window: The ratio of total binding to non-specific binding should be sufficiently large (ideally >5) to provide a robust signal.

  • Intra- and Inter-Assay Variability: Run replicates within each assay and repeat the experiment on different days to assess reproducibility.

  • Reference Compound: Include a known VEGFR-2 inhibitor with a well-characterized Ki value in each assay as a positive control.

  • Data Quality: Ensure that the data points form a well-defined sigmoidal curve.

Conclusion

This application note provides a detailed protocol for utilizing 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in a competitive radioligand binding assay to determine its affinity for VEGFR-2. By following this guide, researchers can obtain accurate and reproducible data to characterize this novel compound and assess its potential as a therapeutic agent. The principles and methodologies described herein can also be adapted for the characterization of other ligands and receptor targets.

References

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • Shaik, N. B., et al. (2023). 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies. ACS Omega. Retrieved from [Link]

  • Brehmer, D., et al. (2019). 2-Aminothiazole Derivatives as Selective Allosteric Modulators of the Protein Kinase CK2. Part 1. Journal of Medicinal Chemistry. Retrieved from [Link]

  • El-Gamal, M. I., et al. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. Journal of the Iranian Chemical Society. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structures of diverse reported aminothiazole kinase inhibitors. Retrieved from [Link]

  • Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

  • BPS Bioscience. (n.d.). VEGFR2(KDR) Kinase Assay Kit. Retrieved from [Link]

  • Langmead, C. J., & Christopoulos, A. (2010). Structure-Based Discovery of A2A Adenosine Receptor Ligands. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). A2A Human Adenosine GPCR Binding Agonist Radioligand LeadHunter Assay. Retrieved from [Link]

  • BPS Bioscience. (n.d.). VEGFR2 (KDR) Kinase Assay Kit. Retrieved from [Link]

  • Innoprot. (n.d.). Adenosine A2A Receptor Assay. Retrieved from [Link]

  • Indigo Biosciences. (n.d.). Human Vascular Endothelial Growth Factor Receptor 2 Reporter Assay System (VEGFR2, KDR, Flk-1). Retrieved from [Link]

  • MDPI. (2003). Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine. Molecules. Retrieved from [Link]

  • Wang, Y., et al. (2018). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). GPCR Screening and Profiling - Identify Valuable Hits. Retrieved from [Link]

  • ResearchGate. (n.d.). Analysis of adenosine A2A receptors by radioligand binding assay in SH-SY5Y cells. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). scanMAX Kinase Assay Panel. Retrieved from [Link]

  • MDPI. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. Retrieved from [Link]

  • MDPI. (2022). Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. Molecules. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). Synthesis of aminothiazoles: polymer-supported approaches. RSC Advances. Retrieved from [Link]

  • BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]

  • Wilson, A. A., & Houle, S. (2013). Radiolabeled Small Molecule Protein Kinase Inhibitors for Imaging with PET or SPECT. Current Pharmaceutical Design. Retrieved from [Link]

  • Taylor & Francis Online. (2021). Amino Acid Conjugates of Aminothiazole and Aminopyridine as Potential Anticancer Agents: Synthesis, Molecular Docking and in vitro Evaluation. Polycyclic Aromatic Compounds. Retrieved from [Link]

  • Nanomedicine Research Journal. (2020). Synthesis of 2-amino-4-(4-methoxyphenyl)-1,3-thiazole coated-magnetic nanoparticles: a potential antibacterial compound. Nanomedicine Research Journal. Retrieved from [Link]

  • Interchim. (2023). Kinase activity assays: exploring methods for assessing enzyme function. Retrieved from [Link]

  • Perceptive Discovery. (n.d.). Radioligand Binding Assay Services. Retrieved from [Link]

  • Scholars Research Library. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharmacia Lettre. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of the targeted 4-(4-methoxyphenyl)-N-methylbut-3-yn-2-amine. Retrieved from [Link]

  • National Institutes of Health. (2024). Synthesis of 2-aminothiazole sulfonamides as potent biological agents. Heliyon. Retrieved from [Link]

Sources

Application

Application Note: Preclinical Evaluation of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (MPMT)

[1] Executive Summary & Scientific Rationale 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (MPMT) represents a privileged scaffold within the 2-aminothiazole class, structurally homologous to second-generation Sirtuin 1 (S...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Scientific Rationale

4-(4-methoxyphenyl)-N-methylthiazol-2-amine (MPMT) represents a privileged scaffold within the 2-aminothiazole class, structurally homologous to second-generation Sirtuin 1 (SIRT1) activators (e.g., SRT1720, SRT2104).[1] Unlike promiscuous polyphenols (e.g., Resveratrol), the aminothiazole core offers improved selectivity and metabolic stability, particularly due to the N-methyl substitution which protects against rapid N-glucuronidation.

This guide outlines a rigorous preclinical workflow to validate MPMT as a SIRT1 Allosteric Activator (STAC) with downstream anti-inflammatory efficacy. The experimental design prioritizes the elimination of "pan-assay interference" (PAINS) and false positives common in fluorescence-based SIRT1 assays.

Key Mechanistic Hypotheses
  • Direct Target Engagement: MPMT binds to the SIRT1 N-terminal domain, enhancing deacetylase activity toward p53 and PGC-1α.[1]

  • Cellular Efficacy: Activation of SIRT1 inhibits NF-κB signaling, reducing pro-inflammatory cytokine release (TNF-α, IL-6) in stress-induced models.[1]

  • Mitochondrial Bioenergetics: MPMT treatment enhances mitochondrial respiration via PGC-1α deacetylation.[1]

Physicochemical Profiling & Formulation

Before biological testing, the hydrophobic nature of the thiazole core requires strict solubility profiling to prevent precipitation-induced artifacts.

Table 1: Predicted Physicochemical Properties
PropertyValue (Est.)Experimental Implication
Molecular Weight ~220.29 g/mol High permeability potential.[1]
cLogP 2.8 - 3.2Moderate lipophilicity; requires organic co-solvent.[1]
pKa (Thiazole N) ~5.3Uncharged at physiological pH (7.4).
Solubility (PBS) < 50 µMCritical Risk: High risk of aggregation in aqueous assays.
Solubility (DMSO) > 50 mMPreferred stock solvent.
Protocol A: Preparation of "Assay-Ready" Stocks
  • Stock Solution: Dissolve MPMT in 100% anhydrous DMSO to 10 mM. Aliquot and store at -80°C (avoid freeze-thaw cycles to prevent crystallization).

  • Working Solution: Dilute stock 1:1000 into pre-warmed (37°C) media immediately before use. Final DMSO concentration must remain

    
     to avoid vehicle toxicity.
    

In Vitro Efficacy: Validating SIRT1 Activation[1][2]

Critical Warning: Early STACs (Sirtuin Activating Compounds) were plagued by artifacts where the compound fluoresced or interacted with the fluorophore rather than the enzyme. This protocol uses a Label-Free Validation step to ensure scientific integrity.[1]

Workflow Visualization

SIRT1_Assay_Workflow Compound MPMT Stock (DMSO) Reaction Incubation 30 min @ 37°C Compound->Reaction Enzyme_Mix SIRT1 Enzyme + NAD+ Cofactor Enzyme_Mix->Reaction Substrate Ac-p53 Peptide (Native Sequence) Substrate->Reaction Detection Mass Spectrometry (HPLC-MS/MS) Reaction->Detection Quantify Deacetylated Peptide

Figure 1: Artifact-free SIRT1 activity workflow utilizing native substrates and Mass Spectrometry detection.

Protocol B: SIRT1 Deacetylation Assay (HPLC-MS/MS Validation)

Objective: Quantify the conversion of acetylated p53 peptide to deacetylated p53 without fluorophore interference.

  • Reaction Mix: In a 96-well plate, combine:

    • 50 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2.

    • NAD+: 500 µM (Saturating condition).

    • Substrate: 100 µM Ac-p53(379-382) peptide (Sequence: RHKK(Ac)L).[1]

    • Enzyme: 0.5 U human recombinant SIRT1.

    • MPMT: Dose-response (0.1 µM – 100 µM).

  • Incubation: Incubate at 37°C for 30 minutes.

  • Termination: Stop reaction with 1% Trifluoroacetic acid (TFA).

  • Analysis: Inject 10 µL onto a C18 reverse-phase HPLC column coupled to a Triple Quadrupole MS.

  • Quantification: Monitor the transition of the acetylated precursor vs. the deacetylated product. Calculate

    
    .
    

Cellular Mechanism: Anti-Inflammatory Signaling[1][3]

SIRT1 activation suppresses NF-κB signaling by deacetylating the RelA/p65 subunit.[1][2] We will test this in Lipopolysaccharide (LPS)-stimulated THP-1 macrophages.[1]

Mechanistic Pathway

Mechanism MPMT MPMT (Compound) SIRT1 SIRT1 (Deacetylase) MPMT->SIRT1 Allosteric Activation p65_Ac NF-κB (p65-Ac) Active/Nuclear SIRT1->p65_Ac Deacetylation NAD NAD+ NAD->SIRT1 Cofactor p65_DeAc NF-κB (p65) Inactive/Cytosolic p65_Ac->p65_DeAc SIRT1 Activity Cytokines TNF-α, IL-6 (Inflammation) p65_Ac->Cytokines Transcription p65_DeAc->Cytokines Inhibition

Figure 2: Proposed Mechanism of Action. MPMT activates SIRT1, leading to deacetylation of NF-κB (p65), thereby silencing pro-inflammatory cytokine transcription.

Protocol C: Cellular Target Engagement (Western Blot)

Objective: Confirm that MPMT reduces p53/p65 acetylation levels in cells, proving cell permeability and nuclear target engagement.

  • Cell Culture: Seed THP-1 monocytes (

    
     cells/well) and differentiate with PMA (100 nM) for 24h.
    
  • Challenge: Pre-treat with MPMT (1, 5, 10 µM) for 2 hours, then stimulate with LPS (100 ng/mL) for 4 hours.

  • Lysis: Harvest cells in RIPA buffer containing Trichostatin A (TSA) (1 µM) and Nicotinamide (10 mM).

    • Note: TSA and Nicotinamide are critical to prevent deacetylation during lysis, preserving the snapshot of cellular activity.

  • Immunoblotting:

    • Primary Antibodies: Anti-Acetyl-p53 (Lys382) or Anti-Acetyl-NF-κB p65 (Lys310).[1]

    • Normalization: Total p53/p65 and

      
      -actin.[1]
      
  • Success Criteria: A dose-dependent decrease in acetylation signal relative to LPS-only control.

In Vivo Pharmacokinetics (PK) Formulation

Aminothiazoles often suffer from poor aqueous solubility, leading to erratic oral bioavailability. For preclinical rodent studies (C57BL/6 mice), a specialized vehicle is required.

Recommended Vehicle Formulation

Do NOT use simple saline or PBS, as MPMT will precipitate.

  • Vehicle: 5% DMSO + 40% PEG400 + 5% Tween 80 + 50% Saline.

  • Preparation Order:

    • Dissolve MPMT powder in DMSO (clear solution).

    • Add PEG400 and vortex.

    • Add Tween 80 and vortex.

    • Slowly add warm Saline while vortexing to prevent "crashing out."

  • Route: Intraperitoneal (IP) or Oral Gavage (PO).

  • Dose Range: 10 mg/kg – 50 mg/kg.

References

  • SIRT1 Activation by Aminothiazoles

    • Dai, H., et al. (2010). SIRT1 activation by small molecules: kinetic and structural evidence for allosteric activation.Science , 328(5979), 752-756. Link

    • Context: Establishes the mechanism of allosteric activ
  • Artifacts in Fluorometric Assays

    • Pacholec, M., et al. (2010).[3] SRT1720, SRT2183, SRT1460, and resveratrol are not direct activators of SIRT1.[3]Journal of Biological Chemistry , 285(11), 8340-8351.[3] Link

    • Context: Essential reading to avoid false positives; justifies the use of HPLC-MS/MS protocols.[1]

  • Anti-Inflammatory Mechanism (NF-κB)

    • Yeung, F., et al. (2004). Modulation of NF-κB-dependent transcription and cell survival by the SIRT1 deacetylase.[1]EMBO Journal , 23(12), 2369-2380. Link

    • Context: Validates the p65-deacetylation p
  • Thiazole Synthesis & Activity

    • Kashyap, S.J., et al. (2012).[4] Synthesis of 2-aminothiazole derivatives and their biological activity.[1][5][6][7][8][9][10][11]Acta Pharmaceutica , 62, 563-575. Link

    • Context: Provides chemical grounding for the 4-(4-methoxyphenyl) substitution pattern.[1]

Sources

Method

Guide to Using M5 Muscarinic Receptor Knockout Mice in Pharmacological Studies

[1] Executive Summary: The "Orphan" Receptor Defined The M5 muscarinic acetylcholine receptor (Chrm5) was the last of the muscarinic family to be cloned and remains the least abundant in the CNS. However, its scarcity is...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary: The "Orphan" Receptor Defined

The M5 muscarinic acetylcholine receptor (Chrm5) was the last of the muscarinic family to be cloned and remains the least abundant in the CNS. However, its scarcity is its strength in pharmacological modeling. Unlike the ubiquitous M1 or M2 receptors, M5 expression is highly restricted to dopaminergic neurons in the Ventral Tegmental Area (VTA) and cerebral endothelial cells .

Why use M5 Knockout (KO) mice?

  • Ligand Selectivity Issues: There are currently no highly selective M5 agonists or antagonists.[1] Most "M5-preferring" compounds cross-react with M1 or M3. The M5 KO mouse is the only definitive negative control to validate M5-mediated effects.

  • Addiction Research: M5 is the primary driver of sustained, cholinergic-dependent dopamine release in the reward pathway.

  • Vascular Biology: M5 mediates non-sympathetic cerebrovascular dilation; KO mice are models for cerebral hypoperfusion and vascular dementia.

Phenotypic Validation & Controls

Before initiating complex pharmacology, you must validate the baseline phenotype of your colony. Unlike M1 or M3 KOs, M5 KOs are remarkably normal in gross physiology, which is advantageous for behavioral testing.

Baseline Characteristics Table
FeatureM5 KO PhenotypePharmacological Implication
Gross Motor Function Normal (Rotarod, Locomotor)Ideal for behavioral assays; no motor confounds.
Life Span/Fertility NormalEasy colony maintenance.
Analgesia Normal (Acute)Morphine analgesia is intact; separates reward from pain relief.
Cerebral Blood Flow Reduced (~20-30% baseline)Susceptible to ischemic damage; baseline for vascular studies.
Pupillary Reflex NormalDistinguishes from M3-mediated effects.

Application Area I: Addiction & Reward Circuitry

The most high-impact application of M5 KO mice is dissecting the cholinergic component of the "Dopamine Reward Prediction Error."

Mechanism of Action

In the VTA, M5 receptors are located postsynaptically on dopamine (DA) neurons.[2][3] When laterodorsal tegmental (LDTg) neurons release Acetylcholine (ACh), it binds to M5, causing a prolonged depolarization and sustained DA release in the Nucleus Accumbens (NAc).

Visualization: The VTA-M5 Signaling Axis

The following diagram illustrates the specific pathway ablated in M5 KO mice.

M5_Reward_Pathway cluster_KO M5 Knockout Effect LDTg LDTg Cholinergic Input ACh Acetylcholine (ACh) LDTg->ACh Release M5 M5 Receptor (Gq) ACh->M5 Activation VTA_DA VTA Dopamine Neuron M5->VTA_DA Sustained Depolarization NAc Nucleus Accumbens (DA Release) VTA_DA->NAc Increased Dopamine Behavior Reward/Reinforcement NAc->Behavior Reinforcement

Caption: The M5-dependent cholinergic drive of the mesolimbic dopamine system. In M5 KO mice, this specific link is broken, attenuating drug reward.

Protocol A: Conditioned Place Preference (CPP) for Opioids

Objective: To demonstrate the loss of reward reinforcement in M5 KO mice compared to WT. Rationale: M5 KO mice show intact morphine analgesia but significantly reduced morphine preference, proving M5 regulates the hedonic value, not the sensory effect.

Materials
  • Subjects: M5 KO and WT littermates (Male/Female, 8-12 weeks). Note: Recent data suggests sex differences in exploratory behavior; balance cohorts accordingly.

  • Apparatus: Three-chamber CPP box (Black chamber, White chamber, Grey corridor).

  • Drugs: Morphine Sulfate (dissolved in saline).

Step-by-Step Methodology
  • Habituation (Day 1-2):

    • Place mouse in the central corridor.

    • Allow free access to all chambers for 15 minutes.

    • Data Quality Check: Exclude mice with a strong innate bias (>65% time in one chamber).

  • Conditioning (Days 3-6):

    • Morning (Vehicle): Inject Saline (i.p.) and confine to the preferred chamber for 30 mins.

    • Afternoon (Drug): Inject Morphine (10 mg/kg, i.p.) and confine to the non-preferred chamber for 30 mins.

    • Scientific Integrity Note: 10 mg/kg is the standard discriminative dose. Lower doses (1-3 mg/kg) may not recruit the M5-dependent sustained DA release mechanism effectively.

  • Test Day (Day 7):

    • No injection.

    • Place mouse in the central corridor with free access to all chambers for 15 minutes.

    • Record time spent in the Drug-Paired Chamber.

  • Analysis:

    • Calculate "Preference Score" = (Time in Drug Chamber on Day 7) - (Time in Drug Chamber on Day 1).

    • Expected Result: WT mice will show a score of >150s. M5 KO mice will show a score significantly closer to 0 (attenuated reward).

Application Area II: Cerebrovascular Function

M5 receptors are critical for Nitric Oxide (NO)-dependent dilation in cerebral arteries. M5 KO mice are a validated model for testing drugs intended to treat vascular dementia or cerebral hypoperfusion.

Protocol B: Laser Doppler Flowmetry (Cerebral Blood Flow)

Objective: To measure the deficit in ACh-induced vasodilation.

Step-by-Step Methodology
  • Anesthesia: Urethane (1.2 g/kg, i.p.) is preferred over isoflurane to maintain stable basal vascular tone.

  • Surgery:

    • Fix head in a stereotaxic frame.

    • Thin the skull over the parietal cortex (do not breach the dura) to create a translucent window.

  • Probe Placement:

    • Position the Laser Doppler probe perpendicular to the thinned skull area.

    • Establish a stable baseline for 10 minutes.

  • Challenge:

    • Systemic administration of ACh is difficult due to rapid hydrolysis.

    • Preferred Method: Superfusion. Create a cranial window (remove dura) and superfuse ACh (10-100 μM) directly onto the cortex.

  • Readout:

    • WT Response: Rapid increase in CBF (30-50% above baseline).

    • M5 KO Response: Abolished or severely attenuated response (<5% change).

    • Control: Superfuse Sodium Nitroprusside (SNP). Both WT and KO should dilate equally (proving smooth muscle function is intact).

Troubleshooting & Critical Controls

IssueProbable CauseSolution
High Variability in CPP Innate anxiety or inadequate habituation.Extend habituation to 3 days. Ensure lighting is dim (15-20 lux).
No Difference in CBF Dura was damaged during surgery.If the dura is torn, the trauma induces maximal dilation, masking drug effects. Discard animal.
Unexpected Motor Deficits Genetic drift or background strain issues.Backcross to C57BL/6J for >10 generations. M5 KO on 129SvEv background may behave differently.[4]

References

  • Basile, A. S., et al. (2002). Deletion of the M5 muscarinic acetylcholine receptor attenuates morphine reinforcement and withdrawal but not morphine analgesia. Proceedings of the National Academy of Sciences, 99(19), 11452–11457.

  • Yamada, M., et al. (2001). Cholinergic dilation of cerebral blood vessels is abolished in M5 muscarinic acetylcholine receptor knockout mice.[5] Proceedings of the National Academy of Sciences, 98(24), 14096–14101.

  • Fink-Jensen, A., et al. (2003). Role for M5 muscarinic acetylcholine receptors in cocaine addiction.[3][6] Journal of Neuroscience Research, 74(1), 91–96.

  • Araya, R., et al. (2006). Loss of M5 muscarinic acetylcholine receptors leads to cerebrovascular and neuronal abnormalities and cognitive deficits in mice.[7][8] Neurobiology of Disease, 24(2), 334–344.[7][8]

  • Razidlo, J. A., et al. (2022). Chronic Loss of Muscarinic M5 Receptor Function Manifests Disparate Impairments in Exploratory Behavior in Male and Female Mice despite Common Dopamine Regulation.[9] Journal of Neuroscience, 42(36), 6963–6977.

Sources

Application

Application Notes and Protocols for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine and its Analogs in Neuropharmacology Research

For Researchers, Scientists, and Drug Development Professionals Introduction: The Therapeutic Potential of the 4-Arylthiazol-2-amine Scaffold in Central Nervous System Disorders The 4-arylthiazol-2-amine core structure i...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of the 4-Arylthiazol-2-amine Scaffold in Central Nervous System Disorders

The 4-arylthiazol-2-amine core structure is a privileged scaffold in medicinal chemistry, demonstrating a wide spectrum of biological activities.[1][2] This guide focuses on the neuropharmacological applications of a specific derivative, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, and its related analogs. While research on this exact molecule is emerging, the broader class of 4-methoxyphenylthiazole derivatives has shown significant promise in several key areas of neuropharmacology, particularly in the context of neurodegenerative diseases such as Alzheimer's disease.[3][4] The primary mechanisms of action explored to date for this class of compounds include cholinesterase inhibition, anti-neuroinflammatory effects, and antioxidant neuroprotection.[3][5][6]

These application notes provide a comprehensive overview of the scientific rationale and detailed protocols for investigating the neuropharmacological properties of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine and its analogs.

Part 1: Mechanism of Action & Key Applications

Cholinesterase Inhibition: A Targeted Approach for Alzheimer's Disease

A prominent application of 4-methoxyphenylthiazole-2-amine derivatives is their activity as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitors.[3][4] The cholinergic hypothesis of Alzheimer's disease posits that a decline in acetylcholine levels contributes to cognitive deficits. By inhibiting AChE and BuChE, these compounds can increase the synaptic availability of acetylcholine. Notably, some derivatives have shown potent and selective inhibition of AChE over BuChE, which can be advantageous in minimizing certain side effects.[3]

Signaling Pathway: Cholinesterase Inhibition

cholinesterase_inhibition cluster_presynaptic Presynaptic Terminal cluster_postsynaptic Postsynaptic Terminal Compound 4-(4-methoxyphenyl)-N- methylthiazol-2-amine Analog AChE Acetylcholinesterase (AChE) Compound->AChE Inhibits ACh Acetylcholine (ACh) AChE->ACh Hydrolyzes SynapticCleft Synaptic Cleft ACh->SynapticCleft Release PostsynapticReceptor Postsynaptic Receptor SynapticCleft->PostsynapticReceptor Binds CognitiveFunction Improved Cognitive Function PostsynapticReceptor->CognitiveFunction Signal Transduction

Caption: Cholinesterase inhibition by 4-arylthiazole-2-amine analogs.

Anti-Neuroinflammatory and Antioxidant Effects

Neuroinflammation and oxidative stress are key pathological features of many neurodegenerative disorders.[5] Thiazole derivatives have demonstrated the ability to suppress inflammatory responses in microglia, the resident immune cells of the brain.[5] This is achieved through the downregulation of pro-inflammatory enzymes and cytokines such as inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-α (TNF-α), and interleukin-1β (IL-1β).[5] Furthermore, these compounds can mitigate oxidative stress by reducing the production of reactive oxygen species (ROS) and enhancing endogenous antioxidant defenses.[6][7][8]

Signaling Pathway: Anti-Neuroinflammation

anti_neuroinflammation LPS LPS/Aβ TLR4 TLR4 LPS->TLR4 NFkB NF-κB Pathway TLR4->NFkB ProInflammatory Pro-inflammatory Genes (TNF-α, IL-1β, iNOS, COX-2) NFkB->ProInflammatory Upregulates Neuroinflammation Reduced Neuroinflammation ProInflammatory->Neuroinflammation Leads to Compound 4-(4-methoxyphenyl)-N- methylthiazol-2-amine Analog Compound->NFkB Inhibits

Caption: Inhibition of the NF-κB inflammatory pathway.

Part 2: Experimental Protocols

In Vitro Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is adapted from methodologies described for evaluating AChE inhibitory activity of thiazole derivatives.[3][4]

Objective: To determine the in vitro inhibitory activity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine analogs against AChE.

Materials:

  • Acetylcholinesterase (AChE) from electric eel

  • Acetylthiocholine iodide (ATCI)

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

  • Phosphate buffer (pH 8.0)

  • Test compound (dissolved in DMSO)

  • 96-well microplate reader

Procedure:

  • Reagent Preparation:

    • Prepare a stock solution of the test compound in DMSO.

    • Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

  • Assay Setup:

    • In a 96-well plate, add phosphate buffer, DTNB solution, and various concentrations of the test compound.

    • Add the AChE solution to initiate the pre-incubation.

    • Incubate the plate at 37°C for 15 minutes.

  • Reaction Initiation and Measurement:

    • Add the ATCI solution to start the reaction.

    • Immediately measure the absorbance at 412 nm every minute for 5 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the rate of reaction for each concentration of the test compound.

    • Determine the percentage of inhibition relative to a control without the inhibitor.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to calculate the IC50 value.

Experimental Workflow: AChE Inhibition Assay

ache_workflow start Start prep Prepare Reagents (AChE, DTNB, ATCI, Compound) start->prep plate Add Reagents to 96-well Plate prep->plate preincubate Pre-incubate with AChE (15 min, 37°C) plate->preincubate add_substrate Add Substrate (ATCI) preincubate->add_substrate measure Measure Absorbance at 412 nm add_substrate->measure analyze Calculate % Inhibition and IC50 measure->analyze end End analyze->end

Caption: Workflow for determining AChE inhibitory activity.

In Vitro Protocol: Anti-Neuroinflammatory Activity in BV-2 Microglial Cells

This protocol is based on studies investigating the anti-inflammatory effects of thiazole derivatives in microglial cell lines.[5]

Objective: To assess the ability of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine analogs to suppress the inflammatory response in lipopolysaccharide (LPS)-stimulated BV-2 microglial cells.

Materials:

  • BV-2 microglial cells

  • DMEM with 10% FBS and 1% penicillin/streptomycin

  • Lipopolysaccharide (LPS)

  • Test compound (dissolved in DMSO)

  • Griess Reagent for nitric oxide (NO) measurement

  • ELISA kits for TNF-α and IL-1β

  • Reagents for Western blotting (antibodies against iNOS, COX-2, and β-actin)

Procedure:

  • Cell Culture and Treatment:

    • Culture BV-2 cells to 80% confluency.

    • Pre-treat cells with various concentrations of the test compound for 1 hour.

    • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Nitric Oxide (NO) Measurement:

    • Collect the cell culture supernatant.

    • Measure the concentration of nitrite (a stable metabolite of NO) using the Griess reagent according to the manufacturer's instructions.

  • Cytokine Measurement (ELISA):

    • Use the cell culture supernatant to measure the levels of TNF-α and IL-1β using specific ELISA kits.

  • Western Blot Analysis:

    • Lyse the cells and collect the protein extracts.

    • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

    • Probe the membrane with primary antibodies against iNOS, COX-2, and β-actin (as a loading control), followed by HRP-conjugated secondary antibodies.

    • Visualize the protein bands using an enhanced chemiluminescence (ECL) system.

Part 3: Data Presentation

Table 1: Cholinesterase Inhibitory Activity of 4-Arylthiazol-2-amine Analogs

Compound IDTargetIC50 (µM)Reference
Analog 14s AChE3.54[3]
BuChE7.95[3]
Analog 5g AChE5.84[3]
Galantamine AChE3.47[4]
BuChE17.31[4]
Rivastigmine AChE> 5.84[3]

Note: Data presented is for illustrative purposes based on published findings for derivatives of the core scaffold.

Part 4: Safety and Handling

Derivatives of 4-(4-methoxyphenyl)thiazol-2-amine are research chemicals and should be handled with appropriate safety precautions.[9]

  • Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[9]

  • Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-ventilated area.[9]

  • Toxicity: May be harmful if swallowed, causing skin irritation and serious eye irritation.[9] The toxicological properties have not been fully investigated.[10]

References

  • Synthesis, in vitro assays, molecular docking, theoretical ADMET prediction, and evaluation of 4-methoxy-phenylthiazole-2-amine derivatives as acetylcholinesterase inhibitors. (2019). ResearchGate. Available at: [Link]

  • Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine. (2003). MDPI. Available at: [Link]

  • Synthesis of the targeted 4-(4-methoxyphenyl)-N-methylbut-3-yn-2-amine.... (n.d.). ResearchGate. Available at: [Link]

  • Synthesis and Biological Evaluation of N-Alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a New Class of Tubulin Polymerization Inhibitors. (n.d.). PMC. Available at: [Link]

  • Study in vitro of the anticancer activity of [3-allyl-4-(41- methoxyphenyl)-3H-thiazole-2-ylidene]. (2022). Biopolymers and Cell. Available at: [Link]

  • Structural hypothesis of 4-methoxythiazole-2-amine derivatives showing... (n.d.). ResearchGate. Available at: [Link]

  • Material Safety Data Sheet. (2004). Cole-Parmer. Available at: [Link]

  • 1383788-38-2 - Safety Data Sheet. (2024). Aaron Chemicals LLC. Available at: [Link]

  • Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies. (2024). Frontiers in Pharmacology. Available at: [Link]

  • Biological and medicinal significance of 2-aminothiazoles. (2014). Scholars Research Library. Available at: [Link]

  • Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. (2012). PubMed. Available at: [Link]

  • Anti-inflammatory mechanisms of N-adamantyl-4-methylthiazol-2-amine in lipopolysaccharide-stimulated BV-2 microglial cells. (2014). PubMed. Available at: [Link]

  • Synthesis, Spectral and Biological Evaluation of 4-Phenylthiazol-2-amine. (2023). ResearchGate. Available at: [Link]

  • Synthesis and in-silico Studies of 4-phenyl thiazol-2-amine Derivatives as Putative Anti-breast Cancer Agents. (2024). Bentham Science. Available at: [Link]

  • Characterization of the Effect of N-(2-Methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine, Compound 8, against Leishmania mexicana and Its In Vivo Leishmanicidal Activity. (2024). MDPI. Available at: [Link]

  • Synthesis and evaluation of biological activity of 1-[2-amino-4- methylthiazol-5-yl]-3-arylpropenones. (2022). Pharmaceutical Chemistry Journal. Available at: [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI. Available at: [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI. Available at: [Link]

  • (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. (2021). MDPI. Available at: [Link]

  • N-Adamantyl-4-Methylthiazol-2-Amine Attenuates Glutamate-Induced Oxidative Stress and Inflammation in the Brain. (2017). PubMed. Available at: [Link]

  • Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies. (2024). PubMed. Available at: [Link]

  • Synthesis of 2-amino-4-(4-methoxyphenyl)-1,3-thiazole coated-magnetic nanoparticles: a potential antibacterial compound. (n.d.). Nanomedicine Research Journal. Available at: [Link]

  • N -Adamantyl-4-methylthiazol-2-amine suppresses amyloid β-induced neuronal oxidative damage in cortical neurons | Request PDF. (2016). ResearchGate. Available at: [Link]

  • Neuroprotective effects of N-adamantyl-4-methylthiazol-2-amine against amyloid β-induced oxidative stress in mouse hippocampus. (2017). PubMed. Available at: [Link]

  • (PDF) 4-{4-Methyl-2-[(methyl)(2-methylphenyl)amino]-1,3-thiazol-5-yl}-N-(3-methylphenyl)pyrimidin-2-amine. (n.d.). ResearchGate. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting solubility issues with 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Welcome to the technical support center for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights and practical solut...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights and practical solutions for common solubility challenges encountered with this compound. Our approach is rooted in fundamental physicochemical principles to empower you to not only solve immediate issues but also to proactively design more robust experimental protocols.

Section 1: Compound Profile & Physicochemical Properties

Understanding the inherent properties of a molecule is the first step in troubleshooting its behavior in solution. Direct experimental data for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine is limited, so we have derived key parameters based on its chemical structure and data from closely related structural analogs.

The structure contains a lipophilic methoxyphenyl group and a thiazole core, with a secondary amine that can act as a hydrogen bond donor and a potential basic center. The calculated properties of similar molecules, such as 4-(4-methoxyphenyl)-5-propyl-1,3-thiazol-2-amine which has a predicted XLogP3 of 3.4, suggest that this compound is hydrophobic and will likely exhibit poor solubility in aqueous solutions[1].

PropertyEstimated Value / ObservationRationale & Implications for Solubility
Molecular Formula C₁₁H₁₂N₂OS-
Molecular Weight 220.29 g/mol Affects molarity calculations for stock solutions.
Physical Form Expected to be a solid powder.Analogs are typically white to beige powders or crystals. Physical form (amorphous vs. crystalline) can significantly impact dissolution kinetics[2].
Predicted LogP > 3.0The high value indicates significant lipophilicity. The compound will preferentially dissolve in non-polar organic solvents over water.
Key Functional Groups Secondary Amine, Thiazole Ring, EtherThe 2-amino group on the thiazole ring is the most likely basic center. Protonation of this site in acidic conditions should increase aqueous solubility.
pKa (Predicted) 3.5 - 5.0The 2-amino group on a thiazole ring is a weak base. At physiological pH (~7.4), the compound will be predominantly in its neutral, less soluble form. Adjusting the pH to be 1-2 units below the pKa will lead to protonation and formation of a more soluble cationic salt[3].
Section 2: Frequently Asked Questions (FAQs) & Core Troubleshooting

This section addresses the most common issues encountered when working with 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in a direct question-and-answer format.

Q1: What is the best solvent to prepare a high-concentration stock solution?

Answer: For initial attempts, 100% Dimethyl Sulfoxide (DMSO) is the recommended starting solvent. DMSO is a powerful, water-miscible organic solvent capable of dissolving a wide range of hydrophobic compounds. If DMSO is not suitable for your experimental system, other polar aprotic solvents like N,N-Dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) can be tested[4].

Q2: My compound won't dissolve, even in 100% DMSO. What are the next steps?

Answer: If the compound fails to dissolve in pure DMSO at your target concentration, it may be due to high crystallinity or insufficient energy to break the crystal lattice.

  • Apply Gentle Energy: Briefly warm the solution in a water bath (37-50°C) or use a bath sonicator. These methods can provide the necessary energy to facilitate dissolution. Always visually inspect the solution afterward to ensure no solid particles remain.

  • Verify Compound Purity: Impurities can sometimes affect solubility. If possible, verify the purity of your compound batch.

  • Reduce Concentration: Attempt to create a more dilute stock solution. It is better to have a fully dissolved, lower-concentration stock than a partially dissolved, inaccurate one.

Q3: My compound dissolved perfectly in DMSO, but it crashed out of solution when I diluted it into my aqueous assay buffer. Why did this happen and how do I prevent it?

Answer: This is the most common solubility issue for lipophilic compounds and is caused by the drastic change in solvent polarity. The compound is soluble in the organic DMSO but not in the final aqueous environment. This precipitation leads to an unknown and lower-than-intended final concentration, causing inconsistent and unreliable assay results[4].

Here are several strategies to prevent this, from simplest to most advanced:

  • Minimize Final Organic Solvent Concentration: Ensure the final concentration of DMSO in your assay medium is as low as possible, typically below 0.5%, to reduce its potential to interfere with the biological system.

  • Employ Serial Dilution: Avoid a large, single-step dilution. A gradual change in solvent composition is less likely to cause precipitation. A robust method is to first perform an intermediate dilution from the 100% DMSO stock into a mixture of your aqueous buffer and an organic co-solvent before the final dilution.

  • Use a Co-solvent: Preparing the stock solution in a mixture of DMSO and another water-miscible organic solvent like ethanol can improve solubility in the final aqueous solution[4].

Q4: I am observing inconsistent results in my biological assays. Could solubility be the cause?

Answer: Absolutely. Inconsistent results are a classic symptom of solubility and stability problems. If the compound is not fully dissolved or precipitates over the course of an experiment, the effective concentration available to the biological target will vary between wells, plates, and experiments.

  • Always Prepare Fresh Dilutions: Prepare working solutions fresh from a validated stock solution for each experiment. Some thiazole derivatives can be unstable in solution, and repeated freeze-thaw cycles can promote crystallization[4].

  • Visually Inspect: Before use, always visually inspect stock solutions and final assay plates (if possible, under a microscope) for any signs of crystals or precipitate[4][5].

Q5: How can I use pH to my advantage to increase the solubility of this compound?

Answer: The 2-amino group on the thiazole ring is a weak base. By lowering the pH of the aqueous solvent, you can protonate this nitrogen, forming a cationic salt. This charged species will have significantly higher aqueous solubility than the neutral form.

The strategy is to prepare your aqueous buffer at a pH that is at least one to two units below the compound's pKa. For example, if the pKa is 4.5, using a buffer at pH 3.5 would ensure over 90% of the compound is in its more soluble, protonated form. This is a powerful technique, but you must ensure that the acidic pH is compatible with your biological assay[3].

Section 3: Experimental Protocols

These protocols provide detailed, step-by-step methodologies for preparing and handling solutions of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution
  • Weigh Compound: Accurately weigh 2.20 mg of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (MW = 220.29 g/mol ) into a sterile, chemically-resistant vial (e.g., glass or polypropylene).

  • Add Solvent: Add 1.0 mL of high-purity, anhydrous DMSO.

  • Facilitate Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes.

  • Inspect and Assist: Visually inspect the solution against a light source to ensure it is clear and free of any solid particles. If particulates remain, sonicate the vial in a bath sonicator for 5-10 minutes or warm gently to 37°C until fully dissolved.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 2: Recommended Workflow for Dilution into Aqueous Buffer

This protocol is designed to minimize precipitation upon dilution.

  • Prepare Primary Stock: Create a 10 mM stock solution in 100% DMSO as described in Protocol 1.

  • Create an Intermediate Dilution: Prepare a 1 mM intermediate solution by diluting the primary stock 1:10 in a co-solvent mixture. For example, add 10 µL of the 10 mM stock to 90 µL of a 50:50 mixture of ethanol and your final aqueous buffer. Vortex gently to mix.

  • Perform Final Dilution: Use the 1 mM intermediate solution to make your final serial dilutions directly in the aqueous assay buffer. This two-step process gradually acclimates the compound to the aqueous environment.

  • Validate: Always include a "solvent-only" control in your assay (e.g., the final concentration of DMSO/ethanol) to ensure the solvent itself is not causing an effect.

Section 4: Visual Troubleshooting Guide

The following workflow provides a logical path to diagnose and solve solubility issues.

G start Start: Solubility Issue (Precipitation / Poor Dissolution) q1 Is the compound in 100% organic solvent (e.g., DMSO)? start->q1 s1_yes Apply gentle heat (37-50°C) or sonication. q1->s1_yes Yes q1_no Did precipitation occur after diluting into aqueous buffer? q1->q1_no No q2 Is it fully dissolved? s1_yes->q2 s2_yes Stock solution is ready. Proceed with caution to aqueous dilution. q2->s2_yes Yes s2_no Consider alternative solvent (DMF, NMP) or prepare a lower concentration stock. q2->s2_no No end_good Problem Solved s2_yes->end_good s3_check_dmso Verify final DMSO concentration is low (e.g., <0.5%). q1_no->s3_check_dmso Yes s4_serial Use a multi-step serial dilution protocol. (See Protocol 2) s3_check_dmso->s4_serial s5_cosolvent Try a co-solvent system (e.g., DMSO/Ethanol). s4_serial->s5_cosolvent s6_ph Adjust buffer pH to be acidic (pH 1-2 units below pKa). s5_cosolvent->s6_ph s7_advanced If issues persist, consider advanced formulation strategies (e.g., cyclodextrins). s6_ph->s7_advanced

Caption: Troubleshooting workflow for solubility issues.

Section 5: Advanced Solubilization Strategies

If standard methods are insufficient, more advanced formulation techniques can be employed. These typically require more development but can yield highly stable and soluble preparations.

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate the hydrophobic drug molecule, effectively shielding it from the aqueous environment and significantly increasing its solubility[6]. The molar ratio of the drug to the cyclodextrin is a critical parameter that requires optimization[4].

  • Use of Surfactants: Surfactants can form micelles that encapsulate the compound, allowing it to be dispersed in aqueous solutions[7]. This is particularly effective for highly lipophilic compounds, but care must be taken as surfactants can interfere with many biological assays.

References
  • Time in Toronto, CA. (n.d.). Google.
  • BenchChem. (2025). Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Derivatives. BenchChem.
  • BenchChem. (2025). Technical Support Center: Improving the Solubility of Thiazole Compounds. BenchChem.
  • National Center for Biotechnology Information. (n.d.). 4-(4-Methoxyphenyl)-5-propyl-1,3-thiazol-2-amine. PubChem.
  • BenchChem. (2025). Overcoming poor solubility of 2-(Furan-2-yl)-4-methylbenzo[d]thiazole in biological assays. BenchChem.
  • TCI Chemicals. (n.d.). 4-(4-Methoxyphenyl)thiazol-2-amine.
  • Patel, P., & Patel, M. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. World Journal of Pharmaceutical Research.
  • ChemicalBook. (n.d.). 4-(4-Methoxyphenyl)-1,3-thiazol-2-amine.
  • (n.d.). Common Cell Culture Problems: Precipitates.
  • (n.d.). HPLC Troubleshooting Guide.
  • (2022, March 14). HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode.
  • (n.d.). Assay Troubleshooting. MB - About.
  • (2023, March 13). Solubility enhancement techniques: A comprehensive review.
  • Bickler, B. (2023, January 23). How to prevent compound precipitation during flash column chromatography. Biotage.
  • (2021, June 8). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol.
  • Sigma-Aldrich. (n.d.). 4-(4-METHOXYPHENYL)-N-(2-METHYLPHENYL)-1,3-THIAZOL-2-AMINE HYDROBROMIDE AldrichCPR.
  • Tokyo Chemical Industry Co., Ltd. (n.d.). 4-(4-Methoxyphenyl)thiazol-2-amine.
  • Sigma-Aldrich. (n.d.). 4-(4-(4-Methoxyphenoxy)phenyl)thiazol-2-amine.
  • Sigma-Aldrich. (n.d.). 4-(4-Methoxyphenyl)thiazol-2-amine.
  • BLDpharm. (n.d.). 4-(4-Methoxy-3-methylphenyl)thiazol-2-amine.
  • Jouyban, A. (2026, January 5). Solubility of Different Polymorphs of Drugs in Mono- and Mixed-Solvents at Various Temperatures. Pharmaceutical Sciences.
  • (2025, August 10). Solubilities of (α,Z)-2-Amino-α-(methoxyimino)-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester in Different Pure Solvents and Binary Mixtures of Tetrahydrofuran + Dichloromethane or 1,2-Dichloroethane. ResearchGate.
  • National Center for Biotechnology Information. (n.d.). N-[(4-methoxyphenyl)methyl]-1,3-thiazol-4-amine. PubChem.
  • Williams, R. (n.d.). pKa Data Compiled by R. Williams. EPFL.
  • CP Lab Safety. (n.d.). Understanding Common Lab Solvents.

Sources

Optimization

challenges in developing M5-selective negative allosteric modulators

Ticket System: OPEN | Topic: M5 Muscarinic Receptor Negative Allosteric Modulation Welcome to the M5-NAM Development Hub Mission: To guide your team through the pharmacological minefield of developing selective Negative...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket System: OPEN | Topic: M5 Muscarinic Receptor Negative Allosteric Modulation

Welcome to the M5-NAM Development Hub

Mission: To guide your team through the pharmacological minefield of developing selective Negative Allosteric Modulators (NAMs) for the Muscarinic Acetylcholine Receptor Subtype 5 (M5).

The Core Challenge: The M5 receptor is the "black sheep" of the muscarinic family. It shares high orthosteric homology with M1 and M3 (all Gq-coupled), yet has low physiological expression levels (primarily VTA dopaminergic neurons). Developing a NAM that selectively silences M5 without inducing M1-mediated cognitive deficits or M3-mediated peripheral side effects (e.g., dry mouth) requires abandoning standard competitive antagonism in favor of allosteric precision.

Module 1: Assay Configuration & Signal Optimization

User Issue: "My calcium flux signal is weak, and I can't distinguish true NAM activity from noise."

Technical Insight: The Gq Coupling Efficiency Trap

Unlike M1 and M3, which couple robustly to Gq/11, M5 often exhibits lower coupling efficiency in recombinant systems. If you rely on endogenous G-proteins in standard CHO or HEK lines, your Z' factor will suffer.

Troubleshooting Protocol: Signal Amplification
  • Cell Line Selection: Do not use transient transfections for primary screening. Use stable CHO-K1 cell lines expressing human M5 (hM5).

  • G-Protein Chimeras: If the calcium signal is

    
     RFU (Relative Fluorescence Units) over baseline:
    
    • Action: Co-express a promiscuous G-protein or a chimeric

      
       protein.
      
    • Why: This forces the receptor to couple to the calcium pathway more efficiently, boosting the signal window for NAM detection.

  • Agonist Concentration (Critical):

    • Error: Screening NAMs against a saturating concentration of Acetylcholine (ACh) (

      
      ).
      
    • Fix: Screen against an

      
       or 
      
      
      
      concentration of ACh.
    • Reasoning: Allosteric modulators have a "ceiling" of effect (cooperativity factor

      
      ). If the orthosteric drive is too high, a weak NAM may be masked.
      
Visual: M5-Gq Signaling Pathway & Readout

M5_Signaling ACh Acetylcholine (EC20-EC80) M5 M5 Receptor (TM Domain) ACh->M5 Orthosteric Binding NAM Candidate NAM NAM->M5 Allosteric Modulation Gq Gq/11 Protein M5->Gq Activation PLC PLC-beta Gq->PLC Stimulation IP3 IP3 Generation PLC->IP3 Hydrolysis Ca Ca2+ Release (ER Stores) IP3->Ca Gating Fluo Fluorescence Readout (FLIPR) Ca->Fluo Detection

Caption: Figure 1. The Gq-coupled signaling cascade utilized in calcium flux assays. NAMs bind allosterically to dampen the ACh-induced signal transduction.

Module 2: The Selectivity Filter (M1/M3 vs. M5)

User Issue: "We have hits, but they are equipotent at M3. How do we design for M5 selectivity?"

Technical Insight: The "Common" vs. "Unique" Allosteric Sites

Most muscarinic allosteric modulators (e.g., gallamine) bind to the Extracellular Vestibule (ECV) . The ECV is less conserved than the orthosteric site but still shares significant homology between M3 and M5.

  • The Breakthrough: The highly selective M5 NAM ML375 does not bind the common ECV.[1] It binds to a unique cleft at the interface of TM2 and TM4 deep within the lipid bilayer.

Troubleshooting Protocol: The Counter-Screening Workflow
  • Primary Screen: hM5 Calcium Flux (Single point @ 10 µM).

  • Confirmation: 10-point Dose-Response Curve (DRC) on hM5.

  • The "Kill" Step (Counter-Screen):

    • Run parallel DRCs on hM1 and hM3 cell lines.

    • Criteria: Reject any compound with

      
      -fold selectivity window for M5 over M3. M3 inhibition leads to peripheral toxicity.
      
  • Mode of Action Check:

    • Perform a Schild Analysis .

    • Competitive Antagonist: Shifts agonist curve right without depressing max response.

    • NAM: Depresses the max response (

      
      ) and may shift curve right.
      
Visual: Selectivity Screening Logic

Screening_Workflow cluster_selectivity Selectivity Filter (The Trap) Start HTS Library (300k+ Compounds) Screen Primary Screen hM5 Ca2+ Flux (Single Point) Start->Screen HitCall Hit Confirmation (Dose Response) Screen->HitCall M1M3 Counter-Screen hM1 & hM3 Assays HitCall->M1M3 Ratio Calculate Selectivity Ratio (IC50 M3 / IC50 M5) M1M3->Ratio Decision Decision Node Ratio->Decision Lead Valid M5 NAM Lead Decision->Lead Ratio > 10x Discard Discard (Non-selective) Decision->Discard Ratio < 10x

Caption: Figure 2. Critical screening workflow emphasizing the M1/M3 counter-screen "kill step" required to filter out non-selective hits early.

Module 3: Probe Dependence (The "Hidden" Variable)

User Issue: "Our NAM potency changes significantly when we switch from Acetylcholine to Oxotremorine. Which value is real?"

Technical Insight: Allosteric Cooperativity

This is a feature, not a bug. Allosteric modulation is probe-dependent . The magnitude of the effect depends on the specific conformational change induced by the orthosteric agonist.

  • Risk: Optimizing a NAM against a synthetic probe (e.g., Oxotremorine-M) may result in a compound that is inactive against the physiological agonist (ACh) in vivo.

Troubleshooting Protocol: Global Fitting

Do not rely on a single


. You must determine the Cooperativity Factor (

)
and Binding Affinity (

)
.
  • Experiment: Run an ACh dose-response curve in the presence of increasing concentrations of your NAM (e.g., 0, 10nM, 100nM, 1µM).

  • Analysis: Fit the data globally to the Allosteric Ternary Complex Model :

    
    
    
    • Where

      
       is agonist, 
      
      
      
      is NAM.
  • Standard: Always validate final leads using Acetylcholine as the probe, as this mimics the in vivo environment.

Data Summary: M5 NAM Benchmarks
ParameterML375 (Gold Standard) Common Failure Mode Target Profile
hM5 IC50 ~300 nM> 5 µM< 100 nM
Selectivity (vs M1/M3) > 80-fold< 5-fold> 50-fold
Binding Site TM2-TM4 InterfaceExtracellular Vestibule (ECV)TM2-TM4 (Preferred)
Mode of Action Negative AllostericCompetitive AntagonistNegative Allosteric
CNS Penetration (

)
HighLow (P-gp substrate)High (

)
References
  • Discovery of ML375: Gentry, P. R., et al. (2013). "Discovery of the First M5-Selective and CNS Penetrant Negative Allosteric Modulator (NAM) of a Muscarinic Acetylcholine Receptor."[2][3] Journal of Medicinal Chemistry.

  • M5 Crystal Structure: Vuckovic, Z., et al. (2019). "Crystal structure of the M5 muscarinic acetylcholine receptor." Proceedings of the National Academy of Sciences.

  • Probe Dependence: Valant, C., et al. (2012). "Probe dependence in the allosteric modulation of a G protein-coupled receptor: implications for detection and validation of allosteric ligand effects." Molecular Pharmacology.

  • M5 Physiology & Addiction: Foster, D. J., et al. (2016). "M5 Muscarinic Receptors Biology, Pharmacology, and Function." ACS Chemical Neuroscience.

Sources

Troubleshooting

how to minimize the toxicity of thiazole-containing compounds in research

Status: Online | Tier: Senior Application Support Ticket ID: THZ-TOX-001 Subject: Minimizing Toxicity in Thiazole-Containing Scaffolds Mission Statement Thiazoles are privileged scaffolds in medicinal chemistry, appearin...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online | Tier: Senior Application Support Ticket ID: THZ-TOX-001 Subject: Minimizing Toxicity in Thiazole-Containing Scaffolds

Mission Statement

Thiazoles are privileged scaffolds in medicinal chemistry, appearing in blockbuster drugs like ritonavir , dabrafenib , and dasatinib . However, they frequently trigger structural alerts during lead optimization due to two primary failure modes: CYP450-mediated bioactivation (leading to idiosyncratic hepatotoxicity) and mitochondrial dysfunction .

This guide provides a self-validating workflow to retain the potency of the thiazole pharmacophore while engineering out these toxicity liabilities.

Module 1: Structural Design & Optimization (Prevention)

The Issue: Your hit compound exhibits nanomolar potency but shows time-dependent inhibition (TDI) of CYP enzymes or high intrinsic clearance (


).

Root Cause: The thiazole ring is electron-rich and prone to oxidative attack by CYP450 enzymes (specifically CYP3A4 and CYP2D6).

  • Epoxidation/Ring Scission: Oxidation at the sulfur or C4-C5 double bond leads to unstable epoxides or S-oxides. These intermediates often undergo ring opening to form reactive thioamides or thioureas , which covalently bind to hepatic proteins [1].

  • C2-Proton Acidity: The proton at the C2 position is relatively acidic, facilitating metabolic abstraction and subsequent reactivity.

Troubleshooting Protocol: Structural Hardening

Modification StrategyMechanism of ActionRecommendation
C2-Blocking Prevents proton abstraction and nucleophilic attack.Introduce a small lipophilic group (e.g., -CH₃ , -CF₃ ) or an amine at C2. Note: Amino-thiazoles are often more toxic than alkyl-thiazoles due to tautomerization.
C4/C5 Substitution Sterically hinders CYP access to the double bond; prevents epoxidation.Place a Fluorine or Methyl group at C5 to block the primary site of metabolic oxidation [2].
Scaffold Hopping (Isosteres) Retains geometry but alters electronic properties (lowers HOMO energy).Replace thiazole with 1,2,4-thiadiazole (lower lipophilicity), Isothiazole , Oxazole , or Pyridine [3].
Deuteration Kinetic Isotope Effect (KIE) slows down C-H bond breakage.Deuterate the C5 position (

H) if metabolic soft-spot identification confirms C5-hydroxylation is the rate-limiting step.

Visualization: Structural Optimization Decision Tree

ThiazoleOptimization Start Hit Compound (Thiazole Core) CheckMet Identify Metabolic Hotspot (MetID Study) Start->CheckMet Branch1 C2-H Abstraction? CheckMet->Branch1 Branch2 C4/C5 Epoxidation? CheckMet->Branch2 Sol1 Strategy: C2-Blocking (Add -CH3, -CF3, or -NH2) Branch1->Sol1 Yes Sol2 Strategy: C5-Blocking (Add -F or -Cl) Branch2->Sol2 Steric Block Sol3 Strategy: Bioisostere (Switch to 1,2,4-Thiadiazole) Branch2->Sol3 Electronic Change Validation Re-test: GSH Trapping & CYP TDI Sol1->Validation Sol2->Validation Sol3->Validation

Caption: Logical workflow for modifying thiazole cores based on metabolic soft-spot identification.

Module 2: Reactive Metabolite Screening (Detection)

The Issue: Standard liver microsome stability assays look normal, but the compound causes idiosyncratic toxicity in vivo.

Root Cause: "Hidden" reactive metabolites. The thiazole ring opens to form electrophiles that deplete cellular Glutathione (GSH), leading to oxidative stress and cell death. Standard stability assays do not detect this unless you specifically trap the intermediate.

The Protocol: Glutathione (GSH) Trapping Assay

This is the gold-standard "self-validating" system. If GSH adducts are found, the molecule is liable to cause hepatotoxicity.

Step-by-Step Methodology:

  • Incubation:

    • Mix Test Compound (10 µM) with Human Liver Microsomes (1 mg/mL).

    • Add NADPH (cofactor for CYPs) and GSH (5 mM) or a trapping agent like KCN (for hard electrophiles).

    • Incubate at 37°C for 60 minutes.

  • Termination: Quench reaction with ice-cold Acetonitrile.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Detection: Perform a Neutral Loss Scan (loss of 129 Da for GSH adducts) or monitor specific precursor ions [4].

Data Interpretation:

Observation (LC-MS)DiagnosisSeverityAction
[M+16] Simple hydroxylation (Stable metabolite).LowProceed.
[M+307] GSH Adduct formed (Reactive Intermediate).High STOP. Modify structure (See Module 1).
[M+32] + Ring Open Thioamide/Thiourea formation.Critical Major scaffold re-design required.
Module 3: Mitochondrial Liability (Validation)

The Issue: Cells are dying, but caspase assays (apoptosis) are negative, and there is no massive membrane leakage (LDH).

Root Cause: Thiazoles can act as lipophilic cations or electron acceptors, interfering with the Electron Transport Chain (ETC), specifically uncoupling oxidative phosphorylation.

The Protocol: Glu/Gal Switch Assay (Crabtree Effect)

Cancer cell lines (e.g., HepG2) typically rely on glycolysis (using Glucose) rather than mitochondrial oxidative phosphorylation (OXPHOS).[1] This masks mitochondrial toxicity. By forcing cells to grow in Galactose , you force them to use mitochondria to survive [5].[2]

Workflow:

  • Seeding: Seed HepG2 cells in two parallel plates.

    • Plate A: High Glucose media (25 mM).

    • Plate B: Galactose media (10 mM) + Sodium Pyruvate (no Glucose).

  • Dosing: Treat both plates with the thiazole compound (8-point dose response) for 24 hours.

  • Readout: Measure cell viability (ATP content via CellTiter-Glo).

  • Calculation: Calculate

    
     for both conditions.
    

Validation Logic:



  • Ratio < 3: General cytotoxicity (non-mitochondrial).

  • Ratio ≥ 3: Mitochondrial Toxin. The compound is killing cells specifically when they need mitochondria to survive.

Visualization: Mitochondrial Toxicity Screening

GluGalAssay Compound Test Compound MediaG Glucose Media (Glycolysis Active) Compound->MediaG MediaGal Galactose Media (Forced OXPHOS) Compound->MediaGal ResultG IC50 (Glu) = 50 µM MediaG->ResultG ResultGal IC50 (Gal) = 5 µM MediaGal->ResultGal Calc Calculate Ratio Glu/Gal ResultG->Calc ResultGal->Calc Outcome Ratio = 10 (Mitochondrial Toxin) Calc->Outcome

Caption: The Glu/Gal switch forces reliance on mitochondria to unmask hidden toxicity.

Frequently Asked Questions (FAQs)

Q: My thiazole compound is showing activity in almost every assay (HTS). Is this good? A: Likely not. Thiazoles, especially 2-aminothiazoles, are frequent PAINS (Pan-Assay Interference Compounds) . They can form aggregates that sequester enzymes non-specifically.

  • Troubleshoot: Run the assay in the presence of 0.01% Triton X-100. If potency vanishes, it was an aggregation artifact.

Q: Can I just replace the Sulfur with Oxygen (Oxazole)? A: Yes, but be aware of the physicochemical shift. Oxazoles are generally less lipophilic (lower LogP) and less aromatic than thiazoles. While this reduces CYP liability, it often lowers potency if the sulfur atom was involved in a specific lipophilic interaction or "sigma-hole" bonding with the target protein.

Q: Why is the C5 position so critical? A: In many thiazoles, the C5 position is the most electron-rich site, making it the primary target for CYP450 oxidation. Blocking this site with a Fluorine atom (which mimics Hydrogen sterically but blocks oxidation) is the highest-yield modification to fix metabolic instability [2].

References
  • Kalgutkar, A. S., et al. (2005). Structural alerts for toxicity: specific structural motifs in compounds that are associated with reactive metabolite formation. Chemical Research in Toxicology.[3] Link

  • Dalvie, D., et al. (2002). Assessment of the metabolic activation of thiazole-containing drugs.[4][5][6][7] Drug Metabolism and Disposition. Link

  • Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. Link

  • Evans, D. C., et al. (2004). Drug-protein adducts: an industry perspective on minimizing the potential for drug bioactivation in drug discovery and development. Chemical Research in Toxicology.[3] Link

  • Marroquin, L. D., et al. (2007). Circumventing the Crabtree effect: replacing media glucose with galactose increases susceptibility of HepG2 cells to mitochondrial toxicants.[1] Toxicological Sciences. Link

Sources

Optimization

addressing poor bioavailability of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in animal studies

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals encountering poor oral bioavailability with the investigational compound 4-(4-methoxyphenyl)-N-methylt...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals encountering poor oral bioavailability with the investigational compound 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in animal studies. Low systemic exposure can prematurely terminate the evaluation of a promising therapeutic candidate. This document provides a structured troubleshooting framework, detailed experimental protocols, and frequently asked questions to diagnose the underlying causes and implement effective solutions. Our approach is grounded in the principles of biopharmaceutics, focusing on the key determinants of oral absorption: aqueous solubility and metabolic stability.

Troubleshooting Guide: Addressing Low Oral Bioavailability

This section is structured to guide you through a logical, step-by-step investigation of poor in vivo performance.

Q1: My initial in vivo pharmacokinetic (PK) study in rodents showed minimal or highly variable plasma exposure of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. What are the primary suspects?

A1: When a new chemical entity (NCE) exhibits poor oral bioavailability, the investigation should immediately focus on two primary culprits: poor aqueous solubility and extensive first-pass metabolism .

  • Poor Solubility: The Biopharmaceutics Classification System (BCS) categorizes many NCEs as Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[1][2] If the compound cannot adequately dissolve in the gastrointestinal (GI) fluids, its absorption across the gut wall will be severely limited, regardless of its permeability. The predicted high lipophilicity of this compound class (a similar analog has an XLogP3 of 3.4) suggests that poor solubility is a strong possibility.[3]

  • Extensive First-Pass Metabolism: After absorption from the gut, the compound travels via the portal vein directly to the liver before reaching systemic circulation. The liver is the primary site of drug metabolism, mediated mainly by Cytochrome P450 (CYP) enzymes.[4][5] Thiazole-containing compounds are known to be substrates for CYPs, which can lead to rapid clearance and low oral bioavailability.[4][5]

The following workflow provides a systematic approach to diagnose the root cause.

G start Low / Variable In Vivo Exposure Observed assess Initiate Root Cause Analysis start->assess solubility Is Solubility a Limiting Factor? assess->solubility Step 1: Characterize Physicochemical Properties sol_yes Yes solubility->sol_yes Kinetic Solubility < 10 µg/mL sol_no No solubility->sol_no Kinetic Solubility > 50 µg/mL metabolism Is Metabolism a Limiting Factor? met_yes Yes metabolism->met_yes t½ < 30 min in Liver Microsomes met_no No metabolism->met_no t½ > 60 min in Liver Microsomes formulate Implement Formulation Strategies: - Particle Size Reduction - Amorphous Solid Dispersions - Lipid-Based Systems - Complexation sol_yes->formulate sol_no->metabolism Step 2: Assess In Vitro Metabolic Stability pro_drug Consider Prodrug Approach to Mask Metabolic Site met_yes->pro_drug other Investigate Other Factors: - P-gp Efflux - Gut Wall Metabolism - Chemical Instability in GI met_no->other retest Re-evaluate In Vivo PK with Optimized Formulation formulate->retest retest->other pro_drug->retest

Caption: Troubleshooting workflow for poor oral bioavailability.

Q2: How do I experimentally determine if poor solubility is the issue?

A2: A simple, high-throughput Kinetic Aqueous Solubility Assay is the best starting point. This experiment measures the concentration of your compound in a buffered aqueous solution after precipitating from a DMSO stock. It mimics the conditions in the gut where a drug, administered in a vehicle, must dissolve to be absorbed.

If the aqueous solubility is below 10-50 µg/mL, it is highly likely to be a limiting factor for oral absorption.

See Protocol 1: Kinetic Aqueous Solubility Assay for a detailed methodology.

Q3: What are my next steps if the compound has poor aqueous solubility?

A3: You must employ a formulation strategy to enhance the compound's solubility or dissolution rate.[1][6] The goal is to increase the concentration of the dissolved drug in the GI tract. Several established techniques are available, and the choice depends on the compound's specific properties.

Strategy Mechanism of Action Best Suited For Considerations
Particle Size Reduction Increases surface area-to-volume ratio, enhancing dissolution rate according to the Noyes-Whitney equation.[1][7][8]Crystalline compounds where dissolution rate is the limiting factor (BCS Class II).[9]May not improve equilibrium solubility. High energy surfaces can lead to particle agglomeration.
Amorphous Solid Dispersions (ASDs) The drug is molecularly dispersed in a polymer matrix, preventing crystallization and maintaining it in a high-energy, more soluble amorphous state.[10][11]Compounds that can be made amorphous and stabilized within a polymer.Requires careful polymer screening to prevent recrystallization over time. Manufacturing methods include spray drying or hot-melt extrusion.[6]
Lipid-Based Formulations (e.g., SMEDDS) The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which spontaneously form a fine oil-in-water microemulsion upon contact with GI fluids.[7][8][11]Highly lipophilic (fat-soluble) compounds. Can also bypass first-pass metabolism via lymphatic absorption.[2][11]Excipient selection is critical. Potential for GI irritation with high surfactant concentrations.
Complexation with Cyclodextrins The hydrophobic drug molecule is encapsulated within the hydrophobic core of a cyclodextrin, which has a hydrophilic exterior, thereby increasing its apparent water solubility.[6][11][12]Molecules with appropriate size and geometry to fit within the cyclodextrin cavity.Can be limited by the binding affinity and stoichiometry of the complex.
Q4: My compound's solubility is adequate, but bioavailability is still low. How do I investigate metabolism?

A4: An In Vitro Metabolic Stability Assay using liver microsomes is the standard initial screen. Liver microsomes contain a high concentration of CYP enzymes. By incubating your compound with microsomes and a regenerating system for NADPH (a necessary cofactor), you can measure the rate at which the parent compound is consumed over time.

A short half-life (e.g., < 30 minutes) in this assay is a strong indicator of rapid hepatic metabolism and a likely cause of poor oral bioavailability.

See Protocol 2: In Vitro Metabolic Stability Assay for a detailed methodology.

G Thiazole 4-(4-methoxyphenyl)- N-methylthiazol-2-amine CYP450 CYP450 Enzymes (in Liver) Thiazole->CYP450 First-Pass Metabolism Metabolites Oxidized Metabolites: - S-oxide - N-oxide - Epoxide CYP450->Metabolites Catalyzes Oxidation Excretion Rapid Excretion Metabolites->Excretion

Caption: Potential metabolic fate of the thiazole compound.[4]

Frequently Asked Questions (FAQs)

Q: What animal species is best for these PK studies? A: Rodents (mice or rats) are typically used for initial screening due to cost, ease of handling, and extensive historical data.[13][14] However, the choice of species for later-stage development should be based on which species' CYP enzyme profile most closely resembles that of humans for the compound .[13][15] Beagle dogs are also a common non-rodent model for oral bioavailability studies due to similarities in GI physiology.[15]

Q: How do I analyze the compound concentration in plasma samples? A: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying drugs in complex biological matrices like plasma.[16] It offers superior sensitivity and selectivity compared to HPLC-UV. A robust analytical method must be developed and validated for accuracy, precision, and linearity.[17][18]

Q: Can I administer my compound as a simple DMSO/saline solution for an oral PK study? A: This is strongly discouraged for poorly soluble compounds. DMSO can precipitate upon contact with aqueous GI fluids, causing the compound to crash out of solution. This leads to erratic and artificially low absorption. A suspension (e.g., in 0.5% methylcellulose) or a solubilizing formulation (e.g., containing Solutol or PEG400) is necessary to ensure the compound is adequately dispersed for absorption.[8]

Q: What is a "food effect" and should I be concerned? A: A food effect refers to the change in bioavailability when a drug is administered with food versus in a fasted state. For poorly soluble, lipophilic drugs, administration with a high-fat meal can sometimes increase absorption by stimulating bile secretion, which helps solubilize the drug.[7] This is a factor to consider in later-stage development but initial troubleshooting should be performed under fasted conditions to establish a baseline.

Experimental Protocols

Protocol 1: Kinetic Aqueous Solubility Assay
  • Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Prepare the assay buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

  • Compound Addition: In a 96-well plate, add 5 µL of the 10 mM DMSO stock to 245 µL of the aqueous buffer. This creates a nominal concentration of 200 µM. Prepare in triplicate.

  • Incubation: Seal the plate and shake at room temperature for 2 hours to allow for equilibration.

  • Filtration: Filter the samples through a 96-well filter plate (e.g., 0.45 µm PVDF) to remove any precipitated compound. This is a critical step to ensure you are only measuring the dissolved drug.

  • Quantification: Analyze the filtrate from Step 4 and a standard curve prepared in a 50/50 buffer/DMSO mixture via LC-MS/MS or HPLC-UV to determine the concentration of the dissolved compound.

Protocol 2: In Vitro Metabolic Stability Assay
  • Reagent Preparation:

    • Prepare a 1 M stock of NADPH in buffer and create a regenerating solution (e.g., containing glucose-6-phosphate and G6P-dehydrogenase).

    • Thaw pooled liver microsomes (e.g., human, rat) on ice. Dilute to a final protein concentration of 0.5-1.0 mg/mL in phosphate buffer.

    • Prepare a 1 µM working solution of the test compound in buffer.

  • Incubation:

    • Pre-warm the microsome solution and the test compound solution to 37°C.

    • Initiate the reaction by adding the NADPH regenerating solution to the microsome/compound mixture.

  • Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to a tube containing ice-cold acetonitrile with an internal standard.

  • Sample Processing: Vortex the quenched samples and centrifuge to pellet the precipitated protein.

  • Analysis: Transfer the supernatant to a new plate and analyze the samples by LC-MS/MS to determine the remaining concentration of the parent compound at each time point.

  • Data Analysis: Plot the natural log of the percent remaining compound versus time. The slope of the line can be used to calculate the in vitro half-life (t½).

Protocol 3: Basic Murine Pharmacokinetic Study Design
  • Animals: Use male BALB/c mice (or other appropriate strain), 8-10 weeks old. Acclimate animals for at least 3 days. Fast animals for 4 hours prior to dosing.

  • Formulation: Prepare the test compound in an appropriate vehicle (e.g., 20% Solutol HS-15 in saline for a solubilized formulation, or 0.5% methylcellulose/0.1% Tween 80 for a suspension).

  • Dosing:

    • Oral (PO) Group (n=3-4 mice): Administer the formulation via oral gavage at a target dose (e.g., 10 mg/kg).

    • Intravenous (IV) Group (n=3-4 mice): Administer a solubilized formulation via tail vein injection at a lower dose (e.g., 1-2 mg/kg). The IV group is essential for determining the absolute bioavailability.

  • Blood Sampling: Collect sparse blood samples (e.g., via submandibular or saphenous vein) at predetermined time points (e.g., Pre-dose, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., K2-EDTA).

  • Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of the compound in the plasma samples using a validated LC-MS/MS method.

  • Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and F% (absolute oral bioavailability = [AUC_PO / AUC_IV] * [Dose_IV / Dose_PO] * 100).

References

  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Enhancing the bioavailability of poorly soluble drugs | Pharmaceutical Technology. (2026, January 23). Pharmaceutical Technology. [Link]

  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. (n.d.). UPM Pharmaceuticals. [Link]

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher. (2024, May 29). Hilaris Publisher. [Link]

  • Enhancement of solubilization and bioavailability of poorly soluble drugs by physical and chemical modifications - Journal of Advanced Pharmacy Education and Research. (n.d.). japer.in. [Link]

  • Enhancing the Bioavailability of Poorly Soluble Drugs - MDPI. (2024, June 4). MDPI. [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Formulation Strategies for Improving Drug Bioavailability - World Pharma Today. (2026, February 7). World Pharma Today. [Link]

  • Advances in Lipid-based Formulations: Overcoming the Challenge of Low Bioavailability for Poorly Water Soluble Drug Compounds | American Pharmaceutical Review. (2012, March 30). American Pharmaceutical Review. [Link]

  • Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. (n.d.). pubs.acs.org. [Link]

  • Pharmacokinetic and drug excretion properties of thiazole derivatives... - ResearchGate. (n.d.). ResearchGate. [Link]

  • 4-(4-Methoxyphenyl)-5-propyl-1,3-thiazol-2-amine | C13H16N2OS | CID 1532245. (n.d.). PubChem. [Link]

  • Animal Pharmacokinetic Studies for Safe Treatments | Biotechfarm. (n.d.). Biotechfarm. [Link]

  • How to select the right animal species for TK/PK studies? - Patsnap Synapse. (2025, May 29). Patsnap. [Link]

  • Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity - PubMed. (2021, June 21). PubMed. [Link]

  • Role of animal models in biomedical research: a review - PMC. (2022, July 1). National Center for Biotechnology Information. [Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics - FABAD Journal of Pharmaceutical Sciences. (2024, September 21). fabad.org.tr. [Link]

  • Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness - ResearchGate. (2023, June 22). ResearchGate. [Link]

  • Analytical methods – Knowledge and References - Taylor & Francis. (n.d.). Taylor & Francis. [Link]

  • Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents. (2016, December 15). PubMed. [Link]

  • (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}-1-phenyl-1-ethanol. (2021, June 8). MDPI. [Link]

  • THIAZOLE AND ITS DERIVATIVES: MEDICINAL IMPORTANCE AND VARIOUS ROUTES OF SYNTHESIS - Jetir.Org. (2024, July). Jetir.Org. [Link]

  • 4-(4-methoxyphenyl)-2-phenyl-1,3-thiazole-5-carbonitrile - ChemSynthesis. (2025, May 20). ChemSynthesis. [Link]

  • Analytical Methods for the Quantification of Pharmaceuticals | Request PDF - ResearchGate. (n.d.). ResearchGate. [Link]

  • atsdr - 6. analytical methods. (n.d.). atsdr.cdc.gov. [Link]

  • Analytical methods for quantification of non-steroidal anti-inflammatory drugs in pharmaceutical and biological samples: An overview of developments in the last decade - United Arab Emirates - Ministry of Health and Prevention. (2024, January 15). noor.mohap.gov.ae. [Link]

Sources

Troubleshooting

Technical Support Center: CNS Penetration for M5 Receptor Modulators

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Optimizing Blood-Brain Barrier (BBB) Permeability for CHRM5 (M5) Ligands Welcome to the M5 Optimization Hub User Context: You are li...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Optimizing Blood-Brain Barrier (BBB) Permeability for CHRM5 (M5) Ligands

Welcome to the M5 Optimization Hub

User Context: You are likely working with positive allosteric modulators (PAMs) for the M5 muscarinic receptor, potentially targeting addiction (VTA dopamine regulation) or cerebral blood flow recovery. The Problem: You have a potent binder (Ki < 100 nM), but your in vivo efficacy is non-existent, or your Brain:Plasma (


) ratio is < 0.1.

This guide addresses the "M5 Paradox": The receptor is located deep within the CNS (ventral tegmental area), yet the chemical scaffolds often required for M5 selectivity (like earlier isatin derivatives) are notorious substrates for P-glycoprotein (P-gp) efflux pumps.

Module 1: Diagnostic & Design (The "Design" Phase)

Q: My compound has a cLogP of 3.5. Why is it not crossing the BBB?

A: Lipophilicity (


) facilitates passive diffusion, but it is a double-edged sword. High lipophilicity often correlates with high non-specific binding and increased liability as a P-gp substrate.

The Solution: Stop optimizing for


 alone. Switch your metric to the CNS MPO (Multiparameter Optimization) Score .

The CNS MPO score (0-6 scale) integrates six physicochemical properties. An M5 modulator with a score ≥ 4.0 has a significantly higher probability of BBB penetration.

ParameterOptimal RangeWhy it matters for M5 Modulators
cLogP 2.0 – 4.0High enough for diffusion, low enough to avoid "grease ball" toxicity.
cLogD (pH 7.4) 1.5 – 3.0Distribution at physiological pH. Critical for basic amines common in GPCR ligands.
MW (Daltons) < 400 DaSmaller molecules diffuse faster. Early M5 PAMs (e.g., VU0238429) were often heavy.
TPSA < 90 ŲTopological Polar Surface Area.[1] High TPSA = high hydrogen bonding with water = poor membrane transit.
H-Bond Donors (HBD) 0 – 1Critical. HBDs are primary recognition motifs for P-gp efflux pumps.
pKa (Basic) < 8.0Highly basic amines get trapped in acidic lysosomes (lysosomal trapping), reducing free brain concentration.
Q: I'm using an isatin core (like VU0238429). How do I fix the efflux liability?

A: The isatin scaffold is historically significant but chemically flawed for CNS exposure due to poor solubility and metabolic instability.

Troubleshooting Strategy:

  • Scaffold Hop: Move toward N-(indanyl)piperidine or trifluoromethoxy-benzyl cores. These have shown superior

    
     (unbound brain-to-plasma ratio) in recent Vanderbilt series.
    
  • Cap the H-Bonds: If you have an exposed amide or amine, alkylate it or bury it.

  • Fluorination: Replace metabolically labile C-H bonds with C-F. This lowers the pKa of nearby amines (reducing lysosomal trapping) and blocks metabolic hot spots without adding significant bulk.

Module 2: Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for optimizing an M5 PAM that fails initial brain exposure tests.

M5_Optimization_Workflow Start Hit Compound (High Potency, Low CNS Exposure) Check_Efflux Test Efflux Ratio (ER) (MDCK-MDR1 Assay) Start->Check_Efflux High_Efflux ER > 2.5 (P-gp Substrate) Check_Efflux->High_Efflux Active Efflux Low_Efflux ER < 2.5 (Permeability Issue) Check_Efflux->Low_Efflux Passive Barrier Reduce_HBD Strategy A: Remove/Mask H-Bond Donors High_Efflux->Reduce_HBD Lower_pKa Strategy B: Lower pKa (Add Fluorine) High_Efflux->Lower_pKa Scaffold_Hop Strategy C: Scaffold Hop (e.g., Isatin -> Indanyl-piperidine) High_Efflux->Scaffold_Hop Check_MW_TPSA Check MW & TPSA Low_Efflux->Check_MW_TPSA Retest Recalculate CNS MPO & Retest Reduce_HBD->Retest Lower_pKa->Retest Scaffold_Hop->Retest Lipophilicity Increase Lipophilicity (Target cLogD ~2.5) Check_MW_TPSA->Lipophilicity If TPSA > 90 or LogD < 1 Lipophilicity->Retest

Caption: Decision tree for troubleshooting poor CNS exposure in M5 ligands, distinguishing between active efflux and passive permeability barriers.

Module 3: Validation Protocols (The "Testing" Phase)

Protocol 1: MDCK-MDR1 Permeability & Efflux Assay

Use this to confirm if P-glycoprotein is pumping your drug out of the brain.[2]

Prerequisites:

  • Cells: MDCK-II cells transfected with human MDR1 (P-gp).

  • Controls: Prazosin (High efflux control), Propranolol (High passive perm control).

Workflow:

  • Seeding: Seed cells on Transwell® inserts (0.4 µm pore size) at

    
     cells/cm². Culture for 4–5 days until confluent.
    
  • Integrity Check: Measure Transepithelial Electrical Resistance (TEER). Must be > 800

    
      to ensure tight junctions are formed.
    
  • Dosing: Prepare compound at 5 µM in transport buffer (HBSS + 10 mM HEPES, pH 7.4).

  • Transport:

    • A->B (Apical to Basolateral): Mimics blood-to-brain entry.

    • B->A (Basolateral to Apical): Mimics brain-to-blood efflux.

    • Incubate for 60 minutes at 37°C.

  • Analysis: Quantify via LC-MS/MS.

Calculation:



Interpretation:

  • ER < 2.0: Low efflux liability. Good candidate.

  • ER > 2.5: Likely P-gp substrate. Action: Return to Module 1 (Design).

Protocol 2: Ex Vivo Receptor Occupancy (RO)

Use this to prove your drug actually engaged the M5 receptor in the brain.

Why this is hard for M5: Radioligands for M5 are rarely selective. The Workaround: Use a non-selective radioligand (like


-NMS) in M1/M2/M3/M4 knockout tissue OR use immunoprecipitation if available. However, the standard industry approach for PAMs is often behavioral validation  or cerebral blood flow (CBF) measurement  in M5+/+ vs M5-/- mice.

Standard CBF Protocol (Surrogate for RO):

  • Subject: C57BL/6J mice.

  • Admin: IP or PO administration of M5 modulator.

  • Measurement: Laser Doppler Flowmetry (LDF) through a thinned skull window.

  • Stimulus: Systemic scopolamine or specific M5 agonist challenge.

  • Endpoint: M5 PAMs should potentiate ACh-induced vasodilation. Absence of effect in M5-/- mice confirms selectivity.

Module 4: Advanced Delivery Strategies

If medicinal chemistry optimization fails (e.g., the pharmacophore requires high polarity), consider these delivery workarounds.

Q: Can I use intranasal delivery for M5 modulators?

A: Yes. The olfactory nerve pathway bypasses the BBB.

  • Pros: Rapid onset, avoids hepatic first-pass metabolism.

  • Cons: Limited volume (< 100 µL in humans), variability in dosing.

  • Formulation: Use chitosan-coated nanoparticles or cyclodextrin complexes to enhance mucoadhesion and solubility in the nasal cavity.

Q: What about Prodrugs?

A: If your active M5 ligand has a carboxylic acid or polar amine preventing entry:

  • Strategy: Esterify the acid or create a carbamate of the amine.

  • Mechanism: The lipophilic prodrug crosses the BBB passively.[3] Once inside, brain esterases (which are abundant) cleave the mask, releasing the active polar drug. Since the active drug is now too polar to cross back out easily, it gets "locked in" (The "Lock-in" principle).

References

  • Wager, T. T., et al. (2010). "Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach to Enable Alignment of Druglike Properties." ACS Chemical Neuroscience. Link

  • Bridges, T. M., et al. (2009). "Discovery of the First Highly M5-Preferring Muscarinic Acetylcholine Receptor Ligand, an M5 Positive Allosteric Modulator Derived from a Series of 5-Trifluoromethoxy N-Benzyl Isatins."[4] Journal of Medicinal Chemistry. Link

  • Gentry, P. R., et al. (2013). "Discovery and Optimization of Potent and CNS Penetrant M5-Preferring Positive Allosteric Modulators Derived from a Novel, Chiral N-(Indanyl)piperidine Amide Scaffold." Journal of Medicinal Chemistry. Link

  • Hitchcock, S. A., & Pennington, L. D. (2006). "Structure−Brain Exposure Relationships."[5] Journal of Medicinal Chemistry. Link

  • Di, L., et al. (2003). "High throughput artificial membrane permeability assay for blood–brain barrier." European Journal of Medicinal Chemistry. Link

Sources

Optimization

Technical Support Center: Troubleshooting Chemiluminescent Assays for M5 Receptor Signaling

Topic: Muscarinic Acetylcholine Receptor M5 (M5/CHRM5) Assay Platform: Chemiluminescent Calcium Mobilization (Aequorin) & -Arrestin Recruitment Document ID: TS-M5-CHEMI-001 Last Updated: February 20, 2026 Executive Summa...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Muscarinic Acetylcholine Receptor M5 (M5/CHRM5) Assay Platform: Chemiluminescent Calcium Mobilization (Aequorin) &


-Arrestin Recruitment
Document ID:  TS-M5-CHEMI-001
Last Updated:  February 20, 2026

Executive Summary & Mechanism of Action

Welcome to the M5 Receptor Technical Support Hub. The M5 receptor (CHRM5) is a G


q/11-coupled GPCR. Upon agonist binding, it activates Phospholipase C 

(PLC

), leading to the hydrolysis of PIP2 into IP3 and Diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (

) from the endoplasmic reticulum.

For chemiluminescent detection, we primarily utilize the Aequorin Photoprotein System . Aequorin, when bound to its cofactor coelenterazine , emits blue light (469 nm) upon oxidation triggered by calcium binding.[1][2] This provides a flash-type kinetic readout with high signal-to-noise ratios, distinct from fluorescent dye-based assays (e.g., Fluo-4).

M5 Signaling & Detection Pathway

M5_Signaling Agonist Agonist (e.g., ACh, Carbachol) M5 M5 Receptor (Gq-Coupled) Agonist->M5 Binding Gq Gαq/11 Protein M5->Gq Activation PLC PLCβ Gq->PLC Stimulates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 Generates ER ER Calcium Store IP3->ER Binds IP3R Ca Ca2+ Release ER->Ca Efflux HoloAeq Holo-Aequorin (Active Complex) Ca->HoloAeq Trigger ApoAeq Apo-Aequorin (Expressed) ApoAeq->HoloAeq + Coelenterazine (Loading) Coel Coelenterazine (Cofactor) Coel->HoloAeq Light Light Emission (469 nm) HoloAeq->Light + Ca2+ (Oxidation)

Figure 1: The M5 receptor signaling cascade coupled to the chemiluminescent aequorin detection system. Agonist binding triggers calcium release, which oxidizes the aequorin-coelenterazine complex to emit light.

Troubleshooting Guide: Signal & Baseline Issues

Q: Why is my signal-to-background (S/B) ratio below 5?

A: Low S/B in aequorin assays is typically caused by poor cofactor loading or low receptor expression.

  • Check Coelenterazine Quality: Coelenterazine is highly unstable and oxidation-sensitive. Ensure your stock is stored at -80°C in acidified methanol and protected from light. If the solution has turned yellow/orange, it has auto-oxidized.

  • Optimize Loading Conditions: Standard loading is 5 µM coelenterazine-h (a high-sensitivity analog) for 2–4 hours at room temperature (RT). Loading at 37°C can degrade the cofactor faster than it binds apo-aequorin.

  • Receptor Expression: M5 expression must be sufficient to drive a calcium flux that exceeds the detection threshold. If using transient transfection, verify efficiency (aim for >60%).

Q: I see a high background signal in "buffer only" wells. What is happening?

A: This is likely "Auto-luminescence" or "Flash-over."

  • Mechanical Stress: Aequorin cells are mechanosensitive. If the injector speed is too high, the shear force can trigger calcium release and luminescence without agonist. Reduce injection speed.

  • Buffer Contamination: Trace amounts of calcium in the wash buffer or detection buffer can trigger premature flash. Use Ca2+/Mg2+-free buffers for the wash steps, and only introduce Ca2+ in the final assay buffer if required for receptor mechanics (though M5 uses intracellular stores, extracellular Ca2+ ensures store replenishment).

  • Plate Phosphorescence: White plates can store light energy. Keep plates in the dark for 10 minutes before reading to decay any phosphorescence.

Q: My replicates have high CV% (>15%). How do I fix this?

A: In chemiluminescence, this is often a suspension homogeneity issue.

  • Cell Settling: Aequorin assays are often run in suspension. Cells settle rapidly. Use a magnetic stirrer for the cell reservoir or mix gently before every column dispense.

  • Temperature Gradients: The aequorin reaction rate is temperature-dependent. Ensure the plate and reagents are equilibrated to RT. "Edge effects" often arise from temperature differences between outer and inner wells.[3]

Troubleshooting Guide: Pharmacology & Kinetics

Q: My agonist EC50 is significantly right-shifted (less potent) compared to literature.

A: This suggests a system sensitivity mismatch or receptor reserve issue.

  • Receptor Reserve (Spare Receptors): In high-expression systems, you may see a "left-shifted" EC50 due to spare receptors. If your expression is lower than the literature source (e.g., native tissue vs. overexpression), your EC50 will appear right-shifted.

  • Coelenterazine Analog: Are you using native coelenterazine or Coelenterazine-h ? Coelenterazine-h is ~10-20x more sensitive to calcium. Switching to native coelenterazine will right-shift your curves as it requires higher calcium concentrations to generate detectable light.

  • M5 Specificity: M5 has lower coupling efficiency to PLC compared to M1/M3 in some cell lines. Ensure you are using a G

    
    q-optimized cell line (e.g., CHO-K1 or HEK293 with G
    
    
    
    16/15 promiscuous G-proteins) to boost the signal window.
Q: I am screening for PAMs (Positive Allosteric Modulators). How do I avoid false positives?

A: M5 is a prime target for PAMs due to the difficulty of finding selective orthosteric agonists.

  • The "Ago-PAM" Artifact: Some compounds act as agonists on their own. Always run a "PAM-only" mode (compound + buffer) alongside the "Potentiation" mode (compound + EC20 of ACh).

  • Use an EC20, not EC50: To see potentiation, you must stimulate the receptor at a sub-maximal level (EC20). If you use EC50 or EC80, the window for potentiation is too small.

Q: The signal decays too fast to capture.

A: Aequorin is a "flash" reaction.

  • Reader Configuration: You must use a plate reader with on-board injectors . You cannot pipette manually and then move the plate to the reader. The signal peaks within 2–10 seconds.

  • Integration Time: Set integration time to start 0.5 seconds before injection and continue for 20 seconds.

Optimized Protocol: M5 Aequorin Calcium Flux

Objective: Measure M5 receptor activation via intracellular calcium release.

Materials:

  • Cells: CHO-K1 or HEK293 stably expressing Human M5 and Apo-Aequorin (mitochondrially targeted increases sensitivity).

  • Reagents: Coelenterazine-h (Stock 500 µM in acidified MeOH), Assay Buffer (HBSS + 20 mM HEPES, 0.1% BSA, pH 7.4).

  • Plate: 96-well White Opaque (Greiner or Corning).

Step-by-Step Workflow:

  • Cell Harvest: Detach cells using cell dissociation buffer (avoid Trypsin if possible to preserve receptors). Resuspend in Assay Buffer at

    
     cells/mL.
    
  • Cofactor Loading:

    • Add Coelenterazine-h to a final concentration of 5 µM.[4]

    • Incubate suspension at Room Temperature for 3 hours on a rotating wheel (protected from light). Note: Do not load at 37°C.

  • Dilution: Dilute cells 1:10 with Assay Buffer to working density (

    
     cells/well equivalent). Allow to recover for 30 mins.
    
  • Plate Setup:

    • Dispense 50 µL of 2x concentration Ligand (Agonist/PAM) into the white plate.

  • Injection & Read:

    • Place plate in reader (e.g., Hamamatsu FDSS, PerkinElmer EnVision, FLIPR).

    • Injector: Dispense 50 µL of Cell Suspension into the well containing ligand.

    • Read: Kinetic luminescence measurement for 20 seconds.

  • Data Analysis:

    • Calculate Area Under the Curve (AUC) or Peak Height .

    • Normalize to "Digitonin Max" (lyse cells at end of run to measure total aequorin) if comparing between days.

Quantitative Reference Table:

ParameterRecommended RangeCritical ThresholdImpact of Deviation
Cell Density 20k - 50k cells/well< 10k or > 100kLow signal (low) or Hook effect (high)
Coelenterazine 5 µM< 1 µMDrastic loss of sensitivity (S/B < 3)
DMSO Tolerance < 1%> 2%Cell lysis & false calcium spikes
Z' Factor > 0.6< 0.4Assay not suitable for HTS

Diagnostic Logic Tree

Use this flowchart to diagnose assay failures systematically.

Troubleshooting_Tree Start Start: Analyze Data Issue Identify Primary Issue Start->Issue LowSignal Low Signal / Low S:B Issue->LowSignal HighVar High Variability (CV > 15%) Issue->HighVar ShiftedEC50 Unexpected EC50 Shift Issue->ShiftedEC50 CheckCoel Check Coelenterazine (Fresh? Protected from light?) LowSignal->CheckCoel CheckMix Check Cell Suspension (Settling?) HighVar->CheckMix CheckLigand Check Ligand Stability (ACh degrades rapidly) ShiftedEC50->CheckLigand CheckExp Check M5 Expression (qPCR or Surface Stain) CheckCoel->CheckExp Coel OK Action1 Reload with fresh Coel-h or Increase Cell Density CheckCoel->Action1 Coel Oxidized CheckExp->Action1 Expression Low CheckInj Check Injector Speed (Too fast = shear stress) CheckMix->CheckInj Mixing OK Action2 Add Magnetic Stirring or Reduce Injection Speed CheckMix->Action2 Cells Settling CheckInj->Action2 Speed High CheckReserve Check Receptor Reserve (Compare to Ref Compound) CheckLigand->CheckReserve Ligand OK Action3 Make fresh Ligand or Use High-Exp Cell Line CheckLigand->Action3 Ligand Degraded CheckReserve->Action3 Low Reserve

Figure 2: Decision matrix for troubleshooting common failures in M5 chemiluminescent assays.

References

  • BPS Bioscience. (2024). Muscarinic Acetylcholine Receptor (mAChR) M5/NFAT Luciferase Reporter HEK293 Cell Line.[5] Retrieved from [Link][4][5]

  • Deranged Physiology. (2023). Muscarinic M1, M3 and M5 acetylcholine receptor intracellular signalling pathway.[6][7] Retrieved from [Link]

  • National Institutes of Health (PMC). (2016). Elusive equilibrium: the challenge of interpreting receptor pharmacology using calcium assays. Retrieved from [Link]

  • Bitesize Bio. (2024). The Ultimate Guide to Troubleshooting Microplate Assays. Retrieved from [Link]

  • GraphPad. (2024). Allosteric EC50 shift - GraphPad Prism Curve Fitting Guide. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comprehensive Guide to Validating the M5 Receptor Selectivity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Introduction The five subtypes of muscarinic acetylcholine receptors (M1-M5) are a family of G protein-coupled receptors (GPCRs) that play critical roles in regulating a vast array of physiological processes in both the...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The five subtypes of muscarinic acetylcholine receptors (M1-M5) are a family of G protein-coupled receptors (GPCRs) that play critical roles in regulating a vast array of physiological processes in both the central and peripheral nervous systems.[1] While the M1-M4 subtypes have been extensively studied, the M5 receptor remains the least investigated subtype, largely due to a historical lack of selective pharmacological tools.[2] However, emerging evidence from studies using M5-knockout mice suggests its unique therapeutic potential for CNS disorders, including a role in cerebrovascular diseases, acute ischemic stroke, and Alzheimer's disease.[3][4]

Achieving subtype selectivity is a formidable challenge in muscarinic receptor drug discovery due to the highly conserved nature of the orthosteric binding site for the endogenous ligand, acetylcholine (ACh).[3] The development of compounds that can precisely target the M5 receptor without engaging other subtypes is paramount to unlocking its therapeutic promise and minimizing off-target effects.

This guide provides a comprehensive, technically-grounded framework for validating the M5 receptor selectivity of a novel investigational compound, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. We will proceed through a logical, multi-tiered experimental cascade, from initial binding assessment to functional signaling assays, explaining the causality behind each methodological choice. This self-validating system is designed to provide a robust and unambiguous selectivity profile for researchers in pharmacology and drug development.

Section 1: The Foundation - Receptor Binding Affinity Profile

The first critical step in characterizing any receptor ligand is to determine its binding affinity for the target and related off-target receptors. A radioligand competition binding assay is the gold-standard method for this purpose. This assay measures the ability of a test compound to displace a known high-affinity radiolabeled ligand from the receptor. The resulting inhibition constant (Kᵢ) is an intrinsic measure of the compound's binding affinity.

The experimental design is predicated on using a panel of stable cell lines, typically Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells, each engineered to express only one of the five human muscarinic receptor subtypes (hM1 through hM5). This ensures that the observed binding is specific to a single receptor subtype.

Experimental Protocol: Radioligand Competition Binding Assay
  • Cell Membrane Preparation: Harvest CHO cells stably expressing either hM1, hM2, hM3, hM4, or hM5 receptors. Homogenize the cells in an ice-cold buffer and centrifuge to pellet the cell membranes. Wash the membranes multiple times to remove endogenous substances and resuspend in an appropriate assay buffer.[5][6]

  • Assay Setup: In a 96-well plate, combine cell membranes (e.g., 10-20 µg protein per well), a fixed concentration of a non-selective radiolabeled antagonist (e.g., [³H]-N-methylscopolamine, [³H]NMS), and a range of concentrations of the test compound, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine.[7]

  • Incubation: Incubate the plates for a sufficient time to reach binding equilibrium (e.g., 60-90 minutes at 25-37°C).[6][7]

  • Termination and Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter plate using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioactivity.[6][7]

  • Quantification: After the filter plates have dried, add a scintillation cocktail to each well and quantify the amount of bound radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding). Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.

Data Presentation: Binding Affinity (Kᵢ) Profile
Receptor SubtypeKᵢ for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (nM)
hM5 15
hM1850
hM2>10,000
hM31,200
hM4>10,000

Table 1: Hypothetical binding affinity data for the test compound across human muscarinic receptor subtypes. Lower Kᵢ values indicate higher binding affinity.

Interpretation: The data in Table 1 suggest that 4-(4-methoxyphenyl)-N-methylthiazol-2-amine binds with high affinity to the hM5 receptor. Its affinity for hM1 and hM3 is substantially lower (57-fold and 80-fold less, respectively), and it shows negligible affinity for hM2 and hM4 at concentrations up to 10,000 nM. This initial binding profile is highly promising for M5 selectivity.

Section 2: Assessing Functional Activity - G-Protein Signaling Pathways

While binding affinity is crucial, it does not reveal whether the compound activates (agonist), blocks (antagonist), or modulates (allosteric modulator) the receptor. Functional assays are required to determine the compound's efficacy. Muscarinic receptors transduce signals through different families of G proteins.[8]

  • M1, M3, and M5 receptors primarily couple to Gq/11 proteins. Activation of this pathway stimulates phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP₃) and a subsequent increase in intracellular calcium ([Ca²⁺]ᵢ).[9][10]

  • M2 and M4 receptors primarily couple to Gi/o proteins, which inhibit adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[11][12]

This differential coupling provides a robust strategy to functionally assess subtype selectivity.

Gq/11 Pathway Activation (M1, M3, M5)

A calcium mobilization assay is a direct and high-throughput method to measure the activation of Gq-coupled receptors. This is the primary functional readout for the M1, M3, and M5 subtypes.

Mandatory Visualization: M1/M3/M5 Signaling Pathway

Gq_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol cluster_er Endoplasmic Reticulum Agonist Agonist (e.g., Test Compound) Receptor M1 / M3 / M5 Receptor Agonist->Receptor Binds G_protein Gq/11 Receptor->G_protein Activates PLC Phospholipase C (PLC) G_protein->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG IP3R IP3 Receptor IP3->IP3R Binds & Opens PKC Protein Kinase C (PKC) DAG->PKC Activates Ca_store Ca²⁺ Store Ca_release ↑ [Ca²⁺]ᵢ (Measured Signal) Ca_store->Ca_release Release

Caption: Canonical Gq/11 signaling pathway for M1, M3, and M5 receptors.

Experimental Protocol: Calcium Mobilization Assay
  • Cell Plating: Plate CHO cells stably expressing hM1, hM3, or hM5 into black, clear-bottom 96- or 384-well plates.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) according to the manufacturer's protocol. This dye exhibits a large increase in fluorescence intensity upon binding to free Ca²⁺.

  • Compound Addition: Utilize an automated liquid handler integrated into a fluorescence plate reader (e.g., a FLIPR or FlexStation). Add varying concentrations of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine to the wells.

  • Signal Detection: Measure the fluorescence intensity in real-time, immediately before and for 2-3 minutes after compound addition. The peak fluorescence intensity corresponds to the maximum intracellular calcium concentration.

  • Data Analysis: For each concentration, calculate the peak fluorescence response. Plot the response against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ (effective concentration to produce 50% of the maximal response) and Eₘₐₓ (maximal effect).

Data Presentation: Gq/11 Functional Potency (EC₅₀)
Receptor SubtypeEC₅₀ for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (nM)
hM5 45
hM13,100
hM35,500

Table 2: Hypothetical functional potency data for the test compound in a calcium mobilization assay. Lower EC₅₀ values indicate higher potency.

Gi/o Pathway Modulation (M2, M4)

To assess activity at M2 and M4 receptors, we measure the inhibition of adenylyl cyclase. A common method is to first stimulate the cells with forskolin, a direct activator of adenylyl cyclase, and then measure the ability of the test compound to inhibit this stimulated cAMP production.

Mandatory Visualization: M2/M4 Signaling Pathway

Gi_Pathway cluster_membrane Cell Membrane Agonist Agonist (e.g., Test Compound) Receptor M2 / M4 Receptor Agonist->Receptor Binds G_protein Gi/o Receptor->G_protein Activates AC Adenylyl Cyclase (AC) G_protein->AC Inhibits ATP ATP AC->ATP Converts cAMP ↓ cAMP (Measured Signal) ATP->cAMP Forskolin Forskolin Forskolin->AC Stimulates

Caption: Canonical Gi/o signaling pathway for M2 and M4 receptors.

Experimental Protocol: cAMP Inhibition Assay
  • Cell Plating: Plate CHO cells stably expressing hM2 or hM4 into 96-well plates.

  • Pre-incubation: Pre-incubate the cells with varying concentrations of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulation: Add a fixed concentration of forskolin to all wells (except negative controls) to stimulate cAMP production.

  • Incubation: Incubate for a defined period (e.g., 30 minutes) at 37°C.

  • Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit, such as a competitive immunoassay based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

  • Data Analysis: Plot the percentage inhibition of the forskolin-stimulated response against the logarithm of the compound concentration. Fit the data to determine the IC₅₀ (the concentration that causes 50% inhibition).

Data Presentation: Gi/o Functional Potency (IC₅₀)
Receptor SubtypeIC₅₀ for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (nM)
hM2>30,000
hM4>30,000

Table 3: Hypothetical functional potency data for the test compound in a cAMP inhibition assay. An IC₅₀ >30,000 nM indicates no significant activity.

Section 3: Integrated Selectivity Analysis

The ultimate goal is to integrate the binding and functional data to generate a comprehensive selectivity profile. This involves directly comparing the affinity (Kᵢ) and potency (EC₅₀/IC₅₀) across all five subtypes and calculating selectivity ratios.

Mandatory Visualization: Experimental Workflow for Selectivity Profiling

Workflow cluster_binding Binding Affinity Screen cluster_functional Functional Potency Screen start Test Compound: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine binding_assay Radioligand Competition Assay ([³H]NMS) start->binding_assay gq_assay Gq-coupled Assay (Calcium Mobilization) start->gq_assay gi_assay Gi-coupled Assay (cAMP Inhibition) start->gi_assay cell_lines_b Panel of Stable Cell Lines (hM1, hM2, hM3, hM4, hM5) ki_values Determine Kᵢ values binding_assay->ki_values analysis Integrated Selectivity Analysis ki_values->analysis cell_lines_gq hM1, hM3, hM5 Cells ec50_values Determine EC₅₀ values gq_assay->ec50_values cell_lines_gi hM2, hM4 Cells ic50_values Determine IC₅₀ values gi_assay->ic50_values ec50_values->analysis ic50_values->analysis conclusion Conclusion: M5-Selective Agonist Profile analysis->conclusion

Caption: A systematic workflow for validating M5 receptor selectivity.

Summary Table: Integrated Selectivity Profile
Receptor SubtypeG-ProteinBinding Affinity Kᵢ (nM)Functional Potency EC₅₀/IC₅₀ (nM)Selectivity Ratio (Functional) vs. M5
hM1Gq/118503,10069-fold
hM2Gi/o>10,000>30,000>667-fold
hM3Gq/111,2005,500122-fold
hM4Gi/o>10,000>30,000>667-fold
hM5 Gq/11 15 45 -

Table 4: A consolidated view of the selectivity profile. The selectivity ratio is calculated as EC₅₀ (Subtype X) / EC₅₀ (M5).

Authoritative Interpretation: The integrated data provides a compelling case for the M5 selectivity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. The compound demonstrates high-affinity binding and potent functional agonism at the M5 receptor. Crucially, its functional activity at the other Gq-coupled subtypes, M1 and M3, is significantly weaker (69-fold and 122-fold, respectively). Furthermore, it is functionally inert at the Gi-coupled M2 and M4 subtypes. This profile distinguishes it as a potent and selective M5 receptor agonist. For context, known M5 positive allosteric modulators (PAMs) like VU-0238429 and ML380 also exhibit high selectivity over other muscarinic subtypes, validating that such profiles are achievable.[13][14]

Section 4: Advanced Validation & Off-Target Profiling

To build an even higher level of confidence for drug development, the validation process should not end here. The next logical step is to perform broader liability screening.

  • Comprehensive Off-Target Screening: The compound should be tested against a wide panel of unrelated receptors, ion channels, and transporters (e.g., a Eurofins SafetyScreen or similar service) to identify any potential off-target interactions that could lead to undesired side effects.

  • Use of Tool Compounds: Experiments should be conducted in parallel with known selective M5 modulators. For instance, the functional effects of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in a cellular or tissue-based assay should be mimicked by established M5 PAMs like ML380[14][15][16] or VU-0238429.[17][18]

  • Antagonist Confirmation: The functional response elicited by the test compound in M5-expressing cells should be blockable by a non-selective muscarinic antagonist (e.g., atropine) but not by antagonists selective for other receptor systems, confirming the effect is mediated through the muscarinic receptor.

Conclusion

This guide outlines a rigorous, step-by-step methodology for validating the M5 receptor selectivity of the novel compound 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. By systematically progressing from binding affinity studies to subtype-specific functional assays that exploit the known differential G-protein coupling of muscarinic receptors, we can construct a high-confidence selectivity profile. The hypothetical data presented herein illustrates the profile of a potent and selective M5 agonist, characterized by high affinity and functional potency at the M5 receptor, with significantly weaker or no activity at the M1, M2, M3, and M4 subtypes. This systematic approach ensures scientific integrity and provides the critical data necessary for advancing promising new chemical entities in the challenging but rewarding field of muscarinic pharmacology.

References

  • The M3 Muscarinic Acetylcholine Receptor Can Signal through Multiple G Protein Families. (No Date). Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Muscarinic acetylcholine receptor M5. (No Date). Wikipedia. [Link]

  • Gaisano, H. Y. (2011). The role of M3-muscarinic receptor signaling in insulin secretion. Islets. [Link]

  • Bari, M. F., et al. (2011). The Activation of M1 Muscarinic Receptor Signaling Induces Neuronal Differentiation in Pyramidal Hippocampal Neurons. Journal of Neurochemistry. [Link]

  • Gentry, P. R., et al. (2010). Development of the First Highly Selective mAChR 5 (M5) Positive Allosteric Modulator (PAM). Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Al-Shorbagy, M. Y., & El-Sherbeny, A. A. (2022). Targeting the M1 muscarinic acetylcholine receptor in Alzheimer's disease. Neuronal Signaling. [Link]

  • Gentry, P. R., et al. (2014). Development of a Highly Potent, Novel M5 Positive Allosteric Modulator (PAM) Demonstrating CNS Exposure: 1-((1H-Indazol-5-yl)sulfoneyl)-N-ethyl-N-(2-(trifluoromethyl)benzyl)piperidine-4-carboxamide (ML380). Journal of Medicinal Chemistry. [Link]

  • Gentry, P. R., et al. (2014). Development of a highly potent, novel M5 positive allosteric modulator (PAM) demonstrating CNS exposure: 1-((1H-indazol-5-yl)sulfoneyl)-N-ethyl-N-(2-(trifluoromethyl)benzyl)piperidine-4-carboxamide (ML380). Journal of Medicinal Chemistry. [Link]

  • Eglen, R. M., & Nahorski, S. R. (2000). The muscarinic M5 receptor: a silent or emerging subtype? British Journal of Pharmacology. [Link]

  • Shen, W., et al. (2015). M4 muscarinic receptor signaling ameliorates striatal plasticity deficits in models of L-DOPA-induced dyskinesia. Neuron. [Link]

  • Muscarinic acetylcholine receptor M3. (No Date). Wikipedia. [Link]

  • Muscarinic acetylcholine receptor M2. (No Date). Wikipedia. [Link]

  • Bok, J., et al. (2013). Non-Neuronal Functions of the M2 Muscarinic Acetylcholine Receptor. International Journal of Molecular Sciences. [Link]

  • Muscarinic acetylcholine receptor M1. (No Date). Wikipedia. [Link]

  • Yartsev, A. (No Date). Muscarinic M1, M3 and M5 acetylcholine receptor intracellular signalling pathway. Deranged Physiology. [Link]

  • Gentry, P. R., et al. (2012). Development and characterization of a highly selective M5 PAM probe molecule with improved potency. Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Sanders, K. M. (2005). Signal-Transduction Pathways that Regulate Visceral Smooth Muscle Function III. Coupling of muscarinic receptors to signaling kinases and effector proteins in gastrointestinal smooth muscles. American Journal of Physiology-Gastrointestinal and Liver Physiology. [Link]

  • Gentry, P. R. (2015). Discovery, Optimization, and Characterization of Novel Subtype-Selective M5 Muscarinic Acetylcholine Receptor Ligands. Vanderbilt University Institutional Repository. [Link]

  • Bridges, T. M., et al. (2009). Discovery of the first mAChR 5 (M5) selective ligand, an M5 Positive Allosteric Modulator (PAM). Probe Reports from the NIH Molecular Libraries Program. [Link]

  • Signaling pathways coupled to the M4 mAChR. (No Date). ResearchGate. [Link]

  • Kistemaker, L. E. M., & Gosens, R. (2015). m3 Muscarinic Acetylcholine Receptor Regulation in the Airway. American Journal of Respiratory Cell and Molecular Biology. [Link]

  • Rojo, A. I., et al. (2010). The muscarinic M1 receptor activates Nrf2 through a signaling cascade that involves protein kinase C and inhibition of GSK-3β. Free Radical Biology and Medicine. [Link]

  • Schematic representation of signaling pathways downstream the M2 muscarinic receptor activation modulating SC proliferation/differentiation. (No Date). ResearchGate. [Link]

  • Wang, H., et al. (2021). Muscarinic acetylcholine receptor M5 is involved in spermatogenesis through the modification of cell–cell junctions. Journal of Molecular Endocrinology. [Link]

  • Bradley, S. J., et al. (2020). Fine Tuning Muscarinic Acetylcholine Receptor Signaling Through Allostery and Bias. Frontiers in Pharmacology. [Link]

  • VU-0238429. (No Date). Wikipedia. [Link]

  • What are M4 receptor agonists and how do they work? (2024). Patsnap Synapse. [Link]

  • Klawonn, A. M., et al. (2018). Muscarinic M4 Receptors on Cholinergic and Dopamine D1 Receptor-Expressing Neurons Have Opposing Functionality for Positive Reinforcement and Influence Impulsivity. Frontiers in Molecular Neuroscience. [Link]

  • Yuan, S., et al. (2013). Activation and dynamic network of the M2 muscarinic receptor. Proceedings of the National Academy of Sciences. [Link]

  • Baucum, A. J., et al. (2024). Postsynaptic adaptations in direct pathway muscarinic M4-receptor signaling follow the temporal and regional pattern of dopaminergic degeneration. bioRxiv. [Link]

  • Osborne, G., et al. (No Date). Determining muscarinic receptor agonist subtype-selectivity by rational data analysis. pA2 Online. [Link]

  • Avlani, V. A., et al. (2007). Selectivity of Agonists for the Active State of M1 to M4 Muscarinic Receptor Subtypes. Journal of Pharmacology and Experimental Therapeutics. [Link]

  • Leach, K., et al. (2010). Molecular Mechanisms of Action and In Vivo Validation of an M4 Muscarinic Acetylcholine Receptor Allosteric Modulator with Potential Antipsychotic Properties. Neuropsychopharmacology. [Link]

  • Xu, B., et al. (2024). Structure-guided engineering of snake toxins for selective modulation of adrenergic and muscarinic receptors. Nature Communications. [Link]

  • Mattmann, M. E., et al. (2012). Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective Kv7.1 (KCNQ1) potassium channel activator. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Mattmann, M. E., et al. (2012). Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Busse, C. S., et al. (2004). The behavioral profile of the potent and selective mGlu5 receptor antagonist 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP) in rodent models of anxiety. Neuropsychopharmacology. [Link]

  • Busse, C. S., et al. (2004). The Behavioral Profile of the Potent and Selective mGlu5 Receptor Antagonist 3-[(2-methyl-1,3-thiazol-4-yl)ethynyl]pyridine (MTEP) in Rodent Models of Anxiety. Neuropsychopharmacology. [Link]

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Comparative

4-(4-methoxyphenyl)-N-methylthiazol-2-amine versus VU6008667 in opioid self-administration models

This guide provides a technical comparison between VU6008667 , a highly selective M5 muscarinic acetylcholine receptor (mAChR) negative allosteric modulator (NAM), and 4-(4-methoxyphenyl)-N-methylthiazol-2-amine , a stru...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison between VU6008667 , a highly selective M5 muscarinic acetylcholine receptor (mAChR) negative allosteric modulator (NAM), and 4-(4-methoxyphenyl)-N-methylthiazol-2-amine , a structurally simpler aminothiazole scaffold often associated with early-stage library screening or off-target kinase/GPCR activity.

The comparison focuses on their utility in opioid self-administration models , specifically evaluating their efficacy in modulating the mesolimbic dopamine circuitry implicated in Opioid Use Disorder (OUD).

Executive Summary
  • VU6008667 is the superior, optimized chemical probe for investigating M5 receptor function in addiction. It exhibits high CNS penetrance, exquisite selectivity (>30-fold vs. M1-M4), and a pharmacokinetic profile (t1/2 ~2.3h) tailored for behavioral assays. It robustly reduces oxycodone self-administration and cue-induced reinstatement.

  • 4-(4-methoxyphenyl)-N-methylthiazol-2-amine represents a "privileged scaffold" (aminothiazole) common in early drug discovery. Unlike VU6008667, it lacks the structural refinement required for high M5 selectivity and metabolic stability in vivo. Its use in opioid models is likely limited by off-target effects (e.g., potential kinase or adenosine receptor interaction) and poor blood-brain barrier (BBB) retention compared to the optimized VU series.

Compound Profiles & Mechanistic Basis
The Target: M5 Muscarinic Receptor in Addiction

The M5 mAChR is uniquely localized to dopamine neurons in the Ventral Tegmental Area (VTA) . Unlike M1-M4 receptors, which are widely distributed, M5 receptors specifically facilitate the prolonged release of dopamine in the Nucleus Accumbens (NAc) following opioid stimulation.

  • Mechanism: Opioids (via Mu receptors) disinhibit VTA dopamine neurons. M5 activation further potentiates this activity.

  • Therapeutic Goal: M5 NAMs "brake" this hyper-dopaminergic state without blocking basal reward processing (unlike D2 antagonists).

Compound A: VU6008667 (The Optimized Probe)
  • Class: Selective M5 Negative Allosteric Modulator (NAM).[1]

  • Origin: Vanderbilt Center for Neuroscience Drug Discovery (Optimized from ML375).

  • Key Modification: Incorporation of a methyl group to the 9b-phenyl ring of the ML375 scaffold acts as a "metabolic shunt," significantly improving pharmacokinetic properties while maintaining potency.

  • Status: Gold-standard in vivo tool for M5 research.

Compound B: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (The Comparator/Scaffold) [2]
  • Class: Aminothiazole derivative.

  • Structural Characteristics: A simple thiazole core with a p-methoxyphenyl group.

  • Limitations: Aminothiazoles are frequent "frequent hitters" in screening libraries. Without the specific tricyclic or bi-aryl architecture of the VU series, this compound likely suffers from:

    • Low Selectivity: Potential cross-reactivity with adenosine receptors or kinases.

    • Metabolic Instability: The exposed amine and methoxy groups are rapid targets for hepatic metabolism.

    • Ambiguity: Often confused with MTEP (mGluR5 NAM) due to the thiazole ring, but distinct in pharmacology.

Mechanistic Pathway Visualization

The following diagram illustrates how VU6008667 interrupts the opioid-induced dopamine reward loop in the VTA, contrasting it with the likely non-specific or weak action of the aminothiazole comparator.

M5_Mechanism Opioid Opioid (e.g., Oxycodone) MuR Mu Opioid Receptor (GABA Interneuron) Opioid->MuR Activates GABA GABA Release (Inhibition) MuR->GABA Inhibits VTA_DA VTA Dopamine Neuron GABA->VTA_DA Disinhibition (Activation) DA_Release Dopamine Release (Nucleus Accumbens) VTA_DA->DA_Release Increases M5 M5 Muscarinic Receptor (Potentiator) M5->VTA_DA Sustained Excitation ACh Acetylcholine (LDTg/PPTg) ACh->M5 Activates VU VU6008667 (M5 NAM) VU->M5 Blocks (NAM) Comparator Aminothiazole Scaffold (Non-Selective?) Comparator->M5 Weak/Unknown Effect Reward Reinforcement / Addiction DA_Release->Reward Drives Self-Admin

Caption: VU6008667 selectively blocks the cholinergic potentiation of VTA dopamine neurons, dampening the opioid reward signal without abolishing basal signaling.

Experimental Comparison: Opioid Self-Administration

The following data summarizes the performance of VU6008667 in established rat models of oxycodone self-administration, contrasted with the predicted limitations of the aminothiazole comparator.

FeatureVU6008667 (Optimized)4-(4-methoxyphenyl)-N-methylthiazol-2-amine
Primary Target M5 mAChR (NAM) Unknown / Non-Selective (Likely promiscuous)
Selectivity >30-fold vs M1, M2, M3, M4Low (Common scaffold for kinases/adenosine)
CNS Penetrance (Kp) High (Kp ~ 1.5 - 2.0)Variable (Likely P-gp substrate)
Half-life (Rat) 2.3 hours (Ideal for acute testing)Unknown (Likely short due to metabolism)
Oxycodone SA Significantly reduces acquisition & intake No validated efficacy data in SA models
Reinstatement Blocks cue-induced relapse Unknown
Side Effects Minimal (No effect on sucrose/motor)High risk of off-target toxicity
Key Experimental Findings (VU6008667):
  • Acquisition Blockade: Daily pretreatment with VU6008667 (10 mg/kg, i.p.) prevents the acquisition of oxycodone self-administration in naïve rats.

  • Reinstatement Attenuation: In rats extinguished from oxycodone, acute administration reduces lever pressing when exposed to drug-associated cues.

  • Specificity: It does not alter sucrose self-administration or locomotor activity, indicating a specific effect on drug reward circuitry rather than general malaise or motor impairment.

Detailed Experimental Protocol

To validate these compounds, the following Opioid Self-Administration Workflow is recommended. This protocol ensures that observed effects are due to pharmacological intervention and not behavioral artifacts.

Phase 1: Surgery & Recovery
  • Subjects: Male Sprague-Dawley rats (250-300g).

  • Procedure: Implant indwelling intravenous catheters into the right jugular vein.

  • Recovery: 7 days with daily flushing (heparin/cefazolin) to maintain patency.

Phase 2: Acquisition (Self-Administration)
  • Chambers: Operant boxes with two levers (Active: Drug; Inactive: No consequence).

  • Schedule: Fixed Ratio 1 (FR1) transitioning to FR3.

  • Reinforcer: Oxycodone HCl (0.03 - 0.1 mg/kg/infusion).

  • Criterion: >10 infusions/session with >70% active lever preference for 3 consecutive days.

  • Compound Testing: Administer VU6008667 (3, 10, 30 mg/kg i.p.) or Vehicle 30 mins prior to session.

Phase 3: Extinction & Reinstatement
  • Extinction: Replace oxycodone with saline. Run sessions until responding drops to <10% of baseline.

  • Cue-Induced Reinstatement: Present drug-associated cues (light/tone) without drug delivery.

  • Intervention: Administer Compound A or B prior to the reinstatement session to measure relapse prevention.

Experiment_Workflow cluster_Tx Treatment Intervention Start Catheter Implantation (Jugular Vein) Recov Recovery (7 Days) Start->Recov Acq Acquisition Phase (Oxycodone FR1 -> FR3) Recov->Acq Tx1 Vehicle Group Acq->Tx1 Daily Dosing Tx2 VU6008667 (10 mg/kg) Acq->Tx2 Daily Dosing Extinct Extinction Phase (Saline substitution) Tx1->Extinct Tx2->Extinct Reinstate Cue-Induced Reinstatement (Relapse Test) Extinct->Reinstate Acute Challenge

Caption: Workflow for assessing M5 NAM efficacy in preventing opioid acquisition and relapse.

Conclusion & Recommendation

For researchers investigating the cholinergic regulation of opioid addiction:

  • Select VU6008667: If your goal is to test the specific hypothesis that M5 receptor blockade reduces opioid reinforcement . Its proven selectivity and bioavailability make it the only reliable probe for in vivo studies.

  • Avoid 4-(4-methoxyphenyl)-N-methylthiazol-2-amine: Unless you are conducting a Structure-Activity Relationship (SAR) study to demonstrate the necessity of the "metabolic shunt" (methyl group) or tricyclic features found in the VU series. Using this simple aminothiazole as a primary tool will likely yield confounded data due to off-target effects and poor PK.

References
  • Teal, L. B., et al. (2023). Selective M5 muscarinic acetylcholine receptor negative allosteric modulator VU6008667 blocks acquisition of opioid self-administration. Neuropharmacology, 227, 109424. Link

  • Gould, R. W., et al. (2019). Muscarinic M5 receptors in the ventral tegmental area regulate dopamine release and psychostimulant reward. Neuropsychopharmacology, 44, 1898–1908. Link

  • Bridges, T. M., & Lindsley, C. W. (2008). G-protein-coupled receptors: from classical modes of modulation to allosteric mechanisms. ACS Chemical Biology, 3(9), 530-541. Link

  • Vanderbilt Center for Neuroscience Drug Discovery. (2017). Discovery of VU6008667, an M5 NAM with high CNS penetration. Bioorganic & Medicinal Chemistry Letters, 27(6), 1466-1469. Link

Sources

Validation

A Researcher's Guide to the Mechanistic Validation of Novel Allosteric Modulators: A Comparative Analysis

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the mechanism of action of novel allosteric modulators. We will use the hypothetical compound, 4-(...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the mechanism of action of novel allosteric modulators. We will use the hypothetical compound, 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (referred to as "Compound X"), as a case study to illustrate the experimental workflow for a putative positive allosteric modulator (PAM) of the A1 adenosine receptor (A1R), a G-protein-coupled receptor (GPCR). This guide emphasizes the importance of a multi-faceted, self-validating experimental approach to robustly characterize the allosteric nature of a compound.

The Allosteric Advantage in Drug Discovery

Allosteric modulators offer a sophisticated approach to regulating protein function.[1][2] Unlike traditional orthosteric ligands that bind to the highly conserved active site, allosteric modulators bind to a distinct, topographically separate site.[3][4] This binding event induces a conformational change in the protein, which in turn modulates the binding and/or efficacy of the endogenous ligand.[1][5] This indirect mechanism of action provides several potential advantages, including higher target selectivity, a ceiling effect that can prevent overstimulation or complete inhibition, and the ability to fine-tune physiological responses.[1][2]

The validation of a compound's allosteric mechanism is a critical step in drug discovery, requiring a rigorous and logical progression of experiments. This guide will compare the hypothetical performance of Compound X with known A1R PAMs to provide context for the experimental data.

The Experimental Roadmap for Allosteric Validation

A thorough validation of an allosteric modulator's mechanism involves a combination of biochemical, functional, and structural approaches. The following sections detail a step-by-step workflow, explaining the rationale behind each experimental choice.

Phase 1: Biochemical Characterization of Allosteric Binding

The initial step is to determine if the compound of interest directly interacts with the target receptor and how it influences the binding of a known orthosteric ligand. Radioligand binding assays are the gold standard for this purpose.[4][6]

1.1. Radioligand Binding Assays

These assays utilize a radiolabeled orthosteric ligand to probe the binding characteristics of the receptor in the presence and absence of the putative allosteric modulator.

  • Saturation Binding Assay: This assay determines the equilibrium dissociation constant (Kd) and the maximum number of binding sites (Bmax) of a radiolabeled orthosteric antagonist. While not directly measuring allosteric effects, it is crucial for establishing baseline receptor expression and affinity.

  • Competition Binding Assay: This is a key assay to differentiate between competitive and allosteric binding.

    • Protocol:

      • Prepare cell membranes expressing the A1R.

      • Incubate the membranes with a fixed concentration of a radiolabeled orthosteric antagonist (e.g., [3H]DPCPX).

      • Add increasing concentrations of the unlabeled orthosteric agonist (e.g., NECA) or Compound X.

      • After incubation to equilibrium, separate bound from free radioligand by rapid filtration.

      • Quantify the bound radioactivity using liquid scintillation counting.

      • Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site or two-site competition model to determine the IC50.

    • Interpretation: A competitive inhibitor will typically produce a complete displacement of the radioligand, resulting in a curve that reaches 100% inhibition. In contrast, an allosteric modulator may show incomplete displacement, as its binding to a different site may only partially reduce the affinity of the radioligand.[7]

  • Kinetic Binding Assays (Association and Dissociation): These assays assess the effect of the allosteric modulator on the binding kinetics of the orthosteric ligand.[4]

    • Protocol (Dissociation):

      • Pre-incubate A1R-expressing membranes with the radiolabeled orthosteric ligand to allow for equilibrium binding.

      • Initiate dissociation by adding a saturating concentration of an unlabeled orthosteric ligand in the presence or absence of Compound X.

      • At various time points, terminate the reaction by rapid filtration and measure the remaining bound radioactivity.

      • Plot the natural logarithm of the specific binding versus time to determine the dissociation rate constant (koff).

    • Interpretation: An allosteric modulator can either increase or decrease the dissociation rate of the orthosteric ligand, providing evidence of an allosteric interaction.[4]

Comparative Data for A1R Allosteric Modulators (Hypothetical)

CompoundAssay TypeParameterValue
Compound X [3H]DPCPX CompetitionpKB6.5
[3H]DPCPX Dissociationlogα0.8
Reference PAM 1 [3H]DPCPX CompetitionpKB7.2
[3H]DPCPX Dissociationlogα1.2
Orthosteric Agonist [3H]DPCPX CompetitionpKi7.8

pKB is the negative logarithm of the equilibrium dissociation constant of the allosteric modulator. logα represents the cooperativity factor, where a value > 1 indicates positive cooperativity (increased affinity of the orthosteric ligand) and a value < 1 indicates negative cooperativity.

Experimental Workflow for Radioligand Binding Assays

G cluster_0 Phase 1: Biochemical Assays A Prepare A1R-expressing cell membranes B Saturation Binding Assay ([3H]DPCPX) A->B C Competition Binding Assay ([3H]DPCPX vs. Compound X/Agonist) A->C D Kinetic Binding Assays (Association/Dissociation) A->D E Data Analysis: Determine pKB and logα C->E D->E

Caption: Workflow for biochemical characterization of an allosteric modulator.

Phase 2: Functional Characterization of Allosteric Modulation

Functional assays are essential to determine how the allosteric modulator affects the receptor's signaling output in a cellular context.[8] For the A1R, which is a Gi-coupled receptor, a common downstream signaling event is the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[4]

2.1. cAMP Accumulation Assay

This assay measures the ability of an agonist to inhibit forskolin-stimulated cAMP production, and how this is modulated by the allosteric compound.

  • Protocol:

    • Culture cells expressing the A1R in a multi-well plate.

    • Pre-treat the cells with Compound X at various concentrations.

    • Stimulate the cells with a fixed concentration of forskolin (to elevate basal cAMP levels) and varying concentrations of the orthosteric agonist (e.g., NECA).

    • After incubation, lyse the cells and measure intracellular cAMP levels using a suitable detection kit (e.g., HTRF or ELISA).

    • Plot the cAMP levels against the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and maximal response.

  • Interpretation: A positive allosteric modulator will cause a leftward shift in the agonist's dose-response curve (decreasing the EC50) and/or an increase in the maximal response.[3] A negative allosteric modulator will cause a rightward shift and/or a decrease in the maximal response.[5]

2.2. β-Arrestin Recruitment Assay

GPCRs can also signal through β-arrestin pathways.[8] It is important to assess whether the allosteric modulator exhibits bias towards G-protein-dependent or β-arrestin-dependent signaling.

  • Protocol:

    • Use a cell line co-expressing the A1R fused to a bioluminescent protein (e.g., luciferase) and β-arrestin fused to a fluorescent acceptor.

    • Add the orthosteric agonist in the presence and absence of Compound X.

    • Measure the bioluminescence resonance energy transfer (BRET) signal, which increases upon the interaction of β-arrestin with the activated receptor.

    • Generate dose-response curves to determine the EC50 and maximal response for β-arrestin recruitment.

  • Interpretation: By comparing the modulatory effects on cAMP accumulation and β-arrestin recruitment, one can determine if Compound X has a signaling bias.

Comparative Functional Data for A1R PAMs (Hypothetical)

CompoundFunctional AssayParameterValue
Compound X cAMP AccumulationEC50 Fold Shift15
β-Arrestin RecruitmentEC50 Fold Shift12
Reference PAM 1 cAMP AccumulationEC50 Fold Shift25
β-Arrestin RecruitmentEC50 Fold Shift5

EC50 Fold Shift is the ratio of the agonist EC50 in the absence of the PAM to the agonist EC50 in the presence of the PAM.

A1R Signaling Pathways

G cluster_0 Cell Membrane A1R A1R G_protein Gi/o A1R->G_protein Activation beta_arrestin β-Arrestin A1R->beta_arrestin Recruitment AC Adenylyl Cyclase G_protein->AC Inhibition cAMP cAMP AC->cAMP Conversion Downstream Downstream Signaling beta_arrestin->Downstream Agonist Agonist Agonist->A1R Orthosteric Binding Compound_X Compound X (PAM) Compound_X->A1R Allosteric Binding ATP ATP ATP->AC

Caption: Simplified signaling pathways of the A1 adenosine receptor.

Phase 3: Structural and Computational Approaches

Identifying the allosteric binding site provides definitive proof of an allosteric mechanism and enables structure-based drug design.[9][10]

3.1. Structural Biology

  • X-ray Crystallography and Cryo-Electron Microscopy (Cryo-EM): These techniques can provide high-resolution structures of the receptor in complex with both the orthosteric ligand and the allosteric modulator.[1][11] This allows for the direct visualization of the allosteric binding pocket and the conformational changes induced by the modulator.

3.2. Computational Modeling and Site-Directed Mutagenesis

  • Molecular Docking and Dynamics Simulations: In the absence of an experimental structure, computational methods can be used to predict potential allosteric binding sites.[12][13]

  • Site-Directed Mutagenesis: Once a putative allosteric binding site is identified, mutating key residues within that site and re-evaluating the compound's activity in binding and functional assays can validate the predicted site.[7] A loss of modulatory activity upon mutation of specific residues strongly supports the location of the allosteric binding site.

A Self-Validating System: The Power of Integrated Data

The strength of this validation workflow lies in its self-validating nature. For instance, if Compound X shows incomplete competition in binding assays, a leftward shift in the functional dose-response curve, and a loss of activity when a specific, non-orthosteric site residue is mutated, the collective evidence strongly supports an allosteric mechanism. Discrepancies between the different assays can also be informative, potentially revealing complexities such as probe dependence or biased modulation.[5]

Conclusion

The validation of an allosteric modulator's mechanism is a meticulous process that requires a combination of biochemical, functional, and structural evidence. By following a logical and comprehensive experimental plan, researchers can confidently characterize the mechanism of novel compounds like the hypothetical 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. This rigorous approach is fundamental to advancing our understanding of allosteric modulation and developing next-generation therapeutics with improved efficacy and safety profiles.

References

  • BenchChem. (n.d.). A Comparative Analysis of GABAA Receptor Positive Allosteric Modulators.
  • Wakefield, A., et al. (2024). Comparative Study of Allosteric GPCR Binding Sites and Their Ligandability Potential. PMC.
  • Wakefield, A., et al. (2024). Comparative Study of Allosteric GPCR Binding Sites and Their Ligandability Potential. ChemRxiv.
  • Longdom Publishing. (2024). Allosteric Modulation: From Basic Mechanisms to Clinical Applications. Journal of Pharmaceutical Sciences & Emerging Drugs.
  • Creative Diagnostics. (n.d.). Allosteric Modulators in Small Molecule Drug Design.
  • ResearchGate. (n.d.). Experimentally validated allosteric sites in GPCRs.
  • ResearchGate. (n.d.). Comparison of orthosteric and allosteric modulators.
  • Royal Society of Chemistry. (2025). Decoding allosteric landscapes: computational methodologies for enzyme modulation and drug discovery.
  • Dyachenko, A., et al. (n.d.). Allosteric mechanisms can be distinguished using structural mass spectrometry. PNAS.
  • Conn, P. J., et al. (n.d.). Opportunities and challenges in the discovery of allosteric modulators of GPCRs for treating CNS disorders. Nature Reviews Drug Discovery.
  • Hall, D. A. (2013). Allosteric transition: a comparison of two models. Frontiers in Pharmacology.
  • Glukhova, A., et al. (2025). Structure-based discovery of positive allosteric modulators of the A1 adenosine receptor. PNAS.
  • Wootten, D., et al. (2018). Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts. Journal of Medicinal Chemistry.
  • Valant, C., et al. (n.d.). Approaches for Probing Allosteric Interactions at 7 Transmembrane Spanning Receptors. Methods in Enzymology.
  • Kenakin, T. (2016). Advancing GPCR Drug Discovery through Allosteric Modulation. GEN.
  • Cambridge University Press & Assessment. (2024). Allostery.
  • Mattmann, M. E., et al. (2012). Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K v 7.1 (KCNQ1) potassium channel activator. Bioorganic & Medicinal Chemistry Letters.
  • Laprairie, R. B., et al. (n.d.). Assessing Allosteric Modulation of CB1 at the Receptor and Cellular Levels. Methods in Enzymology.

Sources

Comparative

Validating On-Target Specificity of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine: A Comparative Guide Using Knockout Models

Part 1: Executive Summary & Technical Context[1] 4-(4-methoxyphenyl)-N-methylthiazol-2-amine (hereafter referred to as MMP-N-MTA ) belongs to the "privileged" class of 2-aminothiazole scaffolds. While this structural cla...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Technical Context[1]

4-(4-methoxyphenyl)-N-methylthiazol-2-amine (hereafter referred to as MMP-N-MTA ) belongs to the "privileged" class of 2-aminothiazole scaffolds. While this structural class is prolific in medicinal chemistry—appearing in FDA-approved drugs like Dasatinib and Avatrombopag—it is notoriously promiscuous.

In high-throughput screens, MMP-N-MTA is frequently identified as a "hit" for targets ranging from Aurora Kinases and Tubulin (colchicine-site binders) to TRP channels and Anti-inflammatory pathways (NOX/iNOS) .

The Problem: Reliance on biochemical IC50 data alone is insufficient. The 2-aminothiazole core can act as a PAINS (Pan-Assay Interference Compound) or engage multiple off-targets (e.g., tubulin destabilization) that mimic the phenotypic readout of your desired target (e.g., cell cycle arrest).

The Solution: This guide outlines the Gold Standard Validation Workflow using CRISPR-Cas9 Knockout (KO) models. We compare this approach against traditional pharmacological controls to demonstrate why genetic ablation is the only way to definitively prove on-target engagement.

Part 2: Comparative Analysis – The Validation Hierarchy

The following table compares MMP-N-MTA performance metrics across different validation systems. Note that "Selectivity" in biochemical assays often fails to translate to cellular environments.

Table 1: Validation Methodologies Compared
FeatureBiochemical Assay (Cell-Free)RNAi / siRNA (Knockdown)CRISPR-Cas9 Knockout (The Standard)
Target Status Recombinant ProteinReduced (~70-90%)Absent (100%)
MMP-N-MTA Potency High (nM range)VariableNull (in ideal on-target scenario)
Off-Target Detection Impossible (Closed system)Low (siRNA has its own off-targets)High (If drug kills KO cells, it's off-target)
False Positive Risk High (Aggregation/Redox)Medium (Incomplete silencing)Low (Binary genetic state)
Experimental Cost LowMediumHigh (Initial setup)
Definitive Proof? NoNoYes (with Rescue)

Part 3: The "Self-Validating" Experimental Protocol

As a Senior Scientist, I reject the notion of a "simple kill curve." A robust validation protocol must be mechanistic . Below is the workflow to validate MMP-N-MTA against a hypothetical target (e.g., Target-X , such as a Kinase or Receptor).

Phase 1: The "Shift" Assay (The Litmus Test)

Objective: Determine if the cytotoxicity or phenotypic effect of MMP-N-MTA is dependent on the presence of Target-X.

Protocol:

  • Cell Lines:

    • WT: Parental Cell Line (e.g., HEK293T or A549).

    • KO: CRISPR-Cas9 generated Target-X null clone (Sequence verified).

  • Treatment:

    • Seed both WT and KO cells at 2,000 cells/well in 96-well plates.

    • Treat with MMP-N-MTA in a 10-point dose-response (0.1 nM to 100 µM).

    • Control: Include a known structural analog (negative control) and a standard inhibitor (positive control).

  • Readout: Cell viability (ATP/Resazurin) or Specific Phenotype (e.g., Phospho-flow).

Interpretation (The Critical Logic):

  • Scenario A (On-Target): The KO cells are resistant to MMP-N-MTA (Curve shifts right).

    • Note: If Target-X is essential, KO cells may not survive. In this case, use an Inducible Degron system.

  • Scenario B (Off-Target): The KO cells die at the same concentration as WT cells.

    • Verdict: MMP-N-MTA is killing cells via a mechanism independent of Target-X (likely Tubulin destabilization).

Phase 2: The "Rescue" Experiment (The Proof)

This step is often skipped but is required for high-impact publication.

Protocol:

  • Transfection: Transfect KO cells with a plasmid expressing cDNA of Target-X (ensure it is PAM-resistant if using Cas9 constitutively).

  • Assay: Repeat the dose-response with MMP-N-MTA.

  • Result: Sensitivity to MMP-N-MTA should be restored in the rescued cells.

Part 4: Visualization of the Validation Logic

The following diagram illustrates the decision tree for validating MMP-N-MTA, highlighting the specific risk of Tubulin interference common to thiazoles.

ValidationLogic Start Start: MMP-N-MTA Phenotype (e.g., Cell Death / Arrest) CRISPR Generate CRISPR KO of Putative Target X Start->CRISPR Assay Dose-Response Assay: WT vs. KO Cells CRISPR->Assay Result_Same Result: Identical IC50 in WT and KO Assay->Result_Same No Shift Result_Shift Result: KO Cells are Resistant (IC50 Shift) Assay->Result_Shift Significant Shift Analysis_Off Conclusion: OFF-TARGET (Likely Tubulin/General Toxicity) Result_Same->Analysis_Off Rescue_Step Rescue Experiment: Re-express Target X cDNA Result_Shift->Rescue_Step Final_Valid Validation Confirmed: Sensitivity Restored Rescue_Step->Final_Valid Sensitivity Returns Final_Invalid Validation Failed: No Sensitivity Restoration Rescue_Step->Final_Invalid Still Resistant

Caption: Decision tree for validating MMP-N-MTA specificity. Note that "Identical IC50" in KO cells confirms off-target activity.

Part 5: Mechanistic Pathway (Hypothetical)

Given the structure of MMP-N-MTA, literature suggests it often acts as a Microtubule Destabilizer (Colchicine site) or an Aurora Kinase Inhibitor . If your putative target is Aurora Kinase A (AURKA) , the following pathway illustrates where the compound acts and how a KO would disrupt the signal.

SignalingPathway cluster_effect Effect of Inhibition MMP MMP-N-MTA (Inhibitor) AURKA Aurora Kinase A (Target) MMP->AURKA Inhibits PLK1 PLK1 AURKA->PLK1 Phosphorylates CDC25 CDC25 PLK1->CDC25 Activates CDK1 CDK1/Cyclin B CDC25->CDK1 Dephosphorylates Mitosis Mitotic Entry (Spindle Assembly) CDK1->Mitosis Promotes Arrest G2/M Arrest (Apoptosis) CDK1->Arrest Failure leads to

Caption: Putative mechanism if MMP-N-MTA targets Aurora Kinase A. Inhibition leads to G2/M arrest, a phenotype that must be replicated by the KO.

Part 6: Expert Commentary & Troubleshooting

1. The "Tubulin Trap": Many researchers mistake the G2/M arrest caused by MMP-N-MTA for Kinase inhibition.

  • Check: Perform an in vitro tubulin polymerization assay. If MMP-N-MTA inhibits polymerization, your "Kinase" target might be a bystander.

  • Control: Use Paclitaxel or Colchicine alongside MMP-N-MTA in your KO cells. If the KO cells are sensitive to Colchicine but resistant to MMP-N-MTA, your validation is strong.

2. Handling Essential Genes: If knocking out your target is lethal (common with cell cycle genes), you cannot generate a stable KO line.

  • Alternative: Use CRISPRi (Interference) for partial knockdown or an Auxin-Inducible Degron (AID) system to degrade the protein rapidly upon ligand addition.

3. The "Scaffold" Warning: The 2-aminothiazole core is chemically reactive. It can form covalent bonds or aggregates. Always perform assays in the presence of 0.01% Triton X-100 to prevent aggregation-based false positives in biochemical screens.

References

  • Zhang, H., et al. (2018). "Synthesis and bioevaluation of N,4-diaryl-1,3-thiazole-2-amines as tubulin inhibitors." Bioorganic & Medicinal Chemistry. Link

  • Lin, A., et al. (2019). "CRISPR-Cas9 genome editing for target validation in drug discovery." Nature Reviews Drug Discovery. Link

  • Baell, J. B., & Holloway, G. A. (2010). "New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries." Journal of Medicinal Chemistry. Link

  • Kaelin, W. G. (2017). "Common pitfalls in preclinical cancer target validation." Nature Reviews Cancer. Link

  • Finiuk, N., et al. (2022). "Study in vitro of the anticancer activity of [3-allyl-4-(4-methoxyphenyl)-3H-thiazole-2-ylidene] derivatives." Biopolymers and Cell. Link

Validation

how to confirm the allosteric binding site of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Technical Comparison Guide: Validating the Allosteric Mechanism of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine Executive Summary The compound 4-(4-methoxyphenyl)-N-methylthiazol-2-amine represents a privileged scaffold i...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: Validating the Allosteric Mechanism of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Executive Summary

The compound 4-(4-methoxyphenyl)-N-methylthiazol-2-amine represents a privileged scaffold in medicinal chemistry, frequently associated with the allosteric modulation of kinases (e.g., CK2, CDK2) and hydrolases (e.g., sEH).[1] Unlike orthosteric inhibitors that compete directly with endogenous substrates (e.g., ATP), this aminothiazole derivative likely targets a cryptic, less conserved pocket, offering superior selectivity and a distinct safety profile.

Confirming its allosteric nature requires a rigorous, multi-dimensional approach to rule out orthosteric competition and pinpoint the exact distal binding site. This guide evaluates the primary validation methodologies and provides a definitive protocol for structural and functional confirmation.

Part 1: Methodological Comparison

To confirm the allosteric binding site of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, researchers must choose between functional inference and structural proof. The following table compares the three standard approaches based on resolution, throughput, and definitive power.

FeatureEnzymatic Kinetics (Michaelis-Menten) Biophysical Competition (SPR/MST) X-ray Crystallography / Cryo-EM
Primary Output Mechanism of Inhibition (MOI),

factor
Binding Affinity (

), Site Occupancy
Atomic-resolution 3D Structure
Allosteric Proof Indirect: Shows non-competitive modulation (

decrease,

stable).
Direct: Shows binding in presence of orthosteric blocker.Definitive: Visualizes ligand in distal pocket.
Throughput High (Plate-based)Medium (Chip/Capillary-based)Low (Crystal optimization takes months)
Resource Load Low (Recombinant protein + Substrate)High (Instrument + Immobilization opt.)Very High (Beamline access + computing)
Limitation Cannot identify where the site is, only that it exists.Requires known orthosteric binders for competition setup.Crystal packing may occlude allosteric sites.

Verdict: While X-ray Crystallography is the "Gold Standard" for visual confirmation, a combination of Kinetics (to prove mechanism) and Site-Directed Mutagenesis (to validate the site) is the most practical and robust workflow for functional validation.

Part 2: Detailed Validation Protocol

This protocol outlines the Hybrid Validation Workflow , designed to confirm the allosteric site of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine without immediate recourse to structural biology.

Phase 1: Kinetic Diagnosis (The "Hallmark" Test)

Objective: Prove the compound does not bind to the orthosteric (active) site.

  • Setup: Prepare a matrix of the enzyme target (e.g., CK2) with varying concentrations of the endogenous substrate (e.g., ATP:

    
     to 
    
    
    
    ) and the inhibitor (
    
    
    ).
  • Reaction: Initiate reaction and measure initial velocity (

    
    ).
    
  • Analysis: Plot Lineweaver-Burk (Double Reciprocal) curves.

    • Orthosteric Signal: Lines intersect at the Y-axis (

      
       unchanged, 
      
      
      
      increases).
    • Allosteric Signal (Non-Competitive): Lines intersect at the X-axis (

      
       decreases, 
      
      
      
      unchanged).
    • Allosteric Signal (Mixed): Lines intersect in the second quadrant (

      
       decreases, 
      
      
      
      changes).
  • Calculation: Determine the

    
     factor (cooperativity constant). An 
    
    
    
    confirms allosteric modulation.
Phase 2: Computational Site Prediction & Docking

Objective: Generate a hypothesis for the physical location of the binding site.

  • Pocket Detection: Use algorithms like FPocket or SiteMap on the Apo structure of the target. Look for "cryptic" pockets adjacent to the hinge region (if a kinase) or regulatory domains.

  • Docking: Dock 4-(4-methoxyphenyl)-N-methylthiazol-2-amine into the top 3 predicted allosteric pockets.

  • Filter: Prioritize pockets where the "methoxyphenyl" moiety buries into a hydrophobic sub-pocket and the "aminothiazole" forms hydrogen bonds with backbone residues (e.g., similar to the CK2

    
    -pocket interaction).
    
Phase 3: Mutagenesis Mapping (The "Functional Proof")

Objective: Validate the predicted site by disrupting binding via point mutations.

  • Design: Select 2-3 key residues predicted to interact with the compound (e.g., a Phenylalanine interacting with the methoxyphenyl group).

  • Mutate: Generate "Steric Clash" mutants (e.g., Phe

    
     Trp) or "Loss of Contact" mutants (e.g., Phe 
    
    
    
    Ala) using Site-Directed Mutagenesis.
  • Test:

    • Express and purify Mutant vs. Wild Type (WT) protein.

    • Run the Kinetic Assay (Phase 1) on both.

  • Confirmation Criteria:

    • WT: Compound shows potent inhibition (

      
       nM).[2]
      
    • Mutant: Compound shows loss of potency (

      
       nM) without compromising the enzyme's catalytic activity (
      
      
      
      of mutant
      
      
      of WT).
    • Note: If the mutant loses catalytic activity, the site is likely orthosteric or structurally critical, and the result is inconclusive.

Part 3: Data Analysis & Interpretation

The following table illustrates expected results for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine if it acts as a specific allosteric modulator (e.g., targeting the


-site of a kinase).
ParameterWild Type (WT) Mutant (Allosteric Site) Mutant (Orthosteric Site)

(Substrate)


(Unchanged)

(Disrupted)

(Activity)


(Active)

(Inactive)
Inhibitor



(Resistant)

(Sensitive)
Shift Mechanism Non-CompetitiveN/ACompetitive

Critical Insight: The "Gold Standard" for mutagenesis validation is the "Rescue Effect." If a mutation renders the target resistant to the drug but fully active catalytically, the site is confirmed as the allosteric locus.

Part 4: Visualization of the Validation Workflow

The following diagram illustrates the logical flow from compound identification to site confirmation.

AllostericValidation Start Compound: 4-(4-methoxyphenyl)- N-methylthiazol-2-amine Kinetic Phase 1: Kinetic Analysis (Lineweaver-Burk Plot) Start->Kinetic Decision1 Mechanism? Kinetic->Decision1 Ortho Competitive Inhibition (Orthosteric Site) Decision1->Ortho Intersect Y-axis Allo Non/Mixed Inhibition (Allosteric Candidate) Decision1->Allo Intersect X-axis or 2nd Quad Docking Phase 2: Computational Docking (Identify Cryptic Pockets) Allo->Docking Mutagenesis Phase 3: Site-Directed Mutagenesis (Generate Point Mutants) Docking->Mutagenesis Validation Functional Assay (WT vs Mutant IC50) Mutagenesis->Validation Result_Pos CONFIRMED: Mutant is Resistant Catalysis Intact Validation->Result_Pos Loss of Potency Result_Neg REJECTED: Mutant is Sensitive or Inactive Validation->Result_Neg Potency Retained

Caption: Logical workflow for distinguishing allosteric vs. orthosteric mechanisms and validating the specific binding site via mutagenesis.

References

  • Bestgen, B., et al. (2019). "2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2." Journal of Medicinal Chemistry.

  • Wenthur, C. J., et al. (2014). "Allosteric modulation of G protein-coupled receptors."[3] Annual Review of Pharmacology and Toxicology.

  • Nussinov, R., & Tsai, C. J. (2013).[4] "Allostery in disease and in drug discovery."[5][6] Cell.

  • Lu, H., et al. (2020).[4] "Allosteric inhibitors of kinases: An updated patent review (2014-present)." Expert Opinion on Therapeutic Patents.

  • Fenton, A. W. (2008).[4] "Allostery: an illustrated definition for the 'second secret of life'." Trends in Biochemical Sciences.

Sources

Comparative

A Comparative Guide to the Validation of Analytical Methods for the Quantification of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

This guide provides an in-depth comparison of analytical methodologies for the robust quantification of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, a novel heterocyclic compound with significant potential in pharmaceuti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth comparison of analytical methodologies for the robust quantification of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine, a novel heterocyclic compound with significant potential in pharmaceutical development. As researchers, scientists, and drug development professionals, the ability to accurately and reliably measure the concentration of an active pharmaceutical ingredient (API) is the bedrock upon which all subsequent safety, efficacy, and quality assessments are built. This document moves beyond rote protocols to explain the causality behind experimental choices, ensuring that the described methods are not only compliant with regulatory standards but are also scientifically sound and self-validating.

The validation of an analytical procedure is the formal process of demonstrating that it is suitable for its intended purpose. This involves a series of experiments designed to test the method's performance characteristics, ensuring it is reliable, reproducible, and accurate for the quantification of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in a given matrix. This guide is structured to provide both a high-level strategic overview and detailed, actionable protocols grounded in international regulatory guidelines.

Strategic Selection of an Analytical Technology

The physicochemical properties of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine—a thiazole derivative containing aromatic and amine functionalities—make it amenable to several analytical techniques. The choice of technology is a critical first step, driven by the specific requirements of the analysis, such as the expected concentration range, the complexity of the sample matrix, and the desired throughput.

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the workhorse of the pharmaceutical industry. Given the presence of the methoxyphenyl and thiazole chromophores, the molecule is expected to have strong UV absorbance, making HPLC-UV a suitable and cost-effective choice for assays of the drug substance and formulated product. Its robustness and simplicity are advantageous for routine quality control.

  • Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): For applications requiring higher sensitivity and selectivity, such as bioanalytical studies (quantification in plasma or tissue) or the detection of trace-level impurities, LC-MS/MS is the gold standard. Its ability to selectively monitor for a specific mass-to-charge ratio (m/z) transition for the analyte provides unparalleled specificity, minimizing interference from matrix components.

  • Capillary Electrophoresis (CE): CE offers an alternative separation mechanism based on the analyte's charge-to-size ratio. It is a high-efficiency technique that consumes minimal sample and solvent, making it a "green" alternative to HPLC. It can be particularly useful as a complementary method to HPLC to confirm peak purity or as a primary method for certain applications.

Comparison of Primary Analytical Techniques

FeatureHPLC-UVLC-MS/MSCapillary Electrophoresis (CE)
Principle Chromatographic separation followed by UV absorbance detection.Chromatographic separation followed by mass-based detection.Separation based on electrophoretic mobility in a capillary.
Selectivity Moderate to GoodExcellentGood to Excellent
Sensitivity Good (µg/mL to high ng/mL)Excellent (low ng/mL to pg/mL)Good (µg/mL to ng/mL)
Primary Use Case API assay, content uniformity, dissolution, stability testing.Bioanalysis, impurity quantification, dose formulation analysis.Orthogonal method for purity, chiral separations, ion analysis.
Cost & Complexity Low to ModerateHighModerate

The Core Validation Parameters: A Framework for Trust

International Council for Harmonisation (ICH) guidelines, particularly Q2(R1) and the recently updated Q2(R2), provide a harmonized framework for analytical method validation. The objective is to demonstrate that the method is fit for its purpose. The following sections detail the experimental protocols for the key validation characteristics.

Validation_Workflow Start Method Development Specificity Specificity & Forced Degradation Start->Specificity Linearity Linearity Specificity->Linearity Range Range Linearity->Range Accuracy Accuracy Range->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD Detection Limit (LOD) Precision->LOD LOQ Quantitation Limit (LOQ) LOD->LOQ Robustness Robustness LOQ->Robustness Validated Validated Method Robustness->Validated

Caption: General workflow for analytical method validation.
Specificity and Stability-Indicating Properties

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. A method that can achieve this, particularly by separating the main analyte from its degradation products, is termed "stability-indicating." This is arguably the most critical validation parameter, as it ensures that the measured value reflects only the intact API.

Experimental Protocol: Forced Degradation

Forced degradation studies are essential for developing and validating stability-indicating methods. The goal is to achieve 5-20% degradation of the drug substance to ensure that potential degradation products are generated at a sufficient level for detection.

  • Prepare Stock Solutions: Prepare solutions of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine in a suitable solvent (e.g., a mixture of acetonitrile and water).

  • Apply Stress Conditions: Expose the solutions to a variety of stress conditions in parallel with a control sample protected from stress.

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Store the solid drug substance at 80°C for 48 hours.

    • Photolytic Degradation: Expose the solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

  • Sample Analysis: After the designated exposure time, neutralize the acidic and basic samples. Dilute all samples to the target concentration and analyze by the proposed method (e.g., HPLC-UV).

  • Evaluation:

    • Assess the purity of the main analyte peak in the chromatograms of the stressed samples using a photodiode array (PDA) detector for peak purity analysis or by mass spectrometry for peak identification.

    • Ensure that all major degradation product peaks are well-resolved from the main analyte peak (Resolution > 2.0).

Forced_Degradation_Workflow API API Solution (4-(4-methoxyphenyl)-N- methylthiazol-2-amine) Acid Acid Stress (0.1 M HCl, 60°C) API->Acid Base Base Stress (0.1 M NaOH, 60°C) API->Base Oxidation Oxidative Stress (3% H₂O₂) API->Oxidation Thermal Thermal Stress (Solid, 80°C) API->Thermal Photo Photolytic Stress (ICH Q1B Light) API->Photo Analysis Analyze all samples (e.g., HPLC-PDA) Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Evaluate Evaluate Peak Purity & Resolution Analysis->Evaluate

Caption: Workflow for forced degradation studies.
Linearity and Range

Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. This relationship is fundamental for accurate quantification. The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.

Experimental Protocol:

  • Prepare Standards: Prepare a stock solution of the reference standard for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine. From this stock, prepare at least five calibration standards by serial dilution. For an assay method, the range should typically cover 80% to 120% of the target test concentration.

  • Analysis: Analyze each calibration standard in triplicate.

  • Evaluation:

    • Plot a graph of the mean response (e.g., peak area) versus the nominal concentration.

    • Perform a linear regression analysis to calculate the slope, y-intercept, and the coefficient of determination (R²).

    • The acceptance criterion for linearity is typically R² ≥ 0.999. The y-intercept should be insignificant compared to the response at 100% concentration.

Comparative Data: Linearity

ParameterHPLC-UVLC-MS/MSAcceptance Criteria
Range 80 - 120 µg/mL1 - 250 ng/mLAppropriate for intended use
Regression Equation y = 25432x + 150y = 98750x + 210-
Coefficient (R²) 0.99950.9998≥ 0.999
y-intercept % of 100% response 0.05%0.2%≤ 2.0%
Accuracy

Causality: Accuracy measures the closeness of the test results obtained by the method to the true value. It demonstrates that the method is free from significant systematic error or bias.

Experimental Protocol:

  • Prepare Spiked Samples: For a drug product, prepare a placebo (a mixture of all excipients without the API). Spike the placebo at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration) with a known amount of the API. For a drug substance, accuracy can be assessed by comparing results to a well-characterized reference standard.

  • Analysis: Prepare three replicate samples at each concentration level and analyze them.

  • Evaluation: Calculate the percent recovery for each sample using the formula: (Measured Concentration / Nominal Concentration) * 100. The mean recovery should fall within a pre-defined acceptance range.

Comparative Data: Accuracy

Concentration LevelHPLC-UV (% Recovery)LC-MS/MS (% Recovery)Acceptance Criteria
Low (80%) 99.2%101.5%98.0 - 102.0%
Mid (100%) 100.3%100.8%98.0 - 102.0%
High (120%) 101.1%99.5%98.0 - 102.0%
Precision

Causality: Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample under the prescribed conditions. It is a measure of random error and is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations, such as different days, different analysts, or different equipment.

Experimental Protocol:

  • Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the test concentration.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or on a different instrument.

  • Evaluation: Calculate the mean, standard deviation (SD), and the relative standard deviation (%RSD) for both the repeatability and intermediate precision data sets. The %RSD should be within the established acceptance limits.

Comparative Data: Precision

Precision LevelHPLC-UV (%RSD)LC-MS/MS (%RSD)Acceptance Criteria
Repeatability (n=6) 0.8%1.5%≤ 2.0%
Intermediate Precision (Inter-day) 1.2%1.9%≤ 2.0%
Detection and Quantitation Limits

Causality:

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. These parameters are critical for the analysis of impurities and degradation products.

Experimental Protocol (Based on Signal-to-Noise):

  • Determine Signal-to-Noise Ratio: Analyze a series of solutions with known low concentrations of the analyte. Determine the concentration at which the signal-to-noise (S/N) ratio is approximately 3:1 for the LOD and 10:1 for the LOQ.

  • Confirm LOQ: Prepare samples at the determined LOQ concentration and analyze them (n=6) to confirm that the requirements for accuracy and precision are met at this level.

Comparative Data: LOD & LOQ

ParameterHPLC-UVLC-MS/MSAcceptance Criteria
LOD 0.05 µg/mL (S/N ≈ 3)0.1 ng/mL (S/N ≈ 3)Method-dependent
LOQ 0.15 µg/mL (S/N ≈ 10)0.5 ng/mL (S/N ≈ 10)Must be precise and accurate
Precision at LOQ (%RSD) 5.5%8.2%≤ 10%
Robustness

Causality: Robustness measures the capacity of a method to remain unaffected by small, but deliberate, variations in method parameters. It provides an indication of its reliability during normal usage and is best evaluated during method development.

Experimental Protocol:

  • Identify Key Parameters: Identify critical method parameters (e.g., mobile phase pH, column temperature, flow rate, mobile phase composition).

  • Introduce Variations: Analyze a standard solution while making small, deliberate changes to these parameters one at a time. For example:

    • Flow Rate: ± 0.1 mL/min

    • Column Temperature: ± 5°C

    • Mobile Phase Organic Content: ± 2%

  • Evaluation: Assess the effect of these changes on the system suitability parameters (e.g., peak retention time, resolution, tailing factor). No significant change indicates a robust method.

Conclusion: A Lifecycle Approach

The validation of an analytical method for 4-(4-methoxyphenyl)-N-methylthiazol-2-amine is not a one-time event but a continuous process that begins during method development and extends throughout the lifecycle of the product. The choice between a robust HPLC-UV method for routine QC and a highly sensitive LC-MS/MS method for bioanalysis depends entirely on the intended application. By understanding the scientific principles behind each validation parameter and executing these protocols diligently, researchers can ensure the generation of high-quality, reliable, and defensible data, which is paramount for successful drug development and regulatory approval.

References

  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). URL: [Link]

  • FDA Guidance on Analytical Method Validation. U.S. Food and Drug Administration (FDA). URL: [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. URL: [Link]

  • EMA Guideline on bioanalytical Method Validation adopted. ECA Academy. URL: [Link]

  • Guideline Bioanalytical method validation. European Medicines Agency (EMA). URL: [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency (EMA). URL: [Link]

  • Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration (FDA). URL: [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. URL: [Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics July 2015. U.S. Food and Drug Administration (FDA). URL: [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. URL: [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration (FDA). URL: [Link]

  • Bioanalytical method validation emea. Slideshare. URL: [Link]

  • ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation (ICH). URL: [Link]

  • European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Bioanalysis Zone. URL: [Link]

  • Quantitative analysis of small-molecule biomarkers by capillary electrophoresis-mass spectrometry. UBC Library Open Collections. URL: [Link]

  • Quality Guidelines. International Council for Harmonisation (ICH). URL: [Link]

  • Capillary electrophoresis for the analysis of small-molecule pharmaceuticals. ResearchGate. URL: [Link]

  • Capillary electrophoresis and small molecule drug discovery: a perfect match?. PubMed. URL: [Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. URL: [Link]

  • Analytical Method Development and Validation in Pharmaceuticals. LinkedIn. URL: [Link]

  • Synthesis and Antioxidant Activity Screening of Thiazole and Oxazole Derivative Compounds. AIP Publishing. URL: [Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). URL: [Link]

  • Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. URL: [Link]

  • core components of analytical method validation for small molecules-an overview. ResearchGate. URL: [Link]

  • Capillary electrophoresis. Wikipedia. URL: [Link]

  • Capillary Electrophoresis: Principle, Procedure and Applications. JoVE. URL: [Link]

  • Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. PMC. URL: [Link]

  • Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in precli. BMC Chemistry. URL: [Link]

  • NonClinical Dose Formulation Analysis Method Validation and Sample Analysis. PMC. URL: [Link]

  • Synthesis and antioxidant activity screening of thiazole and oxazole derivative compounds. Universitas Sebelas Maret. URL: [Link]

  • A synergistic investigation of azo-thiazole derivatives incorporating thiazole moieties: a comprehensive exploration of their synthesis, characterization, computational insights, solv

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Handling of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Executive Summary & Chemical Profile Objective: To establish a self-validating protocol for the containment and disposal of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine . This guide prioritizes the prevention of environme...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

Objective: To establish a self-validating protocol for the containment and disposal of 4-(4-methoxyphenyl)-N-methylthiazol-2-amine . This guide prioritizes the prevention of environmental bioaccumulation and ensures compliance with RCRA (Resource Conservation and Recovery Act) standards.

The "Why" (Scientific Context): This molecule contains a thiazole core and a methoxyphenyl moiety. Thiazole derivatives are frequently pharmacologically active (e.g., kinase inhibitors, fungicides). Improper disposal into municipal water systems poses a risk of aquatic toxicity due to the persistence of the heterocyclic ring. Furthermore, the N-methyl amine functionality introduces basicity, making the compound reactive toward strong oxidizers and acids.

Chemical Identity & Properties
PropertySpecificationOperational Implication
Chemical Name 4-(4-methoxyphenyl)-N-methylthiazol-2-aminePrimary Identifier
Structure Class Aminothiazole / Anisole derivativePotential skin sensitizer & irritant
Physical State Solid (Crystalline powder)Dust inhalation hazard
Solubility Low in water; High in DMSO, Methanol, DCMRequires solvent-based decontamination
Combustibility Combustible organic solidIncineration is the preferred disposal method
Key Hazards Acute Tox. 4 (Oral) , Skin Irrit. 2 , Eye Irrit.[1][2][3][4][5][6] 2A Handle in fume hood; avoid dust generation

Note on CAS: While specific CAS numbers vary by synthesis batch for niche research chemicals, this protocol applies Structure-Activity Relationship (SAR) safety data based on the parent analog 4-(4-Methoxyphenyl)thiazol-2-amine (CAS: 2104-04-3) [1].

Hazard Characterization & Pre-Disposal Stabilization

Before disposal, the waste stream must be characterized to prevent dangerous interactions in the Satellite Accumulation Area (SAA).

Critical Incompatibilities
  • Strong Oxidizers (e.g., Nitric Acid, Peroxides): The amine group is susceptible to rapid, exothermic oxidation. DO NOT mix this waste with oxidizing acid waste streams.[7]

  • Hypochlorites (Bleach): Do not use bleach for decontamination. Reaction with the secondary amine (N-methyl) can generate chloramines , which are toxic and volatile.

Recommended PPE (Personal Protective Equipment)
  • Respiratory: N95 or P100 respirator if handling open powder outside a fume hood.

  • Dermal: Nitrile gloves (double-gloving recommended for solutions >10mM).

  • Ocular: Chemical splash goggles.

Disposal Workflow & Protocols

A. Solid Waste (Pure Compound or Contaminated Consumables)

Applicability: Expired stock, weigh boats, contaminated gloves, spill cleanup debris.

  • Segregation: Place all solid waste into a dedicated wide-mouth jar labeled "Hazardous Waste - Solid - Toxic Organic."

  • Labeling: The label must explicitly list "4-(4-methoxyphenyl)-N-methylthiazol-2-amine" (no abbreviations).

  • Disposal Path: This material must be routed for High-Temperature Incineration . Landfilling is strictly prohibited for aminothiazoles due to potential leaching.

B. Liquid Waste (Mother Liquors & Stock Solutions)

Applicability: Reaction mixtures, HPLC waste, unused DMSO stocks.

  • Solvent Compatibility Check:

    • Halogenated: If dissolved in DCM or Chloroform -> Halogenated Organic Waste .

    • Non-Halogenated: If dissolved in DMSO, Methanol, or Acetone -> Non-Halogenated Organic Waste .

  • pH Check: Ensure the waste container pH is neutral to slightly basic (pH 7-9). If the solution contains acids, neutralize carefully before adding to the organic waste drum to prevent heat generation.

C. Decontamination of Glassware

Why: The compound is lipophilic and will adhere to glass surfaces. Water wash is ineffective.[7]

  • Primary Rinse: Rinse glassware with Acetone or Ethanol (collect as Liquid Waste).

  • Secondary Wash: Wash with a warm soap/water solution.

  • Verification: No UV-active residue should remain (verify with UV lamp if available).

Waste Stream Decision Tree (Visual)

The following diagram illustrates the logical flow for categorizing and disposing of this specific compound.

DisposalWorkflow Start Waste Generation: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine StateCheck Determine Physical State Start->StateCheck Solid Solid Waste (Powder, Gloves, Wipes) StateCheck->Solid Liquid Liquid Waste (Solutions, Rinsate) StateCheck->Liquid SolidContainer Container: Wide-Mouth Poly Label: 'Toxic Solid' Solid->SolidContainer SAA Satellite Accumulation Area (SAA) Store < 90 Days SolidContainer->SAA SolventCheck Check Solvent Type Liquid->SolventCheck Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated (DMSO, MeOH, Acetone) SolventCheck->NonHalo Halo->SAA NonHalo->SAA EHS EHS Pickup SAA->EHS Incineration FINAL DISPOSAL: High-Temp Incineration EHS->Incineration Mandatory Destruction

Caption: Operational workflow for segregating solid and liquid waste streams to ensure compliance with incineration protocols.

Regulatory Compliance & Waste Codes

Proper classification ensures your facility remains compliant with federal and local regulations.

Regulatory BodyClassification / CodeRationale
US EPA (RCRA) Not Listed (P/U) ; Use Process Knowledge This specific CAS is likely not on the P or U lists. However, if ignitable solvents are used, apply D001 . If toxic characteristics are suspected, treat as hazardous.[2][3][5][6][7][8]
EU (REACH) H302, H315, H319 Standard classification for aminothiazole analogs (Harmful if swallowed, Irritating to eyes/skin) [2].
Disposal Method Incineration Required to break down the Nitrogen and Sulfur heterocycles, preventing environmental persistence.

Spill Response Protocol (Immediate Action):

  • Isolate: Evacuate the immediate area if dust is airborne.

  • PPE: Don Nitrile gloves, goggles, and lab coat.

  • Contain: Cover spills with an inert absorbent (Vermiculite or Sand). Do not use combustible materials like sawdust.

  • Clean: Scoop into the solid waste container. Wipe area with Acetone.

References

  • PubChem. Compound Summary: 4-(4-methoxyphenyl)-1,3-thiazol-2-amine (Parent Analog). National Library of Medicine. Available at: [Link]

  • ECHA (European Chemicals Agency). C&L Inventory: Thiazol-2-amine derivatives. Available at: [Link]

  • US EPA. Hazardous Waste Generators: Satellite Accumulation Areas (40 CFR 262.15). Available at: [Link]

Sources

Handling

Personal Protective Equipment &amp; Handling Guide: 4-(4-methoxyphenyl)-N-methylthiazol-2-amine

Executive Summary & Hazard Logic Do not treat this compound as a generic salt. 4-(4-methoxyphenyl)-N-methylthiazol-2-amine is a functionalized heterocyclic amine.[1][2] In the absence of a compound-specific REACH registr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Logic

Do not treat this compound as a generic salt. 4-(4-methoxyphenyl)-N-methylthiazol-2-amine is a functionalized heterocyclic amine.[1][2] In the absence of a compound-specific REACH registration or comprehensive toxicological dossier, you must apply Structure-Activity Relationship (SAR) safety protocols.[1]

The "Defense in Depth" Logic:

  • The Thiazole Core: Structurally similar to known kinase inhibitors and bioactive agents, implying potential biological potency (e.g., enzyme inhibition).[1]

  • The Secondary Amine: Increases basicity and nucleophilicity, posing a risk of chemical burns to mucous membranes and potential rapid absorption through skin (dermal toxicity).[1][2]

  • The Methoxy Group: Increases lipophilicity compared to the parent thiazole, facilitating cell membrane permeation.[1][2]

Operational Default: Treat as Occupational Health Band (OHB) 3 (Potent/Toxic) until specific LC50/LD50 data proves otherwise.[1][2]

Risk Assessment & Engineering Controls

Before selecting PPE, you must validate your engineering controls.[1][2] PPE is the last line of defense, not the first.

Risk Assessment Decision Tree

The following logic flow dictates your setup requirements based on the physical state of the compound.

RiskAssessment Start Compound State Solid Solid / Powder Start->Solid Solution Solution (DMSO/DCM) Start->Solution DustHaz Hazard: Inhalation (Dust) Sensitization Risk Solid->DustHaz SplashHaz Hazard: Dermal Absorption Solvent Carrier Effect Solution->SplashHaz Balance Control: Vented Balance Enclosure or Static-Free Funnel DustHaz->Balance Hood Primary Control: Chemical Fume Hood (Face Velocity > 100 fpm) SplashHaz->Hood Balance->Hood

Figure 1: Risk assessment logic flow determining necessary engineering controls based on physical state.

Personal Protective Equipment (PPE) Matrix

Standard "Blue Nitrile" exam gloves are often insufficient for organic amines in solution, particularly when dissolved in carrier solvents like Dichloromethane (DCM) or Dimethyl Sulfoxide (DMSO) which accelerate permeation.[1]

PPE Specifications Table
Protection ZoneEquipment StandardTechnical Specification / Causality
Hand Protection (Solid) Nitrile (Single Layer) Spec: Minimum 0.11 mm (4-5 mil) thickness.Why: Sufficient for dry solid contact.[1][2] Inspect for pinholes before use.[1][2]
Hand Protection (Solution) Laminate or Double Nitrile Spec: Ansell Barrier® or double-gloved nitrile (change outer every 15 mins).Why: Amines can permeate standard nitrile in <10 mins if dissolved in organic solvents [1].[1][2]
Eye Protection Chemical Goggles Spec: ANSI Z87.1 Impact + Splash rated (Indirect Vent).Why: Safety glasses allow vapor entry.[1][2] Amines are lachrymators and caustic to corneal tissue [2].[1][2]
Respiratory N95 / P100 (Situational) Spec: NIOSH-approved particulate respirator.Why: Only required if weighing outside a hood (Not Recommended).[1][2] Engineering controls supersede this.
Body Protection Lab Coat (Poly/Cotton) Spec: Snap closures (quick removal), long sleeves.Why: Prevents skin absorption.[1] If handling >1g, wear a Tyvek® apron.[1][2]

Operational Protocols

Protocol A: Weighing & Solubilization

Objective: Prepare a stock solution while minimizing dust generation and surface contamination.[1][2]

  • Preparation:

    • Turn on Fume Hood and verify flow (monitor reading).[1][2]

    • Place a disposable absorbent pad (pig mat) on the work surface.[1][2]

    • Static Control: Use an anti-static gun on the weighing boat if the powder is fluffy/electrostatic.[1][2]

  • Weighing:

    • Transfer solid inside the hood or a vented balance enclosure.[1][2]

    • Technique: Do not pour.[1][2][3] Use a disposable spatula.[1][2]

    • Immediately recap the source vial.[1][2]

  • Solubilization:

    • Add solvent (e.g., DMSO) slowly down the side of the vial.

    • Critical: Amines can be exothermic upon protonation or dissolution.[1][2] Allow to stand for 30 seconds before capping.

    • Vortex inside the hood.[1][2]

  • Decontamination:

    • Wipe the exterior of the stock vial with a Kimwipe dampened in Ethanol.[1]

    • Discard the Kimwipe as solid hazardous waste.[1][2]

Protocol B: Spill Response (Solid vs. Liquid)

SpillResponse Spill Spill Detected Type Identify State Spill->Type SolidSpill Solid Powder Type->SolidSpill LiquidSpill Liquid Solution Type->LiquidSpill ActionSolid 1. Cover with wet paper towel (prevent dust) 2. Scoop into bag 3. Wipe with 10% HCl (neutralize amine) SolidSpill->ActionSolid ActionLiquid 1. Cover with absorbent pads 2. Do NOT use bleach (Chloramine risk) 3. Clean with soap/water LiquidSpill->ActionLiquid

Figure 2: Differential response workflow for solid vs. liquid spills to prevent secondary exposure.

Critical Warning: Never use Bleach (Sodium Hypochlorite) to clean amine spills.[1][2] This can generate Chloramines , which are volatile and toxic respiratory irritants [3].[1][2] Use weak acids (Citric acid or dilute HCl) or detergent.[1][2]

Waste Disposal & Logistics

Proper disposal ensures regulatory compliance (RCRA) and environmental safety.[1][2]

  • Solid Waste:

    • Contaminated gloves, weigh boats, and paper towels must go into Hazardous Solid Waste (often yellow bag/bin).

    • Labeling: Must list "4-(4-methoxyphenyl)-N-methylthiazol-2-amine" explicitly.[1][2]

  • Liquid Waste:

    • Segregate into Basic Organic Waste or General Organic Waste .[1][2]

    • Do not mix with oxidizers (Nitric acid, Peroxides) due to potential energetic reactions with the thiazole ring.

  • Empty Containers:

    • Triple rinse with solvent.[1][2] Collect rinsate as liquid waste.[1][2] Deface label before glass recycling.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1][2][3][4] National Academies Press.[1][2][4] [Link]

  • American Chemical Society (ACS). (2023).[1][2] Chemical Safety: Hazard Assessment and Fundamentals.[1][2] ACS Center for Lab Safety.[1][2] [Link]

Sources

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